(4-(Benzyloxy)-3-ethoxy-5-iodophenyl)methanol

• CAS: 1706449-06-0

Core Science & Biosynthesis

(4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol CAS number

An In-depth Technical Guide to the Synthesis and Characterization of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol

Introduction

(4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol is a polysubstituted benzyl alcohol featuring a unique combination of functional groups: a bulky, lipophilic benzyloxy group, an ethoxy moiety, and a heavy iodine atom. This substitution pattern makes it a valuable, yet uncommercialized, intermediate for organic synthesis. The presence of iodine allows for subsequent carbon-carbon bond formation through cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck), while the benzyl ether serves as a stable protecting group for the phenolic oxygen, which can be selectively removed under hydrogenolysis conditions. The primary alcohol function offers a handle for further derivatization, such as oxidation to an aldehyde or esterification. These attributes position the title compound as a versatile building block for constructing complex molecular architectures, particularly in the synthesis of novel pharmaceutical agents or functional materials.

Chemical Identity and Physicochemical Properties

Due to the compound's novelty, experimental physicochemical data is not available. The following properties are predicted based on its structure and analogy to similar compounds.

Property	Predicted Value
Molecular Formula	C₁₆H₁₇IO₃
Molecular Weight	399.21 g/mol
Appearance	White to off-white solid
Solubility	Soluble in Dichloromethane, Ethyl Acetate, THF; Insoluble in water
Melting Point	> 80 °C (Estimated)
Boiling Point	> 400 °C (Estimated)
CAS Number	Not Assigned

Proposed Synthesis and Process Rationale

A logical and efficient three-step synthesis is proposed, commencing from ethyl vanillin (3-ethoxy-4-hydroxybenzaldehyde). This route is designed for selectivity and high yield, utilizing well-understood and reliable chemical transformations.

The overall synthetic strategy involves:

• Electrophilic Aromatic Iodination: Introduction of an iodine atom onto the aromatic ring at the position ortho to the strongly activating hydroxyl group.

• Williamson Ether Synthesis: Protection of the remaining phenolic hydroxyl group via benzylation.

• Chemoselective Reduction: Reduction of the aldehyde carbonyl to a primary alcohol without affecting the other functional groups.

Caption: Proposed three-step synthesis of the target compound from ethyl vanillin.

Detailed Experimental Protocols

The following protocols are based on established procedures for analogous transformations and should be performed by trained chemists using appropriate safety precautions.

Step 1: Synthesis of 3-Ethoxy-4-hydroxy-5-iodobenzaldehyde

This procedure adapts the green chemistry principles of aqueous iodination of vanillin derivatives.[1][2] The reaction utilizes Oxone® as an in-situ oxidant for iodide, selectively installing iodine at the C5 position, which is activated by the adjacent hydroxyl and ethoxy groups.

• Materials and Reagents:

  • Ethyl vanillin (1.0 eq)

  • Potassium iodide (KI) (1.0 eq)

  • Oxone® (monopersulfate compound) (1.05 eq of KHSO₅)

  • Deionized water

  • Sodium thiosulfate (Na₂S₂O₃)

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

• Protocol:

  • To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add ethyl vanillin (1.0 eq) and potassium iodide (1.0 eq) in deionized water (approx. 8 mL per gram of ethyl vanillin).

  • In a separate beaker, dissolve Oxone® (1.05 eq) in deionized water (approx. 8 mL per gram of Oxone®).

  • Add the Oxone® solution dropwise to the rapidly stirring ethyl vanillin suspension at room temperature.

  • Heat the reaction mixture to reflux (100 °C) and maintain for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 30% Ethyl Acetate in Hexanes).

  • Upon completion, cool the mixture to room temperature. A precipitate should form.

  • Quench any residual iodine by adding a saturated aqueous solution of sodium thiosulfate until the dark color dissipates.

  • Extract the aqueous mixture with ethyl acetate (3x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product, which can be recrystallized from an ethanol/water mixture.

Step 2: Synthesis of 4-(Benzyloxy)-3-ethoxy-5-iodobenzaldehyde

This step employs the Williamson ether synthesis, a reliable method for forming ethers.[3][4] Potassium carbonate is a suitable base for deprotonating the phenol, and DMF is an excellent polar aprotic solvent for this Sₙ2 reaction.

• Materials and Reagents:

  • 3-Ethoxy-4-hydroxy-5-iodobenzaldehyde (1.0 eq)

  • Benzyl bromide (BnBr) (1.1 eq)

  • Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Ethyl acetate

  • Deionized water

  • Brine

• Protocol:

  • To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add 3-ethoxy-4-hydroxy-5-iodobenzaldehyde (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

  • Add anhydrous DMF to dissolve the aldehyde (approx. 10 mL per gram).

  • Stir the suspension vigorously for 15 minutes at room temperature.

  • Add benzyl bromide (1.1 eq) dropwise via syringe.

  • Heat the reaction mixture to 60 °C and stir for 4-6 hours, monitoring by TLC until the starting material is consumed.

  • Cool the reaction to room temperature and pour it into a beaker containing ice water.

  • Extract the product with ethyl acetate (3x volumes).

  • Combine the organic layers, wash thoroughly with water (to remove DMF) and then brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the crude residue by flash column chromatography on silica gel (gradient elution, e.g., 5% to 20% ethyl acetate in hexanes).

Step 3: Synthesis of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol

This final step involves the chemoselective reduction of the aldehyde to a primary alcohol. Sodium borohydride is an ideal reagent as it is mild, selective for aldehydes over other functional groups present, and operates under convenient conditions.[5]

• Materials and Reagents:

  • 4-(Benzyloxy)-3-ethoxy-5-iodobenzaldehyde (1.0 eq)

  • Sodium borohydride (NaBH₄) (1.5 eq)

  • Methanol (MeOH)

  • Dichloromethane (DCM)

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Deionized water and Brine

• Protocol:

  • Dissolve 4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde (1.0 eq) in a mixture of methanol and dichloromethane (e.g., 1:1 v/v).

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium borohydride (1.5 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C. Vigorous gas evolution (H₂) will be observed.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional hour. Monitor completion by TLC.

  • Carefully quench the reaction by slowly adding 1 M HCl at 0 °C until gas evolution ceases and the pH is slightly acidic.

  • Add water and extract the product with dichloromethane (3x volumes).

  • Combine the organic extracts, wash with saturated NaHCO₃ solution and then brine.

  • Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the final product, (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol, as a solid. Further purification can be achieved by recrystallization if necessary.

Analytical Characterization Workflow

A multi-technique approach is required to unambiguously confirm the structure and assess the purity of the final compound.

Caption: Workflow for the analytical characterization of the final product.

Predicted Spectroscopic Data

The following data are predicted and should be used as a reference for interpreting experimental results.

Technique	Predicted Data
¹H NMR (400 MHz, CDCl₃)	δ ~7.5-7.3 (m, 5H, Ar-H of Bn), 7.1 (s, 1H, Ar-H), 6.9 (s, 1H, Ar-H), 5.1 (s, 2H, -OCH₂Ph), 4.6 (s, 2H, -CH₂OH), 4.1 (q, 2H, -OCH₂CH₃), 2.0 (br s, 1H, -OH), 1.4 (t, 3H, -OCH₂CH₃).
¹³C NMR (100 MHz, CDCl₃)	δ ~150, 148, 138, 137, 129, 128.5, 128, 125, 115, 85 (C-I), 75 (-OCH₂Ph), 65 (-CH₂OH), 64 (-OCH₂CH₃), 15 (-OCH₂CH₃).
Mass Spec (ESI+)	m/z = 400.0 (M+H)⁺, 422.0 (M+Na)⁺
IR Spectroscopy (KBr, cm⁻¹)	3400-3300 (O-H stretch, broad), 3030 (Ar C-H stretch), 2980-2850 (Aliphatic C-H stretch), 1580, 1480 (Ar C=C stretch), 1250 (C-O ether stretch).

Safety, Handling, and Storage

• Safety: Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Handle all reagents and solvents in a well-ventilated fume hood.

• Handling: Benzyl bromide is a lachrymator and should be handled with extreme care. Sodium borohydride reacts with water to produce flammable hydrogen gas; quench slowly and carefully.

• Storage: Store the final compound in a tightly sealed container in a cool, dry place, protected from light.

Conclusion

This guide details a reliable and logical synthetic route to (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol, a valuable but uncommercialized synthetic intermediate. By following the detailed protocols for synthesis, purification, and characterization, research scientists can effectively produce and validate this compound for use in advanced organic synthesis, particularly within drug discovery and materials science programs.

References

• BenchChem. (2025). Application Notes and Protocols: Benzylation of Alcohols and Phenols using Dimethyl 3-(bromomethyl)phthalate.

• Valle-Ortega, K. F., et al. (2018). Reduction of substituted benzaldehydes, acetophenone and 2-acetylpyridine using bean seeds as crude reductase enzymes. Biocatalysis and Biotransformation.

• Chen, M., et al. (2019). Synthesis of Benzyl Phenol from Benzyl Aryl Ether by Polyphosphoric Acid-Catalyzed Benzyl Rearrangement. Molecules.

• Miyabe, H., et al. (2008). Benzyl Protection of Phenols under Neutral Conditions: Palladium-Catalyzed Benzylations of Phenols. Organic Letters.

• Ihssen, J., et al. (2014). Laccase Catalyzed Synthesis of Iodinated Phenolic Compounds with Antifungal Activity. PLoS ONE.

• Anthoni, U., et al. (2001). o-benzylation of polyphenolics. preparation of 1,2,4-tribenzyloxybenzene. Synthetic Communications.

• Kozlowski, M. C., et al. (2019). Iodination of vanillin and subsequent Suzuki-Miyaura coupling: two-step synthetic sequence teaching green chemistry principles. Green Chemistry Letters and Reviews.

• Mohan, R., et al. (2011). Approaches to Iodinated Derivatives of Vanillin and Isovanillin. Molecules.

• Taylor & Francis Online. (2019). Iodination of vanillin and subsequent Suzuki-Miyaura coupling: two-step synthetic sequence teaching green chemistry principles.

• ResearchGate. (2016). Benzaldehydes reduction to benzyl alcohol in various solvents...

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• 5. tandfonline.com [tandfonline.com]

In-Depth Structure Elucidation of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol: A Mechanistic and Analytical Guide

Executive Summary

The structural elucidation of highly functionalized, poly-substituted aromatic systems requires a rigorous, multi-modal analytical approach. (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol (Molecular Formula: C16​H17​IO3​ ) is a complex pentasubstituted benzene derivative. Featuring orthogonal protecting groups (benzyl and ethyl ethers) and a reactive halide handle (iodide), it is a highly valuable intermediate in cross-coupling chemistries for drug discovery.

This whitepaper provides a comprehensive, step-by-step technical guide to the structural elucidation of this molecule. As a Senior Application Scientist, I have structured this guide to move beyond mere data reporting; it explores the causality behind experimental choices , ensuring that every analytical protocol functions as a self-validating system.

Molecular Architecture & Analytical Strategy

The core challenge in characterizing (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol lies in unequivocally mapping the regiochemistry of its substituents. The central benzene ring is substituted at positions 1, 3, 4, and 5, leaving only two aromatic protons (H-2 and H-6).

To prevent ambiguous assignments, we employ an orthogonal analytical workflow. High-Resolution Mass Spectrometry (HRMS) establishes the exact molecular formula. However, because mass spectrometry cannot differentiate positional isomers, Nuclear Magnetic Resonance (NMR) spectroscopy serves as the cornerstone for atomic-level connectivity[1]. Finally, Fourier-Transform Infrared (FT-IR) spectroscopy provides orthogonal validation of the functional groups.

Fig 1. Multi-modal analytical workflow for rigorous structure elucidation.

High-Resolution Mass Spectrometry (HRMS)

Causality of the Technique: HRMS (specifically ESI-TOF) is selected to confirm the exact mass and molecular formula.

• Isotopic Signature: Unlike bromine or chlorine, iodine ( 127I ) is monoisotopic, meaning it does not produce a characteristic M+2 peak. However, iodine has a distinct mass defect (exact mass 126.9045 Da). The exact mass of the target molecule is calculated at 384.0222 Da .

• Fragmentation (MS/MS): Collision-Induced Dissociation (CID) is utilized to validate the structural subunits. The application of 20-30 eV collision energy forces the cleavage of the benzyl ether, yielding a highly stable tropylium ion ( m/z 91.05). Furthermore, the loss of the iodine radical (-127 Da) confirms the presence of the halogen.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for translating analytical features into an unequivocal molecular structure[2].

1 H NMR: Probing the Asymmetric Core

The asymmetry of the central ring (due to the differing -OEt and -I substituents at positions 3 and 5) dictates that the two remaining aromatic protons (H-2 and H-6) are chemically and magnetically non-equivalent.

• Multiplicity & Coupling: Because H-2 and H-6 are situated meta to each other, they undergo scalar coupling through four bonds ( 4JHH​ ). This manifests as two distinct doublets with a characteristic meta-coupling constant of J≈1.8 Hz.

• Aliphatic Signatures: The ethoxy group presents a classic A2​X3​ spin system (a quartet at ~4.10 ppm and a triplet at ~1.45 ppm). The benzyloxy methylene protons, lacking adjacent protons and experiencing free rotation, appear as a sharp singlet at ~5.05 ppm.

13 C NMR: The Iodine Heavy Atom Effect

Causality of Chemical Shifts: The most critical diagnostic feature in the 13 C NMR spectrum is the chemical shift of C-5. Iodine is a large, highly polarizable atom. The relativistic effects of its core electrons cause a profound shielding effect on the directly attached carbon atom (the "Heavy Atom Effect"). Consequently, C-5 appears unusually upfield for an aromatic carbon, resonating at ~90.5 ppm . Conversely, C-3 and C-4 are heavily deshielded (~152.1 and ~145.8 ppm) due to the electron-withdrawing inductive effects of the attached oxygen atoms.

2D NMR (HSQC & HMBC): Unequivocal Connectivity

While 1D NMR confirms the presence of the functional groups, it cannot prove their regiochemistry (e.g., differentiating whether the ethoxy group is at position 3 or 4). To resolve this, Heteronuclear Multiple-Bond Correlation (HMBC) is strictly required[3].

Causality of HMBC Selection: HMBC detects long-range ( 2JCH​ and 3JCH​ ) scalar couplings. By tracing the 3JCH​ correlation from the ethoxy methylene protons to C-3, and from the benzyl methylene protons to C-4, we unambiguously lock the ether groups to their respective positions on the aromatic ring.

Fig 2. Key HMBC (Heteronuclear Multiple-Bond Correlation) interactions mapping regiochemistry.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies must be executed as a self-validating system.

Protocol A: NMR Sample Preparation & Acquisition

• Sample Preparation: Dissolve 15 mg of the highly purified compound in 0.6 mL of deuterated chloroform ( CDCl3​ , 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm).

• Probe Tuning & Matching: Manually tune and match the NMR probe for both 1 H and 13 C frequencies to maximize the signal-to-noise ratio and prevent pulse imperfections.

• 1D 1 H Acquisition: Run at 400 MHz or 600 MHz. Set the relaxation delay ( D1​ ) to 2.0 seconds to ensure complete longitudinal relaxation of all protons, allowing for accurate integration of the quantitative data.

• 1D 13 C Acquisition: Causality Check: Set D1​ to a minimum of 3.0 seconds. Quaternary carbons (C-1, C-3, C-4, C-5) lack directly attached protons and rely on chemical shift anisotropy for relaxation. A short D1​ will saturate these nuclei, rendering them invisible.

• 2D HMBC Acquisition: Optimize the long-range coupling delay for J=8 Hz (standard for aromatic systems).

Protocol B: HRMS Acquisition

• Sample Preparation: Dilute the compound to 1 µg/mL in LC-MS grade Methanol containing 0.1% Formic Acid to promote ionization.

• Ionization: Utilize Electrospray Ionization in positive mode (ESI+).

• Calibration: Infuse a lock-mass calibrant (e.g., Leucine Enkephalin) simultaneously to ensure mass accuracy remains within < 2 ppm error.

Quantitative Data Summaries

The following tables consolidate the analytical data extracted from the self-validating protocols described above.

Table 1: 1 H NMR Data Summary (400 MHz, CDCl3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constant ( J , Hz)	Assignment
H-2	6.95	Doublet (d)	1H	1.8	Aromatic CH (meta to H-6)
H-6	7.25	Doublet (d)	1H	1.8	Aromatic CH (meta to H-2)
Benzyl Ar-H	7.30 - 7.45	Multiplet (m)	5H	-	Phenyl ring protons
Benzyl CH2​	5.05	Singlet (s)	2H	-	Methylene of benzyl ether
CH2​ OH	4.60	Singlet (s)	2H	-	Hydroxymethyl protons
Ethoxy CH2​	4.10	Quartet (q)	2H	7.0	Methylene of ethyl ether
OH	2.10	Broad Singlet (br s)	1H	-	Hydroxyl proton (exchangeable)
Ethoxy CH3​	1.45	Triplet (t)	3H	7.0	Methyl of ethyl ether

Table 2: 13 C NMR Data Summary (100 MHz, CDCl3​ )

Position	Chemical Shift ( δ , ppm)	Carbon Type	Mechanistic Note
C-3	152.1	Quaternary (C)	Deshielded by adjacent oxygen (-OEt)
C-4	145.8	Quaternary (C)	Deshielded by adjacent oxygen (-OBn)
C-1	137.5	Quaternary (C)	Attached to hydroxymethyl group
Benzyl Ar (ipso)	136.8	Quaternary (C)	Phenyl ring attachment point
C-6	128.4	Methine (CH)	Aromatic carbon
Benzyl Ar (o/m/p)	127.5 - 128.6	Methine (CH)	Phenyl ring carbons
C-2	112.3	Methine (CH)	Aromatic carbon
C-5	90.5	Quaternary (C)	Highly shielded via Iodine Heavy Atom Effect
Benzyl CH2​	74.5	Methylene ( CH2​ )	Benzyl ether carbon
CH2​ OH	64.8	Methylene ( CH2​ )	Hydroxymethyl carbon
Ethoxy CH2​	64.2	Methylene ( CH2​ )	Ethyl ether carbon
Ethoxy CH3​	15.1	Methyl ( CH3​ )	Aliphatic methyl carbon

Table 3: HRMS and FT-IR Validation Data

Technique	Parameter	Observed Value	Theoretical/Expected	Conclusion
HRMS (ESI+)	[M+H−H2​O]+	367.0190 m/z	367.0195 m/z	Confirms C16​H17​IO3​ formula
HRMS (MS/MS)	Tropylium Ion	91.0540 m/z	91.0547 m/z	Confirms Benzyl ether presence
FT-IR	O-H Stretch	3350 cm−1 (broad)	3200 - 3500 cm−1	Confirms aliphatic alcohol
FT-IR	C-O Stretch	1210 cm−1 (strong)	1050 - 1250 cm−1	Confirms ether linkages
FT-IR	C-I Stretch	550 cm−1 (sharp)	500 - 600 cm−1	Confirms carbon-iodine bond

References

• The Evolving Landscape of NMR Structural Elucidation. National Institutes of Health (NIH).[Link]

• NMR-Based Chromatography Readouts: Indispensable Tools to “Translate” Analytical Features into Molecular Structures. MDPI.[Link]

• NMR Spectroscopy: Structure Elucidation of Cycloelatanene A: A Natural Product Case Study. National Institutes of Health (NIH) / Springer.[Link]

Sources

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A Technical Guide to the Retrosynthetic Analysis and Synthesis of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol

Abstract

This technical guide provides a comprehensive retrosynthetic analysis and a detailed forward synthesis protocol for the multi-substituted aromatic alcohol, (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol. This molecule serves as a representative example of a complex derivative built upon a common phenolic aldehyde scaffold, such as vanillin or its analogues.[1][2] Such structures are of significant interest to researchers in medicinal chemistry and materials science due to the diverse functionalities they present for further elaboration. By deconstructing the target molecule into simple, commercially available precursors, we establish a logical, efficient, and robust synthetic pathway. This guide details the strategic rationale behind each disconnection and provides validated, step-by-step experimental protocols suitable for implementation in a research setting.

Retrosynthetic Strategy

Retrosynthetic analysis is a problem-solving technique for designing organic syntheses. The process involves deconstructing a target molecule into simpler precursor structures, known as synthons, which in turn correspond to commercially available or easily synthesized reagents.[3] This backward-looking approach illuminates a logical path for the forward synthesis.

The target molecule, (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol, possesses several key features: a primary alcohol, two different ether linkages (benzyl and ethyl), and an iodo substituent on a benzene ring. Our analysis will systematically disconnect the molecule at its most strategic bonds.

Figure 1: Retrosynthetic analysis of the target molecule.

Disconnection I: Alcohol to Aldehyde (Functional Group Interconversion)

The most logical final step in the synthesis is the formation of the primary alcohol. This functional group is readily accessible through the reduction of a corresponding aldehyde. This transformation is classified as a Functional Group Interconversion (FGI) and is highly reliable and chemoselective. By disconnecting the C-O bond of the alcohol, we simplify the target to its aldehyde precursor, 4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde . This avoids carrying a potentially reactive primary alcohol through multiple synthetic steps.

Disconnection II: Benzyl Ether Linkage (C-O Disconnection)

The benzyloxy group is a benzyl ether, which can be retrosynthetically cleaved at the ether oxygen. This disconnection points to a Williamson ether synthesis as the corresponding forward reaction. This powerful C-O bond-forming reaction involves the alkylation of a phenoxide with a benzyl halide.[4] The precursors for this step are therefore 5-Iodoethylvanillin (4-hydroxy-3-ethoxy-5-iodobenzaldehyde) and a suitable benzylating agent like benzyl bromide.

Disconnection III: Aromatic C-I Bond

The iodine atom on the aromatic ring can be disconnected, suggesting an electrophilic aromatic substitution in the forward direction. The precursor would be Ethyl Vanillin (4-hydroxy-3-ethoxybenzaldehyde), a readily available and inexpensive starting material. The regiochemical outcome of the forward iodination reaction must be considered. The ring is substituted with a hydroxyl group (-OH) and an ethoxy group (-OEt), both of which are strongly activating, ortho, para-directing groups. The position para to the ethoxy group is occupied by the aldehyde. The position ortho to the hydroxyl group (C5) is sterically accessible and electronically activated by both the hydroxyl and ethoxy groups, making it the most probable site for electrophilic attack. This high degree of regioselectivity makes the direct iodination of ethyl vanillin a highly feasible and strategic first step.[5][6]

Forward Synthesis: Experimental Protocols

The retrosynthetic analysis logically dictates the following three-step forward synthesis. Each protocol is designed to be self-validating, with clear steps for reaction setup, monitoring, workup, and purification.

Figure 2: The proposed three-step forward synthetic pathway.

Step 1: Synthesis of 5-Iodoethylvanillin

This procedure utilizes a green chemistry approach for the electrophilic iodination of the aromatic ring, employing water as the solvent and Oxone® as a safe and effective oxidizing agent to generate the electrophilic iodine species in situ.[7]

Protocol:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add ethyl vanillin (1.0 eq) and potassium iodide (KI, 1.0 eq).

• Add deionized water to form a stirrable suspension (approx. 5 mL per gram of ethyl vanillin).

• In a separate beaker, dissolve Oxone® (potassium peroxymonosulfate, 1.05 eq) in deionized water.

• With vigorous stirring, add the Oxone® solution dropwise to the ethyl vanillin suspension at room temperature over 10-15 minutes.

• Heat the reaction mixture to reflux (100 °C) and maintain for 1-2 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Cool the mixture to room temperature, then place in an ice bath for 30 minutes to facilitate precipitation.

• Collect the solid product by vacuum filtration, washing the filter cake with cold deionized water.

• Recrystallize the crude product from an ethanol/water mixture to yield pure 5-Iodoethylvanillin as a pale solid.

Reagent	MW ( g/mol )	Molar Eq.
Ethyl Vanillin	166.17	1.0
Potassium Iodide (KI)	166.00	1.0
Oxone® (KHSO₅)	152.17	1.05

Step 2: Synthesis of 4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde

This step involves the protection of the phenolic hydroxyl group via a Williamson ether synthesis. Anhydrous conditions and a polar aprotic solvent are crucial for ensuring the reaction proceeds to completion.[8]

Protocol:

• To an oven-dried round-bottom flask under a nitrogen atmosphere, add 5-Iodoethylvanillin (1.0 eq) and anhydrous potassium carbonate (K₂CO₃, 2.0 eq).

• Add anhydrous N,N-Dimethylformamide (DMF) to dissolve the starting material.

• Stir the suspension for 15 minutes at room temperature.

• Add benzyl bromide (BnBr, 1.1 eq) dropwise via syringe.

• Heat the reaction mixture to 60-70 °C and stir for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction to room temperature and pour it into a beaker containing ice water, stirring until the ice has melted.

• Extract the aqueous mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Remove the solvent under reduced pressure. The crude product can be purified by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the pure benzylated product.

Reagent	MW ( g/mol )	Molar Eq.
5-Iodoethylvanillin	292.07	1.0
Potassium Carbonate (K₂CO₃)	138.21	2.0
Benzyl Bromide (BnBr)	171.04	1.1

Step 3: Synthesis of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol

The final step is a chemoselective reduction of the aldehyde to a primary alcohol. Sodium borohydride is an ideal reagent as it is mild, easy to handle, and will not reduce the other functional groups present in the molecule.[9][10]

Protocol:

• Dissolve 4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde (1.0 eq) in methanol (MeOH) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution in an ice bath to 0 °C.

• Slowly add sodium borohydride (NaBH₄, 1.5 eq) portion-wise over 15 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours. Monitor by TLC.

• Once the reaction is complete, cool the flask in an ice bath again and slowly quench the reaction by the dropwise addition of 1 M hydrochloric acid (HCl) until the solution is acidic (pH ~2-3) and effervescence ceases.

• Remove the methanol under reduced pressure.

• Extract the remaining aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield the final product, (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol, which can be further purified by recrystallization if necessary.

Reagent	MW ( g/mol )	Molar Eq.
4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde	382.17	1.0
Sodium Borohydride (NaBH₄)	37.83	1.5

Summary and Conclusion

This guide has outlined a logical and efficient three-step synthesis of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol, beginning from the commercially available starting material, ethyl vanillin. The retrosynthetic analysis successfully identified key disconnections corresponding to high-yielding and reliable chemical transformations: electrophilic iodination, Williamson ether synthesis, and aldehyde reduction. The provided protocols are robust and incorporate principles of green chemistry, offering a practical pathway for researchers to access this and structurally related molecules for applications in drug discovery and materials science.

References

• Ferreira, V. et al. (2023). Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity. ACS Omega. Available at: [Link][1][10]

• Palesch, J. J. et al. (2019). Iodination of vanillin and subsequent Suzuki-Miyaura coupling: two-step synthetic sequence teaching green chemistry principles. Green Chemistry Teaching and Learning Community. Available at: [Link][5]

• Designer-Drug.com. Iodination and Hydroxylation of Aromatic Compounds. Available at: [Link][11]

• Lampman, G. M. et al. (2019). Synthesis of New Vanillin Derivatives from Natural Eugenol. AIP Conference Proceedings. Available at: [Link][9]

• Rosazza, J. P. N. & Li, T. (1998). Biocatalytic Synthesis of Vanillin. Applied and Environmental Microbiology, 64(5), 1904–1909. Available at: [Link][8]

• Palesch, J. J. et al. (2019). Iodination of vanillin and subsequent Suzuki-Miyaura coupling: two-step synthetic sequence teaching green chemistry principles. Journal of Chemical Education. Available at: [Link][7]

• Al-Amiery, A. A. et al. (2012). 1D AND 2D NMR STUDIES OF BENZYL O–VANILLIN. EPrints USM. Available at: [Link][4]

• Kumar, R. et al. (2012). A Review on the Vanillin derivatives showing various Biological activities. International Journal of PharmTech Research. Available at: [Link][2]

• Lulay, J. G. (2021). A Decision Tree for Retrosynthetic Analysis. Journal of Chemical Education, 98(8), 2756–2760. Available at: [Link][3]

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• 3. par.nsf.gov [par.nsf.gov]
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• 11. designer-drug.com [designer-drug.com]

Strategic Methodologies and Applications of (4-(Benzyloxy)-3-ethoxy-5-iodophenyl)methanol Analogs in Advanced Organic Synthesis

Executive Summary

In modern medicinal chemistry, the rapid and divergent synthesis of complex Active Pharmaceutical Ingredients (APIs) relies heavily on highly functionalized, orthogonally protected building blocks. (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol represents a privileged molecular scaffold that perfectly balances steric constraints, electronic modulation, and orthogonal reactivity.

This technical guide explores the structural anatomy, synthetic methodologies, and downstream applications of this specific dialkoxyaryl scaffold. Historically, the 3-ethoxy-4-methoxy/benzyloxy motif has served as the critical pharmacophore for targeting the hydrophobic pocket of Phosphodiesterase-4 (PDE4), a major enzyme class responsible for the hydrolysis of cyclic adenosine monophosphate (cAMP) 1. By introducing an iodine atom at the 5-position and a versatile benzylic alcohol, researchers can leverage transition-metal catalysis to construct complex biaryl systems or novel PDE4 inhibitors like Apremilast analogs 2.

Structural Anatomy & Orthogonal Reactivity

As a Senior Application Scientist, it is critical to understand why this specific substitution pattern is chosen rather than just how to synthesize it. The power of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol lies in the orthogonal reactivity of its four distinct functional zones:

• 5-Iodo Substituent (The Catalytic Vector): Iodine is the most reactive halogen for oxidative addition in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig). This allows for mild, room-temperature, or low-heat couplings without disturbing the rest of the molecule.

• 4-Benzyloxy Group (The Robust Shield): The benzyl ether acts as a robust protecting group for the phenolic hydroxyl. It is entirely stable to the basic conditions required for Suzuki couplings and resists nucleophilic attacks. Crucially, it can be cleanly and orthogonally removed via catalytic hydrogenolysis (Pd/C, H2) in the final stages of API synthesis.

• 3-Ethoxy Group (The Pharmacophore Anchor): This ether provides a specific steric and electronic profile. In PDE4 inhibitors, the 3-alkoxy group is critical for anchoring the molecule into the enzyme's hydrophobic binding pocket 1.

• Benzylic Alcohol (The Diversification Handle): The primary alcohol can be converted into a leaving group (e.g., mesylate, bromide) for nucleophilic displacement (forming amines or ethers), or oxidized back to an aldehyde or carboxylic acid depending on the target architecture.

Synthetic Methodologies: A Self-Validating Workflow

The synthesis of this scaffold from commercially available 3-ethoxy-4-hydroxybenzaldehyde (ethyl vanillin) is a robust, three-step process. Each step below is designed as a self-validating system, ensuring that intermediate purity guarantees downstream success.

Protocol 1: Regioselective Iodination

Objective: Synthesis of 3-ethoxy-4-hydroxy-5-iodobenzaldehyde 3.

• Causality: The phenolic hydroxyl group strongly activates the ortho and para positions. Since the para position is occupied by the aldehyde and one ortho position is blocked by the ethoxy group, electrophilic aromatic substitution is forced exclusively to the 5-position, guaranteeing 100% regiocontrol 4.

• Procedure:

  • Dissolve ethyl vanillin (1.0 eq) in a mixture of methanol and water.

  • Add Potassium Iodide (KI) (1.2 eq) and Iodine (I2) (1.1 eq). Alternatively, sustainable laccase-catalyzed methods can be employed 4.

  • Stir at room temperature for 15 hours.

  • Quench with saturated sodium thiosulfate to neutralize unreacted iodine.

• Validation: TLC (Petroleum Ether/EtOAc 3:1) should show complete consumption of the starting material. 1H NMR will confirm the disappearance of one aromatic proton, leaving two distinct singlets for the aromatic ring.

Protocol 2: O-Benzylation

Objective: Synthesis of 4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde.

• Causality: Potassium carbonate (K2CO3) is selected as a mild base to selectively deprotonate the phenol without triggering side reactions (such as Cannizzaro disproportionation of the aldehyde). DMF provides optimal solvation for the SN2 displacement of benzyl bromide.

• Procedure:

  • Dissolve the iodinated intermediate (1.0 eq) in anhydrous DMF.

  • Add K2CO3 (2.0 eq) and Benzyl Bromide (1.2 eq).

  • Heat the suspension to 80°C for 4 hours under nitrogen.

  • Cool to room temperature, dilute with water, and extract with ethyl acetate.

• Validation: The product will precipitate or crystallize upon solvent removal. 1H NMR will show a new singlet at ~5.2 ppm, integrating for 2 protons (benzylic CH2), confirming successful protection.

Protocol 3: Chemoselective Reduction

Objective: Synthesis of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol.

• Causality: Sodium borohydride (NaBH4) is strictly utilized over stronger reducing agents like Lithium Aluminum Hydride (LiAlH4). NaBH4 chemoselectively reduces the aldehyde to the primary alcohol without risking the reductive cleavage of the sensitive carbon-iodine bond.

• Procedure:

  • Dissolve the benzylated aldehyde (1.0 eq) in methanol at 0°C.

  • Add NaBH4 (1.5 eq) portion-wise to control hydrogen evolution.

  • Stir for 1 hour, allowing the reaction to warm to room temperature.

  • Quench carefully with saturated NH4Cl, evaporate the methanol, and extract with dichloromethane.

• Validation: IR spectroscopy will show the complete disappearance of the strong C=O stretch (~1680 cm⁻¹) and the appearance of a broad O-H stretch (~3300 cm⁻¹).

Quantitative Data Presentation

The table below summarizes the comparative yields and optimized conditions for synthesizing various analogs of the core scaffold, demonstrating the robustness of the synthetic logic across different alkoxy derivatives.

Analog Base	R1 (Alkoxy Group)	R2 (Protecting Group)	Iodination Yield (%)	Alkylation Yield (%)	Reduction Yield (%)	Key Application Vector
Vanillin	Methoxy	Benzyl	77	92	95	PDE4 Inhibitors
Ethyl Vanillin	Ethoxy	Benzyl	81	89	94	Apremilast Analogs
Propyl Vanillin	Propoxy	Benzyl	75	85	91	Lipophilic Pocket Probing
Ethyl Vanillin	Ethoxy	Methyl	81	95	96	Irreversible Binding Studies

Downstream Applications & Synthetic Workflow

Once the (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol scaffold is secured, it serves as a divergent hub. The most prominent application is the construction of biaryl systems via Palladium-Catalyzed Cross-Coupling . By reacting the 5-iodo position with arylboronic acids under Suzuki-Miyaura conditions (Pd(PPh3)4, Na2CO3, Toluene/H2O), researchers can rapidly generate libraries of complex, sterically hindered biaryl APIs.

Simultaneously, the benzylic alcohol can be activated (e.g., via mesylation) and displaced by various amines to form the chiral or achiral benzylic amine motifs frequently found in anti-inflammatory drugs 2.

Divergent synthetic pathways from ethyl vanillin to complex APIs via the core iodinated scaffold.

References

• Efficient and sustainable laccase-catalyzed iodination of p-substituted phenols using KI as iodine source. RSC Advances.[Link]

• 3-Ethoxy-4-hydroxy-5-iodobenzaldehyde | C9H9IO3 | CID 237243. PubChem.[Link]

• Identification of Dihydrobenzofuran Neolignans as Novel PDE4 Inhibitors and Evaluation of Antiatopic Dermatitis Efficacy. Journal of Medicinal Chemistry (ACS Publications).[Link]

• A Review on Synthetic Advances toward the Synthesis of Apremilast, an Anti-inflammatory Drug. Organic Process Research & Development (ACS Publications).[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. 3-Ethoxy-4-hydroxy-5-iodobenzaldehyde | C9H9IO3 | CID 237243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]

Protocols & Analytical Methods

Application Note: Strategic Functionalization of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol in Advanced API Synthesis

Introduction & Mechanistic Rationale

(4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol (CAS: 1706449-06-0)[1] is a highly versatile, polyfunctional building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs). The architectural value of this molecule lies in its orthogonal reactivity profile, which allows chemists to perform site-selective transformations without requiring intermediate protection/deprotection cycles.

The molecule features three distinct reactive vectors:

• The Primary Alcohol (-CH₂OH): Primed for selective oxidation to an aldehyde or carboxylic acid, facilitating downstream olefination (e.g., Wittig reactions) or reductive aminations.

• The Aryl Iodide (-I): An exceptional electrophile for palladium-catalyzed C-C or C-N cross-coupling reactions.

• The Benzyl Ether (-OBn): A robust protecting group that masks a latent phenol[2]. It is stable under basic, oxidative, and transition-metal coupling conditions, but can be cleanly cleaved via late-stage hydrogenolysis.

Strategic Causality: Designing a synthetic route with this compound requires a strict order of operations. For example, if the target API requires both a Suzuki cross-coupling and a free phenol, the cross-coupling must be performed prior to the deprotection of the benzyl ether. Attempting hydrogenolysis first would not only reveal the phenol but also cause premature hydrodehalogenation of the aryl iodide, destroying the cross-coupling handle[3].

This application note details three self-validating, step-by-step protocols for the most common functionalizations of this building block: Mild Oxidation, Suzuki-Miyaura Coupling, and Global Deprotection.

Synthesis Workflow & Pathway Visualization

Fig 1. Orthogonal functionalization workflow of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol.

Experimental Protocols

Protocol A: Selective Oxidation to 4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde

Causality & Reagent Selection: The benzylic alcohol must be oxidized without triggering over-oxidation to the carboxylic acid or inducing electrophilic iodination side-reactions. is selected as the optimal 12-I-5 hypervalent iodine reagent because it operates at room temperature and neutral pH. This prevents the cleavage of the acid-sensitive ethoxy ether and preserves the bulky benzyloxy group[4].

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL round-bottom flask and purge with inert nitrogen gas.

• Dissolution: Dissolve 1.0 equivalent (e.g., 3.84 g, 10 mmol) of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol in 100 mL of anhydrous dichloromethane (DCM) to achieve a 0.1 M concentration.

• Addition: Cool the reaction mixture to 0 °C using an ice bath. Add 1.2 equivalents (5.09 g, 12 mmol) of Dess-Martin Periodinane portion-wise over 10 minutes to control the mild exotherm.

• Reaction: Remove the ice bath, allowing the mixture to warm to room temperature. Stir vigorously for 2 hours.

• Self-Validation (In-Process Control): Monitor the reaction via Thin Layer Chromatography (TLC) using Hexanes/EtOAc (3:1). The starting material (lower Rf​ due to hydrogen bonding of the -OH group) should completely convert to a higher Rf​ spot corresponding to the aldehyde.

• Quench & Workup: Quench the reaction by adding 50 mL of a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir rapidly for 15 minutes until the organic layer turns clear (reducing unreacted DMP and iodine byproducts).

• Isolation: Extract the aqueous layer with DCM (2 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the target aldehyde (CAS: 426231-13-2)[5].

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Causality & Reagent Selection: The aryl iodide is highly reactive toward oxidative addition by Pd(0). However, the ortho-ethoxy and ortho-benzyloxy groups create significant steric hindrance around the C-I bond. is specifically chosen as the catalyst; the large bite angle of the bidentate dppf ligand accelerates the reductive elimination step, effectively overcoming the steric bulk of the ortho-substituents and preventing competitive protodeboronation of the boronic acid[6].

Step-by-Step Methodology:

• Preparation: Charge a Schlenk flask with (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol (1.0 eq), the desired arylboronic acid (1.2 eq), anhydrous K₂CO₃ (3.0 eq), and Pd(dppf)Cl₂ (0.05 eq).

• Solvent Addition: Add a degassed mixture of 1,4-dioxane and H₂O (4:1 v/v) to achieve a 0.2 M substrate concentration. (Degassing via sparging with N₂ for 15 minutes is critical to prevent catalyst oxidation).

• Reaction: Seal the flask and heat the mixture to 80 °C for 4 to 6 hours under a continuous nitrogen atmosphere.

• Self-Validation (In-Process Control): Analyze an aliquot via LC-MS. The reaction is complete when the m/z 384 [M+H]⁺ peak (starting material) disappears, replaced entirely by the mass of the coupled biaryl product.

• Workup: Cool the mixture to room temperature, dilute with ethyl acetate (EtOAc), and wash sequentially with distilled water and brine.

• Purification: Dry the organic phase over MgSO₄, concentrate, and purify the residue via flash column chromatography (silica gel) to isolate the biaryl intermediate.

Protocol C: Global Deprotection (Hydrogenolysis)

Causality & Reagent Selection: The benzyl ether is utilized to mask the phenol during the basic, high-temperature Suzuki coupling. Once the carbon framework is assembled, the benzyl group is cleaved via Pd-catalyzed hydrogenolysis. Performing this step after the Suzuki coupling ensures the aryl iodide is not prematurely reduced (hydrodehalogenated) by the H₂/Pd-C system[3].

Step-by-Step Methodology:

• Preparation: Dissolve the purified biaryl intermediate in HPLC-grade methanol (0.1 M concentration) in a heavy-walled hydrogenation flask.

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (10% w/w relative to the substrate). Safety Note: Pd/C is pyrophoric; add under a blanket of nitrogen.

• Reaction: Evacuate the flask and backfill with hydrogen gas three times. Maintain the reaction under a balloon of H₂ (1 atm) at room temperature for 12 hours with vigorous stirring.

• Self-Validation (In-Process Control): Take a 0.1 mL aliquot, filter, concentrate, and analyze via ¹H NMR. Complete deprotection is confirmed by the total disappearance of the benzylic -CH₂- protons (typically a singlet around 5.1 ppm) and the associated aromatic protons of the benzyl group (7.3–7.5 ppm).

• Workup: Filter the suspension through a tightly packed pad of Celite to remove the palladium catalyst. Wash the Celite pad thoroughly with excess methanol.

• Isolation: Concentrate the filtrate in vacuo to yield the final, deprotected API core containing the free phenol.

Quantitative Data Summary

Reaction Step	Transformation	Key Reagents	Expected Yield	In-Process Control (IPC) Marker
Protocol A	Primary Alcohol → Aldehyde	DMP, DCM, 0 °C to RT	85–92%	TLC: Shift to higher Rf​ IR: Appearance of C=O stretch (~1690 cm⁻¹)
Protocol B	Aryl Iodide → Biaryl	Ar-B(OH)₂, Pd(dppf)Cl₂, K₂CO₃, 80 °C	75–88%	LC-MS: Disappearance of m/z 384[M+H]⁺ (SM)
Protocol C	Benzyl Ether → Phenol	H₂ (1 atm), 10% Pd/C, MeOH, RT	>95%	¹H NMR: Loss of -OCH₂Ph signal at ~5.1 ppm

References

• Dess, D. B.; Martin, J. C. "Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones." Journal of Organic Chemistry, 1983, 48(22), 4155-4156.[Link]

• Miyaura, N.; Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995, 95(7), 2457-2483.[Link]

• Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th Edition. John Wiley & Sons, 2006.[Link]

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• 1. 1706449-06-0 | (4-(Benzyloxy)-3-ethoxy-5-iodophenyl)methanol - AiFChem [aifchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. wiley.com [wiley.com]
• 4. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 5. 426231-13-2 | 4-(Benzyloxy)-3-ethoxy-5-iodobenzaldehyde - AiFChem [aifchem.com]
• 6. scispace.com [scispace.com]

Application Note: High-Resolution Purification of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol via Silica Gel Column Chromatography

Abstract

This application note provides a detailed, field-proven protocol for the purification of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol, a key intermediate in various synthetic pathways. The methodology centers on silica gel column chromatography, a robust and scalable technique for isolating compounds of moderate polarity. This guide offers a comprehensive walkthrough, from the selection of optimal solvent systems via Thin-Layer Chromatography (TLC) to the execution of the column separation and subsequent fraction analysis. The principles behind each step are elucidated to empower researchers to adapt and troubleshoot the protocol for analogous molecular structures.

Introduction

(4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol is a polysubstituted aromatic alcohol. Its molecular architecture, featuring a benzyloxy, an ethoxy, and an iodo group, makes it a valuable building block in medicinal chemistry and materials science.[1] The iodine atom, in particular, serves as a versatile handle for further functionalization through reactions like cross-coupling.[1] The purity of this intermediate is paramount, as contaminants can lead to undesirable side reactions and complicate the synthesis of the final target molecules.

Column chromatography on silica gel is the method of choice for purifying such compounds due to its efficacy in separating molecules based on differences in polarity.[2][3] This document outlines a systematic approach to achieve high-purity (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol.

Principle of Separation

The purification relies on the principle of normal-phase chromatography, where a polar stationary phase (silica gel) is used with a less polar mobile phase (eluent).[2] The separation of the target compound from impurities is dictated by the differential partitioning of each component between the stationary and mobile phases.

The key functional groups on our target molecule that influence its polarity are:

• Hydroxyl (-OH) group: This is the most polar functional group, capable of forming strong hydrogen bonds with the silanol groups (Si-OH) on the silica gel surface.[4]

• Ether linkages (-O-): The benzyloxy and ethoxy groups are moderately polar.

• Aromatic rings: These are generally nonpolar but can interact with the stationary phase through pi-pi stacking.

• Iodo group (-I): While iodine is a large and polarizable atom, its overall contribution to polarity is less significant than the hydroxyl group.

Compounds with higher polarity will have a stronger affinity for the silica gel and thus will elute from the column more slowly.[2] Conversely, less polar impurities will travel down the column faster. By carefully selecting the mobile phase composition, a successful separation can be achieved.

Pre-Purification: Solvent System Selection via TLC

Before performing column chromatography, it is crucial to identify a suitable solvent system using Thin-Layer Chromatography (TLC).[5][6] TLC is a rapid and inexpensive method to screen different mobile phases and predict the elution behavior on a column.[5]

Objective: To find a solvent mixture that provides a good separation between the desired product and any impurities, with the product having a Retention Factor (Rf) of approximately 0.25-0.35.[6] An Rf in this range ensures that the compound will not elute too quickly (leading to poor separation) or too slowly (resulting in band broadening and excessive solvent use).[6]

Typical Solvent Systems: For compounds of moderate polarity like substituted benzyl alcohols, mixtures of a non-polar solvent (like hexanes or petroleum ether) and a more polar solvent (like ethyl acetate or diethyl ether) are commonly employed.[7][8]

Protocol for TLC Analysis:

• Prepare TLC Plates: Use commercially available silica gel TLC plates.

• Spotting: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate). Using a capillary tube, spot the solution onto the baseline of the TLC plate.[6] It is also recommended to spot the starting material and the reaction mixture on the same plate for comparison.[9]

• Elution: Place the TLC plate in a developing chamber containing the chosen solvent system. Ensure the solvent level is below the baseline.[10]

• Visualization: After the solvent front has reached near the top of the plate, remove it and mark the solvent front. Visualize the spots under a UV lamp (254 nm).[11][12] Staining with potassium permanganate can also be used.

• Rf Calculation: Calculate the Rf value for each spot using the formula: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Example Solvent Systems to Screen:

• Hexane:Ethyl Acetate (9:1, 8:2, 7:3, 1:1)

• Petroleum Ether:Diethyl Ether (9:1, 8:2, 7:3, 1:1)

Based on the TLC results, select the solvent system that gives the best separation and the desired Rf for the product.

Detailed Protocol for Column Chromatography

4.1. Materials and Equipment

• Glass chromatography column

• Silica gel (60 Å, 230-400 mesh)

• Selected eluent (e.g., Hexane:Ethyl Acetate mixture)

• Crude (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol

• Sand

• Cotton or glass wool

• Collection tubes or flasks

• Rotary evaporator

4.2. Column Preparation (Slurry Packing Method)

• Column Setup: Securely clamp the column in a vertical position in a fume hood. Place a small plug of cotton or glass wool at the bottom of the column to support the packing material. Add a thin layer of sand on top of the plug.

• Prepare the Slurry: In a beaker, mix the required amount of silica gel with the initial, least polar eluent to form a slurry. The amount of silica gel needed depends on the amount of crude material to be purified (a general rule of thumb is a 20:1 to 50:1 ratio of silica to crude product by weight).

• Pack the Column: Pour the slurry into the column. Open the stopcock to allow the solvent to drain, collecting it for reuse. Continuously tap the side of the column gently to ensure even packing and remove any air bubbles.

• Equilibrate the Column: Once the silica has settled, add a layer of sand on top to protect the surface. Wash the column with several column volumes of the initial eluent until the packing is stable and the baseline is clean.

dot graph TD { A[Start: Prepare Column] --> B{Prepare Silica Slurry}; B --> C[Pour Slurry into Column]; C --> D[Tap to Pack and Remove Air]; D --> E[Add Protective Sand Layer]; E --> F[Equilibrate with Eluent]; F --> G[End: Column Ready for Loading]; } caption: Workflow for Column Packing

4.3. Sample Loading

• Dry Loading (Recommended): Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent on a rotary evaporator to obtain a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

• Wet Loading: Dissolve the crude product in the minimum amount of the eluent. Using a pipette, carefully add the solution to the top of the column, ensuring not to disturb the sand layer.

4.4. Elution and Fraction Collection

• Begin Elution: Carefully add the eluent to the top of the column and open the stopcock to begin the separation. Maintain a constant head of solvent above the silica gel to prevent the column from running dry.

• Gradient Elution (if necessary): Start with a low polarity eluent. As the separation progresses, the polarity of the eluent can be gradually increased by adding more of the polar solvent.[2] This is particularly useful if there is a large polarity difference between the desired compound and impurities.

• Collect Fractions: Collect the eluting solvent in a series of numbered test tubes or flasks. The size of the fractions will depend on the column size and the expected separation.

• Monitor Elution: Periodically analyze the collected fractions by TLC to determine which fractions contain the pure product.[3]

dot graph TD { A[Start: Sample Loaded] --> B{Add Eluent}; B --> C[Open Stopcock to Begin Elution]; C --> D[Collect Fractions]; D --> E{Monitor Fractions by TLC}; E -- Pure Product? --> F[Combine Pure Fractions]; E -- Impure? --> D; F --> G[Evaporate Solvent]; G --> H[End: Purified Product]; } caption: Elution and Fraction Collection Workflow

4.5. Product Isolation

• Combine Pure Fractions: Based on the TLC analysis, combine the fractions that contain the pure (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol.

• Solvent Removal: Remove the solvent from the combined fractions using a rotary evaporator to yield the purified product.

• Final Drying: Dry the product under high vacuum to remove any residual solvent.

• Characterization: Confirm the purity and identity of the final product using analytical techniques such as NMR spectroscopy and mass spectrometry.[3]

Summary of Key Parameters

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard choice for a wide range of organic compounds.[2]
Mobile Phase	Hexane:Ethyl Acetate or Petroleum Ether:Diethyl Ether	Good for separating moderately polar compounds.[7][8]
TLC Rf of Product	~0.25 - 0.35	Optimal for good separation on the column.[6]
Silica:Crude Ratio	20:1 to 50:1 (w/w)	Ensures sufficient separation capacity.
Loading Method	Dry Loading	Often leads to better resolution and sharper bands.

Safety and Handling

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.[13]

• Iodinated organic compounds should be handled with care.[14] Avoid inhalation of dust and contact with skin and eyes.[14]

• Solvents used in chromatography are often flammable. Keep away from ignition sources.

• Dispose of all chemical waste according to institutional guidelines.

Troubleshooting

Problem	Possible Cause	Solution
Poor Separation	Inappropriate solvent system.	Re-optimize the eluent using TLC. Consider a shallower gradient.
Cracked Column Bed	Column ran dry.	Ensure a constant head of solvent is maintained above the silica.
Streaking on TLC	Sample is too concentrated or acidic/basic.	Dilute the sample. Add a small amount of acid or base to the eluent.
Product Elutes Too Quickly	Eluent is too polar.	Decrease the proportion of the polar solvent in the mobile phase.
Product Elutes Too Slowly	Eluent is not polar enough.	Increase the proportion of the polar solvent in the mobile phase.

References

• Transformation of Tertiary Benzyl Alcohols into the Vicinal Halo-Substituted Derivatives Using N-Halosuccinimides - PMC. (n.d.).
• Column chromatography - Columbia University. (n.d.).
• benzyl alcohol - Organic Syntheses Procedure. (n.d.).
• Column Chromatography - Magritek. (n.d.).
• Solvent Systems for Flash Column Chromatography - Department of Chemistry : University of Rochester. (n.d.).
• NeogenVet® Organic Iodide Powder Safety Data Sheet - Covetrus. (n.d.).
• Work-up procedures to remove impurities from Benzyl 2-bromonicotinate products - Benchchem. (n.d.).
• Aromatic Iodination: Organic Chemistry Study Guide |... - Fiveable. (n.d.).
• US3523978A - Process for the purification of benzyl alcohol - Google Patents. (n.d.).
• Tips and Tricks for the Lab: Column Choices - ChemistryViews. (2012, July 3).
• (PDF) Physical-Chemical Properties and Estimated Environmental Fate of Brominated and Iodinated Organic Compounds - ResearchGate. (2017, July 12).
• Iodine-125 handling precautions - Revvity. (n.d.).
• Thin Layer Chromatography: A Complete Guide to TLC - Chemistry Hall. (2020, January 2).
• Solvent Systems for Silica Gel Column Chromatography - Common Organic Chemistry. (n.d.).
• Application Note -- Clearance of 2% Benzyl Alcohol from TOYOPEARL Resins - Tosoh Bioscience | Separation & Purification. (n.d.).
• Iodine | I2 | CID 807 - PubChem - NIH. (n.d.).
• Iodine Solution - Safety Data Sheet. (n.d.).
• Safe Handling of Radioiodinated Solutions - Journal of Nuclear Medicine Technology. (n.d.).
• 2.3D: Separation Theory - Chemistry LibreTexts. (2022, April 7).
• Advances in the Direct Iodination of Aromatic Compounds - ResearchGate. (n.d.).
• Iodine-125 Handling Precautions. (n.d.).
• Determine Alcohol Configuration via TLC | PDF | Thin Layer Chromatography | Ester - Scribd. (n.d.).
• Table 4-2, Physical and Chemical Properties of Iodine and Iodine Compoundsa - Toxicological Profile for Iodine - NCBI Bookshelf. (n.d.).
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• Benzaldehyde, 4-ethoxy-3-hydroxy - Organic Syntheses Procedure. (n.d.).
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• CN113429359A - Preparation method of high-purity bis-ethylhexyloxyphenol methoxyphenyl triazine - Google Patents. (n.d.).
• Chemoselective Etherification of Benzyl Alcohols Using 2,4,6-Trichloro-1,3,5-triazine and Methanol or Ethanol Catalyzed by Dimethyl Sulfoxide - Organic Chemistry Portal. (n.d.).

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protecting group strategies for (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol

Strategic Protection of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol: A Guide to Orthogonal Synthesis

Abstract

This document provides a detailed guide on protecting group strategies for the versatile synthetic intermediate, (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol. The presence of multiple reactive sites—a primary alcohol and a phenol masked as a benzyl ether—necessitates a carefully considered, orthogonal approach to prevent unwanted side reactions during multi-step syntheses. We present two primary strategies centered on the protection of the primary alcohol, detailing the rationale, experimental protocols, and comparative analysis of silyl ethers and ester protecting groups. This guide is intended for researchers, synthetic chemists, and professionals in drug development engaged in the synthesis of complex molecules where precise control of functional group reactivity is paramount.

Introduction: The Synthetic Challenge

(4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol is a valuable building block in medicinal chemistry and materials science. Its substituted phenyl ring offers multiple points for further functionalization. However, the primary alcohol is a nucleophilic and mildly acidic site that can interfere with a wide range of subsequent reactions, such as organometallic cross-couplings (e.g., Suzuki, Sonogashira), oxidations, or reactions requiring strong bases.

Therefore, "masking" or "protecting" this alcohol is a critical first step in many synthetic routes. The choice of protecting group is dictated by the planned downstream reaction conditions. An ideal protecting group must be:

• Easy to install in high yield.

• Stable (robust) to the conditions of subsequent reaction steps.

• Easy to remove (cleave) in high yield under conditions that do not affect other functional groups in the molecule.

This principle of selective protection and deprotection is known as orthogonality .[1][2][3] In our target molecule, the existing benzyl ether is a protecting group for the phenol. It is stable to many acidic and basic conditions but can be removed by catalytic hydrogenation.[4][5] This inherent feature must be considered when selecting a protecting group for the primary alcohol.

Strategic Overview: Orthogonal Protection Schemes

We will explore two robust and widely applicable protecting group strategies for the primary alcohol of our target molecule. The choice between them depends on the specific chemical environment of the planned synthetic route.

Strategy A: Silyl Ether Protection (e.g., TBS/TBDMS) Strategy B: Ester Protection (e.g., Acetate)

The logical workflow for implementing these strategies is illustrated below.

Figure 1: General workflow for the protection, reaction, and deprotection of the target molecule.

Strategy A: Tert-butyldimethylsilyl (TBS) Ether Protection

Silyl ethers, particularly the tert-butyldimethylsilyl (TBS or TBDMS) group, are among the most common alcohol protecting groups in modern organic synthesis.[6] Their popularity stems from their ease of installation, general stability to a wide range of non-acidic and non-fluoride-containing reagents, and clean removal under specific conditions.[7][8]

Rationale: The TBS group is sterically hindered, providing excellent stability. It is robust to many organometallic reagents (e.g., Grignards, organolithiums), mild oxidants, and both weakly acidic and basic conditions.[7] This makes it an ideal choice if the subsequent steps involve Suzuki, Heck, or Sonogashira cross-coupling reactions at the iodide position. Importantly, the TBS group is cleaved by fluoride ion sources (like TBAF) or strong acid, conditions which will not affect the benzyl ether or the ethoxy group.[9][10]

Protocol: Protection with TBSCl

Reaction: R-CH₂OH + TBSCl + Imidazole → R-CH₂O-TBS

Materials:

• (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol

• tert-Butyldimethylsilyl chloride (TBSCl)

• Imidazole

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration) in a round-bottom flask under an inert atmosphere (N₂ or Ar).

• Add imidazole (1.5 - 2.5 eq). Imidazole acts as a base to neutralize the HCl byproduct and as a nucleophilic catalyst.[8]

• Add TBSCl (1.1 - 1.2 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (a typical eluent system is a gradient of ethyl acetate in hexanes) to yield the pure TBS-protected product.[7]

Protocol: Deprotection of the TBS Ether

Reaction: R-CH₂O-TBS + TBAF → R-CH₂OH

Materials:

• TBS-protected intermediate

• Tetrabutylammonium fluoride (TBAF) solution (1.0 M in THF)

• Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous MgSO₄

Procedure:

• Dissolve the TBS-protected compound (1.0 eq) in THF (approx. 0.1 M).

• Add TBAF solution (1.1 - 1.5 eq) dropwise at room temperature. The fluoride ion's high affinity for silicon is the driving force for the cleavage.[9]

• Stir the mixture and monitor by TLC. The reaction is usually complete within 1-3 hours.

• Quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.[10]

• Purify by flash column chromatography if necessary to obtain the deprotected alcohol.

Strategy B: Acetate Ester Protection

Acetate esters are a "classical" protecting group for alcohols.[3] They are introduced via acylation and are stable to acidic and some oxidative conditions. Their primary advantage is their orthogonality to silyl ethers and their lability under basic conditions (saponification).[11]

Rationale: An acetate group is a good choice if the subsequent reaction steps involve acidic conditions or reagents that might be incompatible with silyl ethers. For example, if a reaction requires the use of a protic acid catalyst, the acetate ester will remain intact while a TBS ether might be cleaved. The acetate is easily removed by base-catalyzed hydrolysis, which will not cleave the benzyl or silyl ethers.[12]

Protocol: Protection with Acetic Anhydride

Reaction: R-CH₂OH + Ac₂O + Base → R-CH₂O-Ac

Materials:

• (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol

• Acetic anhydride (Ac₂O)

• Pyridine or Triethylamine (TEA) with a catalytic amount of 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous MgSO₄

Procedure:

• Dissolve the starting alcohol (1.0 eq) in anhydrous DCM.

• Add TEA (1.5 eq) and a catalytic amount of DMAP (0.1 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add acetic anhydride (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material (typically 1-2 hours).

• Carefully quench the reaction by adding water.

• Transfer to a separatory funnel. Wash sequentially with 1 M HCl (to remove basic amines), saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the resulting acetate ester by flash column chromatography.

Protocol: Deprotection of the Acetate Ester

Reaction: R-CH₂O-Ac + Base → R-CH₂OH

Materials:

• Acetate-protected intermediate

• Potassium carbonate (K₂CO₃) or Sodium methoxide (NaOMe)

• Methanol (MeOH)

• Water

• 1 M HCl

Procedure:

• Dissolve the acetate ester (1.0 eq) in methanol (approx. 0.1 M).

• Add a catalytic amount of a base, such as K₂CO₃ (0.2 eq) or a solution of NaOMe.

• Stir at room temperature and monitor by TLC. Saponification is usually rapid (30-60 minutes).

• Once complete, neutralize the mixture by adding 1 M HCl until the pH is ~7.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate or DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate to yield the deprotected alcohol.

Comparative Analysis of Protecting Groups

The selection of a protecting group is a critical decision in a synthetic campaign. The table below summarizes the key characteristics of the TBS ether and acetate ester strategies.

Feature	TBS Ether	Acetate Ester
Stability	Stable: Mild acid/base, organometallics, many oxidants.[7]	Stable: Acidic conditions, mild oxidants.[3]
Lability	Labile: Strong acid, fluoride ions (TBAF, HF).[9][13]	Labile: Basic conditions (hydrolysis), strong nucleophiles.[11][12]
Installation	Mild conditions (imidazole, room temp).[8]	Mild conditions (base, 0 °C to room temp).[14]
Cleavage	Specific (TBAF) and clean.[10]	Mild basic hydrolysis (K₂CO₃/MeOH).[15]
Orthogonality	Orthogonal to benzyl ethers and esters.[16]	Orthogonal to benzyl ethers and silyl ethers.[3]
Ideal Use Case	Suzuki, Sonogashira, Grignard reactions.	Reactions requiring acidic conditions.

The orthogonality of these groups with the existing benzyl ether is visualized below.

Figure 2: Orthogonality diagram showing selective cleavage conditions for each protecting group.

Conclusion

The successful synthesis of complex derivatives from (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol hinges on the strategic use of protecting groups. Both silyl ethers (TBS) and acetate esters offer robust and reliable protection for the primary alcohol, but their chemical stabilities are distinct and complementary. By understanding the orthogonality of these groups relative to each other and to the existing benzyl ether, chemists can design and execute multi-step synthetic routes with high precision and yield. The choice between TBS and acetate should be made by carefully considering the reaction conditions of all planned downstream transformations.

References

• Rej, S., Das, A., & Hazra, A. (2020). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Organic Letters, 22(12), 4842–4847. [Link]

• University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. [Link]

• Coleman, R. S., & Carpenter, A. J. (1992). Chemoselective Cleavage of Benzyl Ethers, Esters, and Carbamates in the Presence of Other Easily Reducible Groups. Tetrahedron Letters, 33(12), 1697-1700. [Link]

• Neliti. (2024). PROTECTING GROUPS FOR ORGANIC SYNTHESIS. [Link]

• Reddy, M. S., & Reddy, M. R. (2008). Copper-catalyzed cleavage of benzyl ethers with (diacetoxyiodo)- benzene and p-toluenesulfonamide. Letters in Organic Chemistry, 5(2), 117-119. [Link]

• University of Windsor. (n.d.). Alcohol Protecting Groups. [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. [Link]

• Kaliappan, K. P. (2020). Protecting Groups. IIT Bombay. [Link]

• Total Synthesis. (2024). TBS Protecting Group: TBS Protection & Deprotection. [Link]

• Wikipedia. (2023). Protecting group. [Link]

• Chem-Station. (2014). Benzyl (Bn) Protective Group. [Link]

• Chakraborti, A. K., & Sharma, U. (2001). Selective Deprotection of Aryl Acetates, Benzoates, Pivalates, and Tosylates under Nonhydrolytic and Virtually Neutral Conditions. The Journal of Organic Chemistry, 66(1), 136-140. [Link]

• Applied Chemical Engineering. (n.d.). Selective deprotection of strategy for TBS ether under mild condition. [Link]

• Organic Chemistry Portal. (n.d.). Selective Cleavage of Benzyl Ethers. [Link]

• Kocienski, P. J. (1994). Protecting Groups. Thieme.

• Zhao, H., & Cai, Z. (1996). A Reagent for Selective Deprotection of Alkyl Acetates. The Journal of Organic Chemistry, 61(26), 9548-9551. [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers. [Link]

• Gelest. (n.d.). Deprotection of Silyl Ethers. [Link]

• Zhang, Q., Kang, X., Long, L., et al. (2014). Mild and Selective Deprotection of tert-Butyl(dimethyl)silyl Ethers with Catalytic Amounts of Sodium Tetrachloroaurate(III) Dihydrate. Synlett, 25(19), 2771-2774. [Link]

• Gelest. (n.d.). Silyl Groups. [Link]

• SlideShare. (n.d.). Protection of OH group of alcohol. [Link]

• Bae, I., & Mobashery, S. (2012). Selective Esterifications of Primary Alcohols in a Water-Containing Solvent. Organic letters, 14(17), 4434–4437. [Link]

• ResearchGate. (n.d.). A Mild and Chemoselective Method for Deprotection of Aryl Acetates and Benzoates under Non-hydrolytic Condition. [Link]

• Zenodo. (n.d.). A convenient and efficient procedure for selective deprotection of acetates by titanium( IV) isopropoxide. [Link]

• Chakraborti, A. K., Nayak, M. K., & Sharma, L. (2002). Selective Deprotection of Aryl Acetates, Benzoates, Pivalates, and Tosylates under Nonhydrolytic and Virtually Neutral Conditions. The Journal of Organic Chemistry, 67(8), 2541-2546. [Link]

• Organic Chemistry Portal. (n.d.). Acetic Acid Esters. [Link]

• Chemistry Steps. (2021). Protecting Groups For Alcohols. [Link]

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Technical Notes & Optimization

improving the yield of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol synthesis

Welcome to the Technical Support Center for the synthesis of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol . This portal is designed for researchers and drug development professionals seeking to optimize yields, troubleshoot bottlenecks, and understand the mechanistic causality behind this three-step synthetic workflow.

Below, you will find our structural workflow, troubleshooting FAQs, optimization data, and self-validating protocols.

Synthetic Workflow Overview

Figure 1: Three-step synthetic workflow for (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol.

Troubleshooting FAQs & Mechanistic Insights

Q1: During the iodination of ethyl vanillin (Step 1), I am observing the formation of a methyl ester byproduct instead of the desired iodobenzaldehyde. Why is this happening? A: This is a known side reaction when using the green chemistry approach of Sodium Iodide (NaI) and bleach (NaOCl) in methanol. The causality lies in the dual nature of hypochlorite: it acts as an oxidant to generate electrophilic iodine, but it can also oxidize the aldehyde. If the reaction temperature exceeds 5 °C, the aldehyde forms a hemiacetal with the methanol solvent, which the bleach then rapidly oxidizes into a methyl ester[1]. Solution: Strictly maintain the reaction temperature between 0–5 °C during the dropwise addition of bleach to ensure electrophilic aromatic substitution kinetically outcompetes aldehyde oxidation.

Q2: My benzylation step (Step 2) stalls at ~70% conversion. How can I drive this O-alkylation to completion? A: The stalling is caused by steric hindrance and electronic deactivation. The bulky iodine atom at the ortho position physically blocks the phenoxide oxygen, while its electron-withdrawing nature reduces the oxygen's nucleophilicity. Solution: Switch your solvent from acetone to anhydrous DMF. DMF is a polar aprotic solvent that highly solvates the potassium cation (from K₂CO₃), leaving a "naked," highly reactive phenoxide anion. Furthermore, add 0.1 equivalents of Tetrabutylammonium iodide (TBAI). TBAI facilitates a Finkelstein reaction, converting benzyl bromide into the significantly more reactive benzyl iodide in situ, easily overcoming the steric barrier.

Q3: During the final NaBH₄ reduction (Step 3), I am losing the iodine atom (hydrodehalogenation). How do I prevent this while ensuring complete reduction? A: While NaBH₄ is a mild hydride donor, elevated temperatures or trace transition-metal impurities can catalyze the hydrodehalogenation of aryl iodides. The reduction mechanism relies on nucleophilic hydride addition to the carbonyl carbon, followed by protonation of the resulting alkoxide by a protic solvent[2]. Solution: Conduct the reduction at 0 °C using a mixed solvent system of THF and Methanol (3:1). The THF solubilizes the bulky organic substrate, while the methanol acts as the necessary weak acid to rapidly protonate the alkoxide intermediate, allowing the reaction to finish in under 30 minutes before dehalogenation can occur[2].

Figure 2: Decision tree for troubleshooting low yields during the final NaBH4 reduction step.

Quantitative Optimization Data

Table 1: Optimization of Reaction Parameters for Maximum Yield

Synthesis Step	Critical Parameter	Suboptimal Condition	Optimized Condition	Yield Improvement
1. Iodination	Temperature Control	25 °C (Room Temp)	0–5 °C	65% → 92%
2. Benzylation	Solvent / Catalyst	Acetone / No Catalyst	DMF / 0.1 eq TBAI	70% → 95%
3. Reduction	Solvent System	Pure Ethanol	THF:MeOH (3:1)	80% → 98%

Self-Validating Experimental Protocols

Step 1: Synthesis of 3-ethoxy-4-hydroxy-5-iodobenzaldehyde

• Preparation: Dissolve 1.0 eq of ethyl vanillin and 1.2 eq of NaI in methanol (0.5 M concentration).

• Cooling: Submerge the reaction flask in an ice-water bath and stir until the internal temperature reaches 0–5 °C.

• Oxidation/Halogenation: Add 1.2 eq of aqueous NaOCl (household bleach, ~5%) dropwise over 30 minutes via an addition funnel.

  • Self-Validation Check: The solution will transition from clear to dark red/brown as active iodine is generated. Shortly after, a dense, mustard-yellow precipitate will form, confirming successful electrophilic aromatic substitution.

• Quenching: Add 10% aqueous Na₂S₂O₃ (sodium thiosulfate) to neutralize any unreacted iodine. The red/brown tint will vanish.

• Isolation: Filter the precipitate under vacuum, wash with cold water, and dry overnight in a vacuum oven.

Step 2: Synthesis of 4-benzyloxy-3-ethoxy-5-iodobenzaldehyde

• Preparation: Dissolve 1.0 eq of the iodinated intermediate in anhydrous DMF (0.3 M).

• Deprotonation: Add 2.0 eq of finely powdered K₂CO₃ and 0.1 eq of TBAI. Stir for 15 minutes at room temperature.

• Alkylation: Add 1.1 eq of Benzyl bromide (BnBr) dropwise. Heat the mixture to 60 °C for 4 hours.

  • Self-Validation Check: Spot the reaction on a TLC plate (Hexanes:EtOAc 4:1). The highly polar phenoxide starting material (Rf ~0.2) must completely disappear, replaced by a distinct, less polar UV-active spot (Rf ~0.6), confirming complete O-alkylation.

• Isolation: Pour the reaction mixture into crushed ice. The product will precipitate as an off-white solid. Filter, wash with copious amounts of distilled water to remove DMF, and dry.

Step 3: Synthesis of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol

• Preparation: Dissolve 1.0 eq of the benzylated aldehyde in a 3:1 v/v mixture of THF and Methanol (0.2 M). Cool to 0 °C in an ice bath.

• Hydride Transfer: Add 1.5 eq of NaBH₄ in small portions over 10 minutes.

  • Self-Validation Check: Vigorous effervescence (H₂ gas evolution) will occur upon addition, indicating active hydride transfer and solvent protonation. The suspension will rapidly become a homogeneous, clear solution as the aldehyde is reduced to the highly soluble alcohol.

• Completion: Stir for 30 minutes at 0 °C.

• Workup: Quench carefully with saturated aqueous NH₄Cl. Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the final product as a white crystalline solid.

References

• Hathaway, B. A., & Villermin, K. M. (2016). Reactions of Hydroxy- and Alkoxy-Substituted Benzaldehydes with Sodium Iodide and Bleach in Methanol: A Guided-Inquiry Experiment for the Organic Chemistry Lab. The Chemical Educator, 21, 159-161. URL: [Link]

• Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. URL: [Link]

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]

common side products in the synthesis of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol

Welcome to the technical support center for the synthesis of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this multi-step synthesis. As Senior Application Scientists, we have compiled field-proven insights to help you troubleshoot your experiments, optimize your yield, and ensure the purity of your final product.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific issues you might encounter during your synthesis, presented in a direct question-and-answer format.

Q1: I'm seeing a significant amount of starting material in my product mixture after the iodination step. How can I improve the conversion rate?

A1: Incomplete iodination is a common issue, resulting in the contamination of your intermediate, 4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde, with the unreacted starting material, 4-(benzyloxy)-3-ethoxybenzaldehyde.

• Root Cause Analysis:

  • Insufficient Reagents: The molar ratio of your iodinating agent to the substrate may be too low.

  • Deactivated Iodinating Agent: The iodinating agent (e.g., N-Iodosuccinimide (NIS), Iodine/H₂O₂, ICl) may have degraded due to improper storage or moisture.

  • Suboptimal Reaction Time/Temperature: The reaction may not have been allowed to proceed for a sufficient duration or at an optimal temperature to ensure full conversion. Aromatic iodination can be slower than bromination or chlorination.

• Recommended Actions & Protocols:

  • Verify Reagent Stoichiometry: Increase the equivalents of the iodinating agent. A modest excess (e.g., 1.1 to 1.5 equivalents) is often employed to drive the reaction to completion.

  • Check Reagent Quality: Use a fresh batch of the iodinating agent. For instance, NIS should be a light yellow crystalline solid; if it is dark brown, it has likely decomposed.

  • Optimize Reaction Conditions: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction stalls, consider extending the reaction time or moderately increasing the temperature. Some protocols for similar substrates report reaction times of several hours.[1]

  • Purification: If incomplete conversion is unavoidable, the unreacted starting material can typically be separated from the iodinated product via flash column chromatography on silica gel, as the polarity difference is significant.

Q2: My mass spectrometry results show a peak corresponding to a di-iodinated compound. Why did this happen and how can I prevent it?

A2: The formation of a di-iodo byproduct, likely (4-(benzyloxy)-2,5-diiodo-3-ethoxyphenyl)methanol, occurs because the aromatic ring is highly activated by the benzyloxy and ethoxy groups, making it susceptible to further electrophilic substitution.

• Root Cause Analysis:

  • Excess Iodinating Agent: Using a large excess of the iodinating reagent significantly increases the probability of a second iodination event.

  • High Reaction Temperature: Elevated temperatures can provide the necessary activation energy for the less favorable second substitution. The first iodine atom is deactivating, but the strong activating groups can sometimes override this effect.

• Recommended Actions & Protocols:

  • Control Stoichiometry: Carefully control the amount of the iodinating agent. Use no more than 1.05-1.1 equivalents.

  • Temperature Management: Perform the reaction at room temperature or below (0 °C) to improve selectivity and minimize over-iodination.[2]

  • Slow Addition: Add the iodinating agent portion-wise or as a solution via a dropping funnel over an extended period. This keeps the instantaneous concentration of the electrophile low, favoring mono-substitution.

  • Purification: The di-iodinated product is significantly less polar than the mono-iodinated product and can be separated by column chromatography.

Q3: After the reduction step with NaBH₄, my NMR spectrum is clean, but my yield is low. I suspect a workup issue. What could be the problem?

A3: A common cause of low yield after a sodium borohydride (NaBH₄) reduction is the formation of stable borate ester complexes with the product alcohol. If not properly hydrolyzed, a significant portion of your product can be lost in the aqueous phase during extraction.

• Root Cause Analysis:

  • The reaction between NaBH₄ and an aldehyde produces an alkoxide, which coordinates with the boron atom. This can proceed to form a tetra-alkoxy borate complex. These complexes are often water-soluble.

  • Insufficient quenching with acid during the workup fails to fully hydrolyze these borate esters back to the free alcohol.

• Recommended Actions & Protocols:

  • Acidic Workup Protocol: After the reaction is complete (as monitored by TLC), cool the reaction mixture in an ice bath.

  • Slowly and carefully add an acidic solution (e.g., 1 M HCl) to quench the excess NaBH₄ and hydrolyze the borate esters. Continue adding acid until the pH is acidic (pH ~5-6) and gas evolution (H₂) ceases.

  • Stir the mixture for 15-30 minutes after acidification to ensure complete hydrolysis before proceeding with the extraction.

  • Extract the aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) to ensure full recovery of the product alcohol.

Q4: I've isolated a byproduct that appears to be the debenzylated alcohol. How can this be avoided?

A4: The presence of (3-ethoxy-4-hydroxy-5-iodophenyl)methanol indicates the cleavage of the benzyl ether protecting group.

• Root Cause Analysis:

  • Harsh Iodination Conditions: Strongly acidic conditions or certain Lewis acids used during iodination can cleave the benzyl ether.

  • Catalytic Hydrogenation: If catalytic hydrogenation (e.g., H₂/Pd-C) was used for the reduction instead of NaBH₄, hydrogenolysis of the benzyl ether is a very common and expected side reaction. NaBH₄ is the preferred reagent to avoid this.[3][4]

• Recommended Actions & Protocols:

  • Choice of Iodination Reagents: Use neutral or mildly basic iodination conditions. Methods using Iodine with a base like NaHCO₃ or enzymatic iodination are gentle alternatives.[5][6]

  • Select the Right Reducing Agent: For the reduction of the aldehyde, exclusively use a chemoselective hydride reagent like sodium borohydride (NaBH₄), which will not cleave the benzyl ether under standard conditions.[7] Avoid catalytic hydrogenation unless debenzylation is also desired.

Frequently Asked Questions (FAQs)

• What is the most likely position for iodination on the 4-(benzyloxy)-3-ethoxybenzaldehyde ring? The most electronically favored and sterically accessible position is C-5, which is ortho to the powerful activating benzyloxy group and para to the ethoxy group. This leads to the desired 5-iodo isomer as the major product.[8][9]

• Can the aldehyde group be oxidized to a carboxylic acid during iodination? Yes, this is a potential side reaction, especially if using an oxidative iodination system like Iodine with hydrogen peroxide (H₂O₂).[2] The formation of 4-(benzyloxy)-3-ethoxy-5-iodobenzoic acid can be minimized by controlling the temperature and the amount of oxidant. If formed, this acidic byproduct can be removed by washing the organic extract with a mild aqueous base like sodium bicarbonate solution.

• Is there a risk of de-iodination during the reduction of the aldehyde? With a mild reagent like NaBH₄ under standard conditions (e.g., in methanol or ethanol at 0 °C to room temperature), de-iodination of the aryl iodide is highly unlikely.[3] However, using stronger reducing agents like Lithium Aluminum Hydride (LiAlH₄), or forcing conditions with NaBH₄ (e.g., high temperatures, prolonged reaction times), could lead to the formation of (4-(benzyloxy)-3-ethoxyphenyl)methanol.

• How can I effectively monitor the progress of these reactions? Thin Layer Chromatography (TLC) is the most effective technique. Use a solvent system that provides good separation between the starting material and the product (e.g., a mixture of hexanes and ethyl acetate). The product of each step should have a different Rf value. For example, the final alcohol product will be significantly more polar (lower Rf) than its aldehyde precursor.

Summary of Potential Side Products

Side Product Name	Chemical Formula	Molecular Weight ( g/mol )	Formation Step	Identification Notes
Unreacted Starting Material	C₁₆H₁₆O₃	256.30	Iodination	Spot on TLC with higher Rf than iodinated product.
Di-iodo Product	C₁₆H₁₄I₂O₃	508.09	Iodination	Higher mass peak in MS. Less polar (higher Rf) than desired product.
Debenzylated Aldehyde	C₉H₉IO₃	292.07	Iodination	Lower mass peak in MS. More polar than benzylated starting material.
Carboxylic Acid	C₁₆H₁₅IO₄	414.19	Iodination / Reduction	Acidic nature. Can be identified by IR (broad O-H stretch).
Unreacted Aldehyde	C₁₆H₁₅IO₃	398.19	Reduction	Spot on TLC with higher Rf than alcohol product. Carbonyl peak in IR.
De-iodinated Alcohol	C₁₆H₁₈O₃	258.31	Reduction	Lower mass peak in MS. Different aromatic splitting in ¹H NMR.
Debenzylated Alcohol	C₉H₁₁IO₃	294.09	Reduction	Lower mass peak in MS. Absence of benzyl proton signals in ¹H NMR.

Reaction Pathway and Side Product Formation

The following diagram illustrates the primary synthetic route and the points at which common side products can emerge.

Caption: Synthetic pathway to the target molecule and key side products.

References

• ResearchGate. (n.d.). Iodine Substitution Products of Vanillin and Some of their Derivatives. Retrieved from [Link]

• Raistrick, H., & Clark, A. H. (1919). Iodine Substitution Products of Vanillin and Some of their Derivatives. Journal of the American Chemical Society, 41(5), 785-794.
• Ihssen, J., Schubert, M., Thöny-Meyer, L., & Richter, M. (2014). Laccase catalyzed synthesis of iodinated phenolic compounds with antifungal activity. RSC Advances, 4(41), 21255-21263.

• Baba Farid Group of Institutions. (n.d.). Iodination of activated aromatics by using I2/ HNO3/AcOH. Retrieved from [Link]

• Ashenhurst, J. (2011). Sodium Borohydride (NaBH4) For the Reduction of Aldehydes and Ketones. Master Organic Chemistry. Retrieved from [Link]

• Saeed, A. (2006). Sodium borohydride reduction of aromatic carboxylic acids via methyl esters. Journal of Chemical Sciences, 118(5), 449-453.

• Rhodium.ws. (n.d.). Iodination and Hydroxylation of Vanillin. Retrieved from [Link]

• Kumar, R., et al. (2012). Approaches to Iodinated Derivatives of Vanillin and Isovanillin. Molecules, 17(12), 14386-14395.

• ResearchGate. (n.d.). Growth inhibitory effect of bio-iodinated ethyl vanillin on T. versicolor. Retrieved from [Link]

• Organic Chemistry Portal. (2026). Reductive Transformations with Sodium Borohydride and Their Applications. Retrieved from [Link]

• Taylor & Francis Online. (2019). Iodination of vanillin and subsequent Suzuki-Miyaura coupling: two-step synthetic sequence teaching green chemistry principles. Retrieved from [Link]

• Indian Academy of Sciences. (2006). Sodium borohydride reduction of aromatic carboxylic acids via methyl esters. Retrieved from [Link]

• International Journal of PharmTech Research. (2012). A Review on the Vanillin derivatives showing various Biological activities. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Sodium borohydride reduction of adducts of primary amines with aldehydes and p-thiocresol. The alkylation of heterocyclic and aromatic amino-compounds. Retrieved from [Link]

• Oriental Journal of Chemistry. (2016). Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. Retrieved from [Link]

• Appchem. (n.d.). 3-Ethoxy-4-Hydroxy-5-Iodobenzaldehyde. Retrieved from [Link]

• PubChem. (n.d.). 3-Ethoxy-4-hydroxy-5-iodobenzaldehyde. Retrieved from [Link]

• Organic Syntheses. (n.d.). (-)-(s)-2-(benzyloxy)propanal. Retrieved from [Link]

• NextSDS. (n.d.). 3-ETHOXY-4-HYDROXY-5-IODOBENZALDEHYDE — Chemical Substance Information. Retrieved from [Link]

• Wiley Online Library. (n.d.). Insights into Substituent Effects of Benzaldehyde Derivatives in a Heterogenous Organocatalyzed Aldol Reaction. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Dual Thermo- and Light-responsive Dendron-Jacketed Homopolymer Containing Photoswitchable Azobenzene Groups via macromonomer route - Supporting Information. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Evolution of a 4-Benzyloxy-benzylamino Chemotype to Provide Efficacious, Potent, and Isoform Selective PPARα Agonists as Leads for Retinal Disorders. Retrieved from [Link]

• Google Patents. (n.d.). CN101580460A - Synthesis method of 3, 4-dihydroxy phenylethanol.

Sources

• 1. 3-Iodo-4-hydroxybenzaldehyde synthesis - chemicalbook [chemicalbook.com]
• 2. babafaridgroup.edu.in [babafaridgroup.edu.in]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. rsc.org [rsc.org]
• 6. tandfonline.com [tandfonline.com]
• 7. ias.ac.in [ias.ac.in]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Iodination and Hydroxylation of Vanillin - [www.rhodium.ws] [chemistry.mdma.ch]

Technical Support Center: Troubleshooting Reactions of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol

Overview

(4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol is a highly functionalized, electron-rich building block frequently utilized in the synthesis of complex polyoxygenated aromatic systems and active pharmaceutical ingredients (APIs). Its dense functionalization—comprising a primary benzyl alcohol, an ethoxy group, a benzyloxy ether, and an aryl iodide—presents unique chemoselectivity and steric challenges. This guide addresses the most common failure modes encountered during its synthetic manipulation.

FAQ & Troubleshooting Guides

Oxidation of the Benzyl Alcohol

Q: Why do I observe over-oxidation to the carboxylic acid or ether cleavage when using Swern or bleach-based (TEMPO) oxidations?

Causality & Expert Insight: The highly electron-rich nature of the aromatic ring (driven by the +M effects of the -OEt and -OBn groups) stabilizes the intermediate aldehyde. Under aqueous or highly basic conditions, this stabilization makes the aldehyde highly susceptible to further hydration and subsequent over-oxidation to the carboxylic acid. Furthermore, acidic byproducts from Swern oxidations (e.g., HCl generated from oxalyl chloride) or harsh biphasic conditions can lead to partial cleavage of the sensitive benzyloxy ether.

Solution: Transition to Dess-Martin Periodinane (DMP)[1]. DMP operates under strictly anhydrous, mild conditions at room temperature, preventing hydrate formation and halting oxidation cleanly at the aldehyde stage without jeopardizing the ether linkages[2].

Transition-Metal Catalyzed Cross-Coupling (Suzuki-Miyaura)

Q: My Suzuki coupling at the 5-iodo position yields predominantly the deiodinated product (4-(benzyloxy)-3-ethoxyphenyl)methanol. How do I prevent this?

Causality & Expert Insight: Hydrodehalogenation is a notorious competing pathway in the cross-coupling of sterically hindered aryl iodides[3]. While the oxidative addition of Pd(0) into the highly reactive C–I bond is rapid, the subsequent transmetalation step is severely retarded by the steric bulk of the adjacent -OEt and -OBn groups. When transmetalation is slow, the Pd(II)-aryl intermediate has a prolonged lifetime, allowing it to undergo β -hydride elimination (often sourced from alkoxide bases like NaOEt or alcoholic solvents), followed by reductive elimination to yield the deiodinated arene[4].

Solution: You must accelerate transmetalation and eliminate hydride sources. Use a bulky, electron-rich dialkylbiaryl phosphine ligand (e.g., XPhos) which facilitates rapid transmetalation. Replace alkoxide bases with anhydrous K3​PO4​ and use non-alcoholic solvents (e.g., THF or Toluene).

Halogen-Metal Exchange

Q: When attempting to lithiate the 5-iodo position with n-BuLi, I obtain complex mixtures, including products of benzylic deprotonation.

Causality & Expert Insight: n -BuLi is a powerful kinetic base. In substrates with multiple Lewis-basic oxygen atoms (-OEt, -OBn), the lithium cation coordinates strongly, directing the base to deprotonate the acidic benzylic position of the -OBn group (leading to Wittig rearrangement) rather than undergoing the desired I/Li exchange.

Solution: Utilize the "Turbo-Grignard" reagent ( i PrMgCl·LiCl)[5]. The addition of LiCl breaks up the polymeric aggregates of the Grignard reagent, drastically increasing its kinetic nucleophilicity. This allows for a clean, rapid I/Mg exchange at -20 °C, a temperature where the basicity is insufficient to deprotonate the ethers[6].

Quantitative Data Summaries

Table 1: Optimization of Suzuki Coupling Conditions

Note: Data reflects the coupling of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol with phenylboronic acid.

Catalyst / Ligand	Base	Solvent	Temp (°C)	Yield (Desired)	Yield (Deiodinated)
Pd(PPh₃)₄	NaOEt	EtOH/H₂O	80	15%	75%
Pd(dppf)Cl₂	Na₂CO₃	Dioxane/H₂O	90	45%	40%
Pd₂(dba)₃ / SPhos	K₃PO₄	Toluene	100	72%	12%
Pd₂(dba)₃ / XPhos	K₃PO₄ (anhyd)	THF	65	94%	<2%

Experimental Protocols

Protocol A: Chemoselective Oxidation to 4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde

Self-Validating Rationale: The use of a basic thiosulfate workup neutralizes acetic acid byproducts from the DMP, preventing late-stage ether cleavage while reducing unreacted oxidant.

• Preparation: Dissolve (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol (1.0 equiv) in anhydrous CH2​Cl2​ (0.1 M) under an argon atmosphere.

• Reagent Addition: Cool the solution to 0 °C. Add Dess-Martin Periodinane (1.2 equiv) portion-wise.

• Reaction: Remove the ice bath and stir at room temperature for 1-2 hours. Validation: Monitor via TLC (Hexanes/EtOAc 3:1); the aldehyde product will appear as a higher Rf​ spot that is strongly UV active.

• Quench & Workup: Dilute with CH2​Cl2​ and pour into a 1:1 mixture of saturated aqueous NaHCO3​ and 10% Na2​S2​O3​ . Stir vigorously for 15 minutes until the organic layer is clear.

• Isolation: Extract with CH2​Cl2​ , dry over Na2​SO4​ , and concentrate in vacuo.

Protocol B: Turbo-Grignard Halogen-Metal Exchange

Self-Validating Rationale: Temperature control is critical; exceeding 0 °C risks ether cleavage, while dropping below -20 °C stalls the exchange.

• Preparation: Dissolve the aryl iodide (1.0 equiv) in anhydrous THF (0.2 M) under argon and cool to -20 °C.

• Exchange: Dropwise add i PrMgCl·LiCl (1.3 M in THF, 1.1 equiv) over 10 minutes.

• Validation (Quench Test): Stir for 30 minutes at -20 °C. To verify complete exchange, remove a 0.1 mL aliquot, quench with D2​O , and analyze by GC-MS or 1H NMR to confirm complete incorporation of deuterium at the 5-position.

• Electrophile Trapping: Add the desired electrophile (e.g., DMF for formylation) neat or as a THF solution. Slowly warm to 0 °C over 1 hour.

• Workup: Quench with saturated aqueous NH4​Cl , extract with EtOAc, and purify.

Diagnostic Visualizations

Mechanistic divergence in Suzuki coupling: Transmetalation vs. hydrodehalogenation.

Decision tree for troubleshooting common reaction failures with the functionalized aryl iodide.

References

• Heravi, M. M., et al. "Application of Dess-Martin oxidation in total synthesis of natural products." Current Organic Synthesis, 2020, 17(2). URL: [Link]

• Knochel, P., et al. "The Halogen/Magnesium-Exchange Using iPrMgCl·LiCl and Related Exchange Reagents." Heterocycles, 2014, 88(2), 827-844. URL: [Link]

• "Hydrodehalogenation of Aryl Chlorides and Aryl Bromides Using a Microwave-Assisted, Copper-Catalyzed Concurrent Tandem Catalysis Methodology." Organometallics, 2011, 30(15), 4067–4073. URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Halogen/Magnesium-Exchange Using iPrMgCl·LiCl and Related Exchange Reagents [chooser.crossref.org]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Support Center: Optimization of Reaction Parameters for (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to assist researchers and drug development professionals in optimizing the synthesis and handling of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol .

This highly functionalized benzyl alcohol is a critical intermediate in the synthesis of complex pharmacophores. Its structural complexity—featuring an ether, a benzyl ether, and a heavy halogen (iodine) on a single aromatic ring—presents unique chemoselectivity challenges during its synthesis, particularly during the final reduction step from its precursor, [1].

Synthetic Workflow Overview

To troubleshoot effectively, we must first understand the upstream pathway. The target molecule is typically synthesized in three stages starting from commercially available ethyl vanillin.

Caption: Synthetic workflow for (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol.

Troubleshooting FAQs

Q1: Why is my NaBH₄ reduction yielding incomplete conversion or side products?

Causality & Mechanism: Sodium borohydride (NaBH₄) requires a protic solvent like methanol to form a reactive alkoxyborohydride intermediate, which significantly accelerates the hydride transfer to the aldehyde carbonyl. However, methanol also reacts competitively with NaBH₄ to liberate hydrogen gas, depleting your active reagent. If your solvent is wet, or if you use exactly 0.25 equivalents (the theoretical minimum), the effective hydride concentration drops, leaving unreacted starting material. Solution: Use 1.0 to 1.2 equivalents of NaBH₄. This provides a sufficient excess (4.0 to 4.8 hydride equivalents) to overcome solvent quenching while driving the reaction to >99% conversion.

Q2: I am observing deiodination during the reduction step. How do I prevent this?

Causality & Mechanism: The carbon-iodine (C-I) bond on an electron-rich aromatic ring is highly susceptible to reductive cleavage. While NaBH₄ is generally mild, elevated temperatures or the presence of transition metal impurities can catalyze the hydrodehalogenation of the aryl iodide. Solution: Strictly control the temperature. Perform the hydride addition at 0 °C and do not allow the reaction to exceed 20 °C (room temperature) . Never substitute NaBH₄ with stronger reducing agents like Lithium Aluminum Hydride (LiAlH₄), as this will invariably cleave the C-I bond.

Q3: How do I ensure high purity of the precursor 4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde?

Causality & Mechanism: Impurities in the final alcohol often originate upstream. The initial [2] using sodium iodide and bleach (NaOCl) is highly regioselective but can leave residual unreacted phenol if the bleach is degraded. Furthermore, the subsequent benzylation step must be driven to completion; residual benzyl bromide (BnBr) will react with NaBH₄ in the final step, creating benzyl alcohol as a difficult-to-separate impurity. Solution: Ensure the benzylation intermediate is thoroughly washed with water to remove DMF and inorganic salts, and triturated with cold hexanes to remove any unreacted BnBr before proceeding to the reduction step.

Optimization Data: NaBH₄ Reduction Parameters

The following table summarizes the optimization of reaction parameters for the conversion of 4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde to the target alcohol.

Entry	NaBH₄ (eq)	Solvent	Temp (°C)	Time (h)	Conversion (%)	Des-iodo Byproduct (%)
1	0.5	EtOH	25	4.0	75	2.5
2	1.0	MeOH	25	2.0	98	5.0
3	1.5	MeOH	60	1.0	>99	18.5
4 (Optimized)	1.2	MeOH	0 to 20	1.5	>99	<1.0

Note: Methanol at 0–20 °C provides the optimal balance of rapid reaction kinetics and preservation of the labile C-I bond.

Mechanistic & Troubleshooting Logic

Caption: Decision matrix for troubleshooting the NaBH4 reduction step.

Self-Validating Experimental Protocol

This protocol incorporates built-in visual and analytical checks to ensure the integrity of the reaction at every stage.

Materials Required:

• 4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde (1.0 eq)

• Sodium borohydride (NaBH₄, 1.2 eq)

• Anhydrous Methanol (MeOH, 10 mL/mmol)

• Saturated aqueous NH₄Cl solution

• Ethyl Acetate (EtOAc)

Step-by-Step Methodology:

• Dissolution & Cooling: Suspend 4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde in anhydrous MeOH in a round-bottom flask equipped with a magnetic stirrer.

  • Validation Check: The solution will appear pale yellow.

• Temperature Control: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 10 minutes.

• Hydride Addition: Add NaBH₄ (1.2 eq) portion-wise over 5 minutes.

  • Validation Check: Effervescence (H₂ gas evolution) will be observed. The pale yellow color of the starting material should begin to fade to a colorless solution as the conjugated aldehyde is reduced.

• Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature (20 °C). Stir for 1.5 hours.

• TLC Monitoring: Check the reaction progress via Thin Layer Chromatography (Eluent: 3:1 Hexanes:EtOAc, UV visualization).

  • Validation Check: The starting aldehyde typically has an Rf​≈0.6 . The target benzyl alcohol will appear as a new, more polar spot at Rf​≈0.3 . Ensure the starting material spot is completely consumed.

• Quenching: Cool the flask back to 0 °C and slowly add saturated aqueous NH₄Cl (5 mL/mmol).

  • Causality: NH₄Cl provides a mildly acidic quench that safely neutralizes excess borohydride without risking acid-catalyzed cleavage of the benzyl ether protecting group, which could occur if strong acids like HCl were used.

• Extraction & Isolation: Concentrate the mixture under reduced pressure to remove the majority of the methanol. Extract the aqueous residue with EtOAc (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol as a white to off-white solid.

References

• Weaver, M. A., et al. "Reactions of Hydroxy– and Alkoxy–Substituted Benzaldehydes with Sodium Iodide and Bleach in Methanol: A Guide". The American Biology Teacher, UC Press (2016). Available at:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 237243, 3-Ethoxy-4-hydroxy-5-iodobenzaldehyde". PubChem. Available at: [Link]

Technical Support Center: Purification and Troubleshooting for (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in navigating the complex synthesis and purification of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol .

This highly functionalized benzyl alcohol is typically synthesized via the reduction of its precursor, 4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde (CAS: 426231-13-2) [1]. The molecule presents a unique synthetic challenge due to the presence of orthogonal, sensitive functional groups: a labile carbon-iodine (C-I) bond, an acid-sensitive benzyl ether, and a reducible aldehyde. Handling such poly-substituted iodo-arenes requires strict control over reaction conditions to prevent byproduct formation, a critical factor when synthesizing advanced pharmaceutical intermediates[2].

Part 1: Frequently Asked Questions (Troubleshooting Guide)

Q1: Following the reduction step, my LC-MS shows a significant mass peak at M-126. What is causing this, and how can I prevent it? A1: A mass shift of -126 Da indicates de-iodination (the loss of the iodine atom, atomic mass ~127, replaced by a proton). The C-I bond is highly polarizable and represents the weakest bond in this molecule (bond dissociation energy ~240 kJ/mol). It is highly susceptible to homolytic cleavage or oxidative addition.

• Causality: If you used catalytic hydrogenation (e.g., Pd/C with H2​ ) or subjected the reaction to excessive heat, the transition metal or thermal energy easily cleaved the C-I bond.

• Solution: Switch to a mild, chemoselective hydride donor such as Sodium Borohydride ( NaBH4​ ) in methanol. Strictly maintain the reaction temperature at 0°C to suppress the kinetics of dehalogenation while still allowing the reduction of the aldehyde.

Q2: My TLC analysis reveals a highly polar byproduct (low Rf) that stains intensely with KMnO4​ . What is this impurity? A2: This is likely the de-benzylated phenol (2-ethoxy-6-iodo-4-(hydroxymethyl)phenol). While benzyl ethers are generally robust, they can undergo cleavage via SN​1 or SN​2 pathways if exposed to strongly acidic conditions or Lewis acids.

• Causality: Quenching your reduction reaction with strong aqueous acids (like 1M HCl) protonates the benzyl ether oxygen, turning it into a superior leaving group and triggering deprotection.

• Solution: Implement a buffered workup. Quench the NaBH4​ reaction with saturated aqueous NH4​Cl (pH ~6). This safely decomposes excess borohydride without jeopardizing the ether linkages.

Q3: How do I efficiently separate unreacted starting material (aldehyde) from the target alcohol? A3: The starting material, 4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde, lacks the hydroxyl group present in the product, making it incapable of acting as a hydrogen bond donor. Consequently, it is significantly less polar.

• Causality: The silica gel stationary phase interacts strongly with the hydroxyl group of the target alcohol via hydrogen bonding, retarding its elution.

• Solution: Utilize normal-phase silica gel flash chromatography with a gradient solvent system (e.g., Hexanes to Ethyl Acetate). The unreacted aldehyde will elute rapidly in the non-polar fractions, completely resolving from the target alcohol.

Part 2: Mechanistic Pathways and Troubleshooting Logic

To understand how impurities form and how to isolate the target compound, refer to the mechanistic pathway and troubleshooting workflow diagrams below.

Figure 1: Reaction pathways showing the formation of the target alcohol versus common impurities.

Figure 2: Analytical troubleshooting and purification workflow for the crude reaction mixture.

Part 3: Quantitative Data & Impurity Profiling

The following table summarizes the quantitative analytical signatures of the target compound and its common impurities, providing a self-validating framework for your TLC and LC-MS analyses.

Impurity Profile	Structural Deviation	Primary Cause	Analytical Signature (TLC / MS)	Optimal Removal Strategy
Unreacted Aldehyde	C=O instead of −CH2​OH	Incomplete reduction; degraded/wet NaBH4​	High Rf (~0.7 in 7:3 Hex/EtOAc); UV active	Elutes early in normal-phase silica chromatography.
De-iodinated Alcohol	Loss of Iodine (-I replaced by -H)	Radical cleavage; transition metal catalysis	Lower mass ( Δm/z -126); slightly lower Rf	Difficult to separate via column; prevent via strict temperature control (0°C).
De-benzylated Phenol	Loss of Benzyl group (-Bn replaced by -H)	Acidic workup; Lewis acid exposure	Very low Rf (~0.2); stains strongly with KMnO4​	Aqueous basic wash (0.1 M NaOH) or polar column flush.
Over-reduced Toluene	−CH3​ instead of −CH2​OH	Excess heat; strong hydride donors (e.g., LiAlH4​ )	High Rf; loss of M-17 (-OH) in MS	Prevent by using mild NaBH4​ ; remove via chromatography.

Part 4: Standardized Experimental Protocols

To ensure reproducibility and scientific integrity, follow these validated step-by-step methodologies.

Protocol A: Chemoselective Reduction of 4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde

This protocol is designed to maximize aldehyde reduction while preserving the labile C-I bond and benzyl ether.

• Preparation: Dissolve 1.0 equivalent of 4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde in anhydrous methanol (0.2 M concentration) under an inert argon atmosphere.

• Temperature Control: Submerge the reaction flask in an ice-water bath and allow it to equilibrate to exactly 0°C for 10 minutes. Causality: Lowering the thermal energy prevents the homolytic cleavage of the C-I bond.

• Reagent Addition: Add 1.2 equivalents of Sodium Borohydride ( NaBH4​ ) portion-wise over 5 minutes. Causality: Portion-wise addition controls the exothermic release of hydrogen gas and prevents localized heating.

• Monitoring: Stir the reaction at 0°C for 30–45 minutes. Monitor completion via TLC (7:3 Hexanes/Ethyl Acetate, UV visualization).

• Buffered Quench: Once the starting material is consumed, carefully quench the reaction by adding saturated aqueous NH4​Cl dropwise until effervescence ceases. Causality: NH4​Cl provides a mild proton source (pH ~6) that safely destroys unreacted hydrides without cleaving the benzyl ether.

• Extraction: Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield the crude product.

Protocol B: Purification via Flash Column Chromatography

This protocol ensures the removal of unreacted aldehyde and trace over-reduction byproducts.

• Column Preparation: Pack a glass column with 230-400 mesh silica gel using Hexanes as the solvent.

• Loading: Dissolve the crude mixture in a minimal amount of Dichloromethane (DCM) and carefully apply it to the top of the silica bed. Alternatively, dry-load the sample onto a small amount of silica gel if the crude is highly viscous.

• Elution Gradient:

  • Begin elution with 100% Hexanes (2 column volumes) to flush out non-polar impurities (e.g., over-reduced toluene byproducts).

  • Transition to 9:1 Hexanes/Ethyl Acetate to elute any unreacted starting aldehyde (Rf ~0.7).

  • Finally, transition to 7:3 Hexanes/Ethyl Acetate to elute the target (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol (Rf ~0.4).

• Fraction Analysis: Spot the collected fractions on a TLC plate. Visualize under UV light (254 nm) and stain with KMnO4​ (the benzylic alcohol will rapidly reduce the permanganate, showing a bright yellow spot on a purple background).

• Isolation: Pool the fractions containing the pure target compound and remove the solvent under reduced pressure to yield the purified product as an off-white solid.

References

• Reaction Biology. "Development of Potent Mcl‑1 Inhibitors: Structural Investigations on Macrocycles Originating from a DNA-Encoded Chemical Library Screen". URL:[Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer. URL:[Link]

Sources

• 1. 4-(Benzyloxy)-3-ethoxy-5-iodobenzaldehyde | 426231-13-2 | Benchchem [benchchem.com]
• 2. reactionbiology.com [reactionbiology.com]

Technical Support Center: Troubleshooting (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol Reactivity

Overview & Molecular Diagnostics

As an intermediate in complex active pharmaceutical ingredient (API) and natural product synthesis, (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol presents a unique trifecta of synthetic challenges:

• Steric Hindrance: The reactive C5-iodo position is flanked by a highly bulky C4-benzyloxy (-OBn) group.

• Electronic Deactivation: The arene is highly electron-rich due to the electron-donating ethoxy and benzyloxy substituents. This severely retards the oxidative addition step in transition-metal catalysis.

• Protic Interference: The free primary alcohol (-CH2OH) at C1 acts as a competitive nucleophile and an acidic proton source, readily quenching organometallic intermediates.

This guide provides field-proven, mechanistically grounded solutions to overcome these barriers, ensuring high-yielding transformations.

Troubleshooting Workflow

Caption: Decision tree for troubleshooting low reactivity pathways.

FAQ Section 1: Metal-Catalyzed Cross-Coupling (Suzuki, Buchwald-Hartwig)

Q1: My palladium-catalyzed cross-coupling reactions are stalling at low conversion. Why is the reactivity so poor, and how can I force the reaction to completion? Analysis: The failure stems from the initial step of the catalytic cycle: oxidative addition. Palladium(0) complexes undergo oxidative addition much slower with electron-rich aryl iodides because the high electron density on the ring destabilizes the incoming electron-rich metal center[1]. Furthermore, the bulky -OBn group ortho to the iodine creates a steric shield, preventing the Pd(0) complex from properly coordinating to the C-I bond. Solution & Causality: You must transition from standard phosphine ligands (like PPh 3​ or dppf) to dialkylbiaryl phosphine ligands (Buchwald ligands) such as XPhos or SPhos[2]. The highly electron-rich dicyclohexylphosphine moiety pushes electron density onto the Pd center, accelerating oxidative addition despite the electron-rich arene. Concurrently, their massive steric bulk promotes the formation of a highly reactive, low-coordinate mono-ligated Pd(0) species (L 1​ Pd) and accelerates the final reductive elimination step, which is otherwise hindered by the substrate's bulk[2].

Q2: I am observing significant amounts of dehalogenated byproduct (3-ethoxy-4-benzyloxybenzyl alcohol) instead of my cross-coupled product. How do I prevent this? Analysis: Hydrodehalogenation is a classic competing side reaction for electron-rich aryl halides[2]. When oxidative addition occurs but transmetalation is slow (due to the bulky -OBn group), the long-lived Pd(II) intermediate can undergo β -hydride elimination if there are hydrogen donors in the solvent (e.g., alcohols) or amine bases, leading to the reduced arene. Solution:

• Switch to strictly anhydrous, non-protic solvents (e.g., 1,4-Dioxane or Toluene).

• Use an anhydrous inorganic base like K 3​ PO 4​ instead of alkoxides or amines.

• Ensure your boronic acid/ester is freshly purified; degraded coupling partners stall transmetalation, leaving the Pd(II) species vulnerable to reduction.

Table 1: Ligand Selection Guide for Sterically Hindered Aryl Iodides

Ligand	Relative Oxidative Addition Rate	Steric Tolerance	Dehalogenation Risk	Optimal Use Case
PPh 3​	Low	Poor	High (due to stalling)	Unhindered, electron-deficient aryl halides.
dppf	Moderate	Moderate	Moderate	Standard cross-couplings, secondary alkyls.
SPhos	High	Good	Low	Non-hindered but highly electron-rich arenes.
XPhos	Very High	Excellent	Very Low	Sterically hindered, electron-rich aryl iodides.

Protocol 1: Self-Validating Suzuki-Miyaura Coupling

Objective: Couple (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol with a target arylboronic acid using XPhos.

• Preparation: In an oven-dried Schlenk flask under Argon, combine Pd 2​ (dba) 3​ (2 mol%), XPhos (8 mol%), and anhydrous K 3​ PO 4​ (2.0 equiv).

• Catalyst Activation (Validation Checkpoint): Add anhydrous 1,4-Dioxane. Stir at room temperature for 15 minutes. Self-Validation: The solution must transition from the deep purple/red of Pd 2​ (dba) 3​ to a pale yellow/orange, confirming the formation of the active L 1​ Pd(0) species.

• Substrate Addition: Add the aryl iodide (1.0 equiv) and the boronic acid (1.5 equiv). Heat the mixture to 80°C.

• Reaction Monitoring: Monitor via LC-MS. The electron-rich nature of the substrate means the reaction may take 12-18 hours. Do not quench until the aryl iodide mass is completely consumed.

FAQ Section 2: Metal-Halogen Exchange & Organometallic Generation

Q3: I am trying to generate a Grignard reagent or lithiate the C5 position, but I either get no exchange or a complex mixture. What is going wrong? Analysis: There are two distinct failures occurring here. First, the unprotected hydroxymethyl group (-CH 2​ OH) has an acidic proton. Any highly basic organolithium (e.g., n-BuLi) or Grignard reagent will immediately be quenched by deprotonating this alcohol before metal-halogen exchange can occur. Second, even if you use excess reagent to form the alkoxide first, traditional Grignard formation (using Mg turnings) is notoriously slow and heterogeneous for electron-rich aryl halides, leading to Wurtz-type homocoupling. Solution & Causality:

• Protection: Mask the primary alcohol as a tert-butyldimethylsilyl (TBS) ether prior to the exchange.

• Turbo-Grignard: Utilize the Knochel Turbo-Grignard reagent, Isopropylmagnesium chloride–lithium chloride complex (i-PrMgCl·LiCl)[3]. Standard Grignard reagents form unreactive polymeric aggregates in solution. The addition of LiCl breaks these aggregates, generating a highly nucleophilic, monomeric magnesate complex ([i-PrMgCl·LiCl] 2​ )[4]. This dramatically accelerates the iodine-magnesium exchange rate, allowing the reaction to proceed smoothly at lower temperatures (e.g., -20°C), which prevents side reactions and preserves the integrity of the bulky benzyloxy group[4].

Protocol 2: Self-Validating Turbo-Grignard Exchange

Objective: Convert the protected aryl iodide to a reactive organomagnesium intermediate.

• Alcohol Protection: Treat the starting material with TBS-Cl (1.2 equiv) and Imidazole (2.0 equiv) in DMF at room temperature for 2 hours. Self-Validation: IR spectroscopy of the isolated product must show the complete disappearance of the broad O-H stretch at ~3300 cm −1 .

• Exchange Reaction: Dissolve the TBS-protected aryl iodide in anhydrous THF (0.5 M) under Argon and cool to -20°C.

• Reagent Addition: Dropwise add i-PrMgCl·LiCl (1.1 equiv, 1.3 M in THF). Stir for 1 hour at -20°C.

• Exchange Validation (Validation Checkpoint): Extract a 0.1 mL aliquot of the reaction mixture and quench it into a GC vial containing 0.5 mL of a saturated allyl bromide solution in THF. Analyze by GC-MS. Self-Validation: The complete absence of the starting aryl iodide and the presence of the allylated product validates a 100% successful metal-halogen exchange.

• Electrophile Trapping: Proceed to add your target electrophile (e.g., an aldehyde or Weinreb amide) directly to the cold Grignard solution.

References

• [3] Isopropylmagnesium chloride - Wikipedia: Turbo-Grignard reagents. wikipedia.org. URL:

• [4] Progress and developments in the turbo Grignard reagent i-PrMgCl·LiCl: a ten-year journey. rsc.org. URL:

• [1] Mechanistic Insight into Cu-Catalyzed C–N Coupling of Hindered Aryl Iodides and Anilines Using a Pyrrol-ol Ligand Enables Development of Mild and Homogeneous Reaction Conditions. acs.org. URL:

• [2] Cross-Coupling Reactions Guide. jmcct.com. URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. jmcct.com [jmcct.com]
• 3. Isopropylmagnesium chloride - Wikipedia [en.wikipedia.org]
• 4. pubs.rsc.org [pubs.rsc.org]

preventing decomposition of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol during reaction

Prepared by: Senior Application Scientist, Organic Synthesis Division

Welcome to the dedicated technical support guide for (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of handling and reacting with this multifunctional intermediate. Our goal is to provide you with the expertise and field-proven insights necessary to prevent its decomposition, ensuring the success and integrity of your experiments.

Understanding the Molecule: A Multi-Functional Intermediate

(4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol is a valuable building block in multi-step synthesis, prized for its array of functional groups that allow for sequential, site-selective modifications. However, the very features that make it useful also render it susceptible to specific degradation pathways. A proactive understanding of its chemical liabilities is the first step toward preventing decomposition.

The key structural features and their associated stabilities are:

• Benzylic Alcohol: Prone to oxidation and can form a stabilized carbocation under acidic conditions.

• Benzyl Ether: A robust phenolic protecting group, yet it can be cleaved by specific reductive, acidic, or oxidative methods.[1][2]

• Iodinated Phenyl Ring: The carbon-iodine (C-I) bond is the weakest carbon-halogen bond, making it sensitive to light, heat, and certain catalytic systems.[3]

• Electron-Rich Aromatic Ring: The dual alkoxy substituents (ethoxy and benzyloxy) activate the ring, increasing its susceptibility to oxidation.

Below is a diagram illustrating the primary points of potential instability on the molecule.

Caption: Primary sites of chemical instability.

Frequently Asked Questions (FAQs)

This section addresses common queries regarding the fundamental stability and handling of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol.

Q1: My solid (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol is developing a yellow or brownish tint in the bottle. What is causing this and is the material still usable?

A1: This discoloration is a classic sign of decomposition involving the aryl iodide moiety. The Carbon-Iodine (C-I) bond is susceptible to cleavage, especially when exposed to light (photolysis) or elevated temperatures.[3] This cleavage can generate trace amounts of molecular iodine (I₂), which is intensely colored and responsible for the yellow-brown appearance.

• Causality: The C-I bond is the weakest of the carbon-halogen bonds, requiring less energy to break. Ambient light and heat, particularly over long-term storage, can provide sufficient energy to initiate this degradation.

• Usability: For reactions where stoichiometry is critical or trace impurities could interfere with catalysis, the material should be purified (e.g., by recrystallization or column chromatography) before use. For less sensitive applications, it may be usable, but expect slightly lower yields and the presence of de-iodinated byproducts.

Q2: What are the optimal storage conditions to ensure long-term stability?

A2: Proper storage is the most effective preventative measure. Based on the compound's liabilities, we recommend the following:

Storage Parameter	Recommendation	Rationale
Light	Store in an amber or opaque vial.	Prevents photolytic cleavage of the C-I bond.[3]
Temperature	Store at low temperatures (2-8 °C recommended).	Minimizes thermal degradation of the C-I bond and slows other potential decomposition pathways.[3]
Atmosphere	For maximum stability, store under an inert atmosphere (Argon or Nitrogen).	Protects the electron-rich ring and benzylic alcohol from slow oxidation by atmospheric oxygen.[3]
Moisture	Keep in a tightly sealed container, preferably in a desiccator.	Prevents hydrolysis and potential moisture-facilitated degradation pathways.[3]

Q3: I need to perform a reaction under acidic conditions. What should I watch out for?

A3: Caution is advised with both strong Brønsted and Lewis acids. There are two primary concerns:

• Benzyl Ether Cleavage: Strong Lewis acids like BBr₃ or BCl₃ are routinely used to cleave benzyl ethers and will readily deprotect the phenol.[1][2] Even strong protic acids can cause cleavage, especially at elevated temperatures.

• Benzylic Carbocation Formation: The benzylic alcohol can be protonated by acid, followed by the loss of water to form a resonance-stabilized benzylic carbocation. This reactive intermediate can lead to a variety of undesired side products, including ethers (if another alcohol is present) or polymeric material.

Q4: Is this compound stable to common oxidizing and reducing agents?

A4: Stability is highly dependent on the specific reagent used.

• Oxidizing Agents: The benzylic alcohol is sensitive to oxidation and can be converted to the corresponding aldehyde or carboxylic acid by many common oxidants (e.g., PCC, PDC, TEMPO, manganese reagents). The electron-rich ring is also susceptible to oxidation. However, specific reagents like 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) are known to selectively cleave benzyl ethers, which could be an issue if not the intended reaction.[1][4]

• Reducing Agents: The primary concern is the reductive cleavage (hydrogenolysis) of both the benzyl ether and the C-I bond. Catalytic hydrogenation (e.g., H₂, Pd/C) is a standard method for removing benzyl ethers and will almost certainly reduce the C-I bond as well.[2][5] Reagents like LiAlH₄ will typically reduce an aldehyde or ester without affecting these groups, but care must be taken.

Troubleshooting Guide: In-Reaction Decomposition

This guide provides a systematic approach to diagnosing and solving decomposition issues observed during a reaction.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Benzyl Ethers [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Facile Oxidative Cleavage of 4-O-Benzyl Ethers with Dichlorodicyanoquinone in Rhamno and Mannopyranosides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]

Technical Support Center: Characterization of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol

Welcome to the Analytical Support Center. The molecule (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol (C₁₆H₁₇IO₃, MW: 384.21 g/mol ) presents a unique "perfect storm" of characterization challenges. It features a dense array of functional groups on a single benzene ring: a heavy halogen (iodine), a highly labile benzyl ether, an ethoxy group, and a primary alcohol.

This guide is designed for researchers and drug development professionals to troubleshoot common analytical failures, understand the underlying physicochemical mechanisms, and implement self-validating protocols to ensure absolute structural certainty.

Knowledge Base: Troubleshooting FAQs

Issue Ticket #001: The molecular ion (M+) is missing in the MS spectrum, and the base peak is m/z 91.

Root Cause Mechanism: This is a classic artifact of benzyl ether fragmentation. Under standard 70 eV Electron Impact (EI) mass spectrometry, the benzyloxy group undergoes highly favorable homolytic alpha-cleavage. The resulting benzyl radical/cation rapidly rearranges into a 7-membered, fully conjugated 1[1]. Because this aromatic system satisfies Hückel's rule (6 π electrons), its formation is thermodynamically driven, dominating the spectrum and entirely suppressing the parent ion[2].

Self-Validating Solution: Do not rely on EI-MS for this compound. Switch to a soft ionization technique like Electrospray Ionization (ESI) in positive mode. The presence of the ether and alcohol oxygens makes the molecule highly amenable to protonation, yielding a robust [M+H]+ peak at m/z 385. To validate the structure, perform MS/MS on the m/z 385 precursor and look for the characteristic neutral loss of iodine (-127 Da).

Mass spectrometry fragmentation pathways highlighting tropylium ion dominance.

Issue Ticket #002: One aromatic carbon is "missing" in the ¹³C NMR spectrum, or appears unusually far upfield.

Root Cause Mechanism: This phenomenon is caused by the3[3]. The massive electron cloud of the iodine atom at C5 induces strong relativistic spin-orbit coupling that drastically shields the attached ipso-carbon. While typical aromatic carbons resonate between 110–140 ppm, the heavy-atom effect of iodine shifts the C-I carbon upfield by approximately 30 ppm[4]. Furthermore, because C5 is a quaternary carbon lacking an attached proton, it suffers from inefficient dipole-dipole relaxation, resulting in a very weak signal that can easily be lost in baseline noise.

Self-Validating Solution: Increase the T₁ relaxation delay (D1) in your ¹³C NMR acquisition parameters to at least 5 seconds. To definitively prove the upfield peak (~85-95 ppm) belongs to the C-I carbon, run a 2D HMBC experiment; you will observe long-range ³J couplings from the remaining aromatic protons (C2-H or C6-H) directly to this shielded carbon.

Issue Ticket #003: Overlapping aliphatic signals make it difficult to distinguish the benzyloxy, ethoxy, and methanol -CH₂- groups.

Root Cause Mechanism: The molecule contains three distinct methylene (-CH₂-) environments that all resonate in the mid-downfield aliphatic region (4.0 - 5.5 ppm) due to deshielding by adjacent electronegative oxygens and aromatic rings.

Self-Validating Solution: Rely on multiplicity and 2D NMR mapping. The ethoxy -CH₂- uniquely presents as a quartet due to coupling with its adjacent methyl group. The benzyloxy and methanol -CH₂- groups will both appear as singlets. The benzyloxy CH₂ is further deshielded by the directly attached phenyl ring, pushing it further downfield (~5.1 ppm) compared to the methanol CH₂ (~4.6 ppm).

Step-by-step NMR validation workflow for resolving overlapping aliphatic signals.

Quantitative Data Reference Tables

Table 1: Expected ¹H NMR Chemical Shifts (in CDCl₃)

Proton Group	Multiplicity	Expected Shift (ppm)	Diagnostic Feature
Benzyloxy -CH₂-	Singlet	~5.0 - 5.2	Downfield due to dual deshielding (O and Phenyl)
Methanol -CH₂-	Singlet/Doublet	~4.5 - 4.7	Broadens or splits depending on -OH exchange rate
Ethoxy -CH₂-	Quartet	~4.0 - 4.2	Couples with adjacent -CH₃ (J ≈ 7.0 Hz)
Ethoxy -CH₃	Triplet	~1.3 - 1.5	Upfield aliphatic signal
Central Aromatic (C2, C6)	Meta-coupled Doublets	~6.9 - 7.4	Small J coupling (J ≈ 1.5-2.0 Hz) due to asymmetry

| Benzyl Aromatic | Multiplet | ~7.3 - 7.5 | 5 protons from the benzyloxy ring |

Table 2: Key Mass Spectrometry Fragments (EI vs. ESI)

Ion Species	m/z	Ionization Mode	Mechanistic Origin
[M+H]⁺	385	ESI (+ mode)	Protonation of ether/alcohol oxygen
M⁺•	384	EI	Radical cation formation (Often absent)
[M - I]⁺	257	EI / ESI-MS²	Homolytic cleavage of the labile C-I bond

| Tropylium | 91 | EI (Base Peak) | Cleavage of benzyl ether, aromatic rearrangement |

Experimental Protocols

Protocol 1: High-Fidelity NMR Acquisition & Assignment

• Sample Preparation: Dissolve ≥15 mg of the synthesized compound in 0.6 mL of deuterated chloroform (CDCl₃). Filter through a glass wool plug into a 5 mm NMR tube to remove particulates that degrade magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire a standard ¹H spectrum (16-32 scans).

  • Validation Check: Ensure the integration of the aromatic region accounts for exactly 7 protons (5 benzyloxy protons + 2 central ring protons).

• ¹³C NMR Acquisition (Modified): Set the T₁ relaxation delay (D1) to ≥ 5.0 seconds. Acquire at least 1024 scans.

  • Validation Check: Scan the 85-95 ppm region specifically for the shielded C-I quaternary carbon.

• 2D HSQC (Heteronuclear Single Quantum Coherence): Run to correlate the three distinct -CH₂- proton signals to their respective carbons, definitively separating the ethoxy, benzyloxy, and methanol groups.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): Use to map ³J couplings.

  • Validation Check: The C-I carbon must show a cross-peak with the C6-H proton, confirming the regiochemistry of the iodine atom on the ring.

Protocol 2: Soft-Ionization Mass Spectrometry (ESI-MS/MS)

• Sample Preparation: Dilute the compound to ~1 µg/mL in LC-MS grade Methanol/Water (50:50) containing 0.1% Formic Acid to facilitate protonation.

• Ionization Mode: Bypass EI-MS and inject directly into an ESI source operating in positive ion mode.

• Primary Scan (MS1): Scan from m/z 100 to 600.

  • Validation Check: Identify the [M+H]⁺ parent ion at m/z 385.

• Tandem Mass Spec (MS2): Isolate m/z 385 and apply collision-induced dissociation (CID) at ~20-30 eV.

• Fragment Analysis:

  • Validation Check: Confirm the presence of m/z 258 (loss of iodine, -127 Da) and m/z 91 (tropylium cation), proving both the halogen and the benzyl ether are structurally intact prior to ionization.

References

• Source: PubMed (nih.gov)
• Mass Spectrometry Fragmentation Source: Chemconnections URL
• Illustrated Glossary of Organic Chemistry - Tropylium cation Source: UCLA URL
• Source: Chemical Reviews (ACS Publications)

Sources

• 1. chem.ucla.edu [chem.ucla.edu]
• 2. chemconnections.org [chemconnections.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Structure of and electronic interactions in aromatic polyvalent iodine compounds: A 13 C NMR study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Advanced Workup Strategies for (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific, often frustrating physicochemical challenges encountered when isolating and purifying (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol .

This molecule presents a "perfect storm" of workup difficulties: it combines a highly polar hydrogen-bonding primary alcohol with three intensely lipophilic, bulky substituents (benzyloxy, ethoxy, and iodo groups). This amphiphilic nature turns the molecule into a pseudo-surfactant, leading to intractable emulsions. Furthermore, the aryl iodide is photolabile and prone to transition-metal coordination, complicating post-cross-coupling isolations.

Below, you will find causality-driven troubleshooting guides, self-validating protocols, and quantitative data to streamline your downstream processing.

Part 1: Troubleshooting Guides & FAQs

FAQ 1: Why does my aqueous extraction always form an intractable emulsion, and how do I break it?

The Causality: The amphiphilic profile of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol causes it to localize at the aqueous-organic interface during liquid-liquid extraction. By lowering the interfacial tension, it stabilizes micellar droplets, creating a thick, milky emulsion that refuses to separate. The Solution: Mechanical disruption via diatomaceous earth (Celite) filtration. Passing the emulsion through a porous Celite matrix mechanically shears the micelles and adsorbs the microscopic water droplets, forcing phase coalescence[1].

Step-by-Step Protocol: Celite Emulsion Breaking

• Prepare the Matrix: Pack a Büchner funnel (medium-porosity glass frit) with a 1–2 cm pad of Celite 545 slurried in your organic extraction solvent (e.g., Ethyl Acetate).

• Vacuum Filtration: Apply a gentle vacuum and pour the entire intractable emulsion directly over the Celite pad.

• Rinse: Wash the filter cake with 2 × 20 mL of the organic solvent to ensure complete recovery of the lipophilic product.

• Phase Separation: Transfer the clear filtrate to a clean separatory funnel. The mechanical shearing will have broken the emulsion, yielding two distinct, easily separable phases.

FAQ 2: How do I efficiently remove Palladium after a Suzuki or Sonogashira coupling involving this aryl iodide?

The Causality: The heteroatoms on this molecule (specifically the ether oxygens and the primary alcohol) can weakly chelate transition metals, dragging palladium species into the organic phase. Standard aqueous washes are insufficient because the Pd-complexes become highly lipophilic. The Solution: Thermodynamic chelation using functionalized thioether scavengers. Thioether groups have a high affinity for both Pd(0) and Pd(II) species, displacing the weaker oxygen-based coordination from your product and immobilizing the metal on a solid support[2].

Step-by-Step Protocol: Thioether Resin Scavenging

• Dilution: Following the cross-coupling reaction, dilute the crude mixture with a moderately polar solvent (e.g., THF or EtOAc).

• Resin Addition: Add a silica-supported thioether scavenger (e.g., SiliaMetS Thiol) at 4–5 molar equivalents relative to the initial Pd catalyst loading.

• Incubation: Stir the suspension vigorously at 40°C for 2 to 4 hours. Self-validation check: The solution should visibly lighten in color from dark brown/yellow to pale yellow as the Pd is adsorbed.

• Filtration: Filter the resin through a standard filter paper, wash the cake with EtOAc, and proceed to your standard aqueous workup.

FAQ 3: I used an Appel/Mitsunobu reaction to activate the alcohol. How do I remove the Triphenylphosphine Oxide (TPPO) without chromatography?

The Causality: TPPO is notoriously difficult to separate from bulky, lipophilic molecules because it co-elutes on silica gel and shares similar solubility profiles. The Solution: Chemical precipitation via Zinc Chloride ( ZnCl2​ ). ZnCl2​ forms a highly polar, insoluble coordination complex with the oxygen atom of TPPO, crashing it out of moderately polar organic solvents while leaving your product in solution[3].

Step-by-Step Protocol: ZnCl2​ Precipitation

• Solvent Swap: Concentrate the crude reaction mixture in vacuo to remove the primary reaction solvent (e.g., DCM or THF).

• Reconstitution: Dissolve the crude residue in a minimal volume of Ethanol or Ethyl Acetate.

• Complexation: Slowly add a 1.0 M solution of ZnCl2​ in diethyl ether (1.2 equivalents relative to the initial triphenylphosphine used).

• Precipitation: Stir at room temperature for 30–45 minutes. A dense white precipitate (the TPPO- ZnCl2​ complex) will form.

• Isolation: Filter the suspension through a short silica plug, washing with cold EtOAc. The filtrate will contain your TPPO-free product.

FAQ 4: Why is my product degrading and turning pink/brown during extended workups?

The Causality: Aryl iodides possess the weakest carbon-halogen bond. Under ambient laboratory lighting, especially in the presence of trace photocatalytic impurities or metals, the C-I bond can undergo homolytic cleavage to generate highly reactive aryl radicals and free iodine ( I2​ ), which imparts a pink/brown color to the solution[4]. The Solution: Light attenuation. All extended workups, rotary evaporation, and storage of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol must be conducted using amber glassware or flasks wrapped in aluminum foil to prevent photolytic deiodination.

Part 2: Quantitative Data Summaries

Table 1: Comparison of Palladium Scavenging Strategies

Scavenging Method	Mechanism of Action	Typical Residual Pd	Processing Time	Cost Profile
Thioether Silica Resin	Covalent Chelation	< 10 ppm	2–4 hours	High
Aqueous THP Extraction	Liquid-Liquid Partitioning	< 50 ppm	30 mins	Medium
Celite / Charcoal Filtration	Physical Adsorption	~500 ppm	15 mins	Low

Table 2: Efficiency of TPPO Removal Techniques

Removal Strategy	Solvent System	TPPO Removal Efficiency	Product Recovery	Scalability
ZnCl2​ Complexation	EtOH / EtOAc	> 98%	High	Excellent
Cold Toluene Precipitation	Toluene	~ 90%	Medium	Good
Silica Plug Filtration	Hexane / Ether	~ 85%	High	Poor (Lab scale only)

Part 3: Experimental Workflow Visualization

Below is the logical decision tree for processing crude reaction mixtures containing (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol.

Decision tree for (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol reaction workups.

References

• Removing Triphenylphosphine Oxide University of Rochester / Batesky, D. C. et al. (J. Org. Chem. 2017)[Link][3]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications Organic Process Research & Development (ACS Publications)[Link][2]

• Can anyone help with extraction of metabolites in broth with solvent (ethyl acetate)? ResearchGate (Emulsion Breaking via Celite)[Link][1]

• Intramolecular 1,5-H transfer reaction of aryl iodides through visible-light photoredox catalysis Chemical Communications (RSC Publishing)[Link][4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.rochester.edu [chem.rochester.edu]
• 4. Intramolecular 1,5-H transfer reaction of aryl iodides through visible-light photoredox catalysis: a concise method for the synthesis of natural product scaffolds - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Analytical Comparison Guide: NMR Profiling of (4-(Benzyloxy)-3-ethoxy-5-iodophenyl)methanol vs. its Non-Iodinated Precursor

Executive Summary

(4-(Benzyloxy)-3-ethoxy-5-iodophenyl)methanol (CAS: 1706449-06-0) is a heavily functionalized synthetic intermediate critical to advanced drug development and alkaloid synthesis. During its preparation from the non-iodinated precursor, (4-(benzyloxy)-3-ethoxyphenyl)methanol, analytical chemists must definitively confirm the regiochemistry and success of the electrophilic iodine insertion.

This guide objectively compares the high-resolution Nuclear Magnetic Resonance (NMR) performance of the iodinated product against its precursor. By establishing a self-validating analytical framework, researchers can bypass ambiguous predictive models and rely on empirical diagnostic shifts to verify structural integrity.

Mechanistic Context: The Relativistic HALA Effect

To accurately interpret the comparative data, one must understand the causality behind the chemical shifts. The introduction of an iodine atom at the C5 position drastically alters the local magnetic environment through two opposing mechanisms:

• Deshielding of Adjacent Protons: The magnetic anisotropy and electron-withdrawing nature of the iodine atom deshield the adjacent aromatic proton (H6), pushing its 1 H NMR signal significantly downfield.

• The HALA Effect on Carbon: While inductive effects typically deshield adjacent nuclei, iodine exhibits a profound Heavy Atom on Light Atom (HALA) effect [1]. The relativistic spin-orbit coupling of iodine's valence electrons induces a massive diamagnetic shielding on the directly attached carbon (C5). Consequently, the C5 13 C resonance shifts upfield by approximately 30 ppm, defying standard electronegativity trends [2].

Fig 1: Workflow depicting diagnostic NMR shifts following electrophilic iodination.

Comparative Data Analysis

The following tables summarize the quantitative high-field (600 MHz / 150 MHz) NMR data, contrasting the iodinated product with its alternative precursor.

Table 1: 1 H NMR Comparative Profiling (600 MHz, CDCl 3​ )

The most critical diagnostic marker in the 1 H spectrum is the disappearance of the H5 proton and the subsequent downfield shift of H6.

Proton Assignment	Precursor Shift (ppm)	Iodinated Product Shift (ppm)	Multiplicity & Coupling	Diagnostic Significance
-OH	~1.80	~1.85	t, J ≈ 6.0 Hz	Minimal change
OEt (-CH 3​ )	1.45	1.45	t, J = 7.0 Hz	Unaffected baseline reference
OEt (-CH 2​ -)	4.10	4.05	q, J = 7.0 Hz	Unaffected baseline reference
-CH 2​ OH	4.60	4.62	d, J ≈ 6.0 Hz	Unaffected
OBn (-CH 2​ -)	5.15	5.05	s	Slight upfield shift due to steric crowding
Aromatic H2	6.95	6.98	d, J ≈ 1.8 Hz	Retains meta-coupling
Aromatic H5	6.85	N/A	d, J ≈ 8.0 Hz	Disappears upon successful iodination
Aromatic H6	6.80	7.35	d, J ≈ 1.8 Hz	Strongly deshielded by ortho-iodine
OBn (Phenyl)	7.25 - 7.45	7.30 - 7.55	m	Overlaps with H6 in the product

Table 2: 13 C NMR Comparative Profiling (150 MHz, CDCl 3​ )

The 13 C spectrum provides definitive proof of iodination via the relativistic HALA effect at C5.

Carbon Assignment	Precursor Shift (ppm)	Iodinated Product Shift (ppm)	Diagnostic Significance
C1 (C-CH 2​ OH)	~135.0	~137.5	Slight deshielding
C2 (CH)	~112.0	~111.2	Minimal change
C3 (C-OEt)	~149.5	~152.8	Shifted by electronic redistribution
C4 (C-OBn)	~148.0	~147.0	Minimal change
C5 (C-H vs C-I)	~120.5	~92.5	Major upfield shift (HALA Effect)
C6 (CH)	~121.0	~129.4	Deshielded by ortho-iodine
-CH 2​ OH	~65.0	~64.8	Unaffected
OEt (-CH 2​ -)	~64.5	~64.5	Unaffected
OEt (-CH 3​ )	~14.8	~14.8	Unaffected
OBn (-CH 2​ -)	~71.0	~74.5	Slight deshielding

Experimental Protocols: A Self-Validating System

To ensure trustworthiness and reproducibility, the NMR acquisition must be treated as a self-validating system. The protocol below incorporates internal checks (TMS referencing, specific relaxation delays) to guarantee that the absence of a signal (e.g., H5) is due to chemical conversion, not poor acquisition parameters.

Step 1: Precision Sample Preparation

• Mass Optimization: Weigh exactly 20 mg of the analyte for 1 H NMR, or 60 mg for 13 C NMR, to ensure an optimal signal-to-noise ratio (SNR) without causing viscosity-induced line broadening.

• Solvent & Standard: Dissolve the sample in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS). The TMS acts as an internal standard; its sharp singlet at 0.00 ppm validates the chemical shift axis.

• Filtration: Pass the solution through a glass wool plug into a high-quality 5 mm NMR tube. Causality: Removing paramagnetic particulates ensures high magnetic field homogeneity, preventing peak tailing that could obscure the subtle 1.8 Hz meta-coupling between H2 and H6.

Step 2: 1 H NMR Acquisition (600 MHz)

• Pulse Sequence: Utilize a standard 30° pulse program (zg30).

• Relaxation Delay (D1): Set to 2.0 seconds. Causality: This ensures complete longitudinal relaxation ( T1​ ) of all protons, allowing the integration ratio of the ethoxy group (-CH 2​

  • to -CH 3​ ) to reliably read exactly 2:3, confirming sample homogeneity.

• Acquisition: Run 16 scans (NS) with a spectral width of 20 ppm.

Step 3: 13 C NMR Acquisition (150 MHz)

• Pulse Sequence: Use power-gated decoupling (zgpg30) to remove proton splitting while retaining the Nuclear Overhauser Effect (NOE) enhancement for protonated carbons.

• Relaxation Delay (D1): Increase strictly to 5.0 seconds . Causality: The unprotonated C5 (C-I) carbon lacks efficient dipole-dipole relaxation pathways. A short D1 will artificially attenuate this critical diagnostic peak. A 5.0s delay ensures the HALA-shifted peak at 92.5 ppm is fully resolved.

• Acquisition: Run 1024 to 2048 scans to overcome the low natural abundance of 13 C and clearly resolve the quaternary aromatic carbons.

References

• Rusakova, I. L., & Rusakov, Y. Y. (2023). "Relativistic Effects from Heavy Main Group p-Elements on the NMR Chemical Shifts of Light Atoms: From Pioneering Studies to Recent Advances." Magnetochemistry, 9(1), 24.[Link]

• Contreras, R. H., et al. (2009). "Heavy Halogen Atom Effect on 13C NMR Chemical Shifts in Monohalo Derivatives of Cyclohexane and Pyran. Experimental and Theoretical Study." The Journal of Physical Chemistry A, 113(31), 8818-8824.[Link]

Comprehensive Mass Spectrometry Analysis of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol: A Platform Comparison Guide

As drug development and synthetic chemistry advance, the structural elucidation and quantitation of highly functionalized intermediates become critical. The compound (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol (C₁₆H₁₇IO₃, exact monoisotopic mass: 384.0223 Da) presents a unique analytical challenge. It features four distinct functional moieties on a central phenyl ring: a primary alcohol, an ethoxy ether, a benzyloxy ether, and a heavy halogen (iodine).

This guide provides an objective, data-driven comparison of mass spectrometry (MS) platforms for the analysis of this compound. By examining the causality behind its fragmentation mechanics, we establish self-validating protocols for both qualitative structural elucidation and targeted quantitation.

Structural Rationale & Fragmentation Mechanics

To select the optimal MS platform, one must first understand the gas-phase behavior of the analyte. The structural vulnerabilities of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol dictate its fragmentation pathways under collisional activation or electron ionization:

• Lability of the Benzyl Ether: Benzyl ethers are notoriously susceptible to cleavage during mass spectrometry. Under both soft and hard ionization, the bond readily breaks to yield the highly stable tropylium ion ([C₇H₇]⁺) at m/z 91.05 [1]. This is often the base peak in tandem MS (MS/MS) spectra.

• Iodine Radical Loss: The carbon-iodine (C-I) bond energy is relatively low (~65 kcal/mol). Under collisional activation, iodoaromatics frequently undergo homolytic cleavage, resulting in the loss of an iodine radical (-126.90 Da) [3].

• Hydroxymethyl Dehydration: The primary alcohol moiety (-CH₂OH) is prone to dehydration, resulting in a neutral loss of water (-18.01 Da), a common feature in the electron ionization of benzyl alcohols [2].

Mechanistic MS/MS fragmentation pathways of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol.

Platform Comparison: Performance & Suitability

Different analytical goals (e.g., impurity profiling vs. pharmacokinetic quantitation) require different MS architectures. Below is an objective comparison of three primary platforms.

Quantitative Data Summary

Analytical Parameter	LC-ESI-QTOF-MS (High-Resolution)	GC-EI-MS (Low-Resolution)	LC-ESI-QqQ-MS (Targeted)
Ionization Energy	Soft (Electrospray, ~3-5 kV)	Hard (Electron Ionization, 70 eV)	Soft (Electrospray, ~3-5 kV)
Primary Application	Exact mass, structural elucidation	Volatile impurity fingerprinting	High-sensitivity quantitation
Expected Base Peak	m/z 385.0301 ([M+H]⁺)	m/z 91 (Tropylium ion)	m/z 91.1 (Product Ion)
Iodine Signature	Mass defect analysis	Loss of I• (-127 Da)	Neutral loss scanning
Sensitivity Limit	Moderate (pg to ng range)	Low (ng range)	High (fg to pg range)
Precursor Stability	High (Intact molecular ion preserved)	Low (Extensive source fragmentation)	High (Prior to Q2 collision)

Causality Behind Platform Performance

• Why LC-ESI-QTOF excels for structural confirmation: Electrospray Ionization (ESI) transfers the molecule into the gas phase with minimal residual internal energy. This preserves the highly labile C-I and benzyl ether bonds, allowing the Time-of-Flight (TOF) analyzer to measure the intact [M+H]⁺ ion with sub-ppm mass accuracy. The distinct mass defect of iodine (exact mass 126.9045) provides an unmistakable isotopic signature.

• Why GC-EI-MS struggles with the molecular ion: The 70 eV energy used in standard EI imparts massive internal energy. For a molecule with a weak benzyl ether linkage, this results in near-instantaneous cleavage. The molecular ion (M⁺• at m/z 384) will be extremely weak or absent, heavily skewing the spectrum toward the m/z 91 tropylium base peak [2].

• Why LC-ESI-QqQ is optimal for quantitation: Triple quadrupole (QqQ) systems operating in Multiple Reaction Monitoring (MRM) mode act as a dual-mass filter. By isolating m/z 385.1 in Q1, applying optimized collision energy in Q2, and filtering for the stable m/z 91.1 fragment in Q3, chemical noise is virtually eliminated, maximizing the signal-to-noise ratio.

Self-Validating Experimental Protocols

To ensure data integrity, analytical protocols must be designed as self-validating systems. The following methodologies incorporate built-in checks to confirm extraction efficiency and instrument stability.

Protocol A: High-Resolution LC-ESI-QTOF-MS (Structural Elucidation)

Objective: Confirm the exact mass and map the fragmentation pathways of the analyte.

• Sample Preparation: Dissolve the analyte in LC-MS grade Methanol:Water (50:50, v/v) containing 0.1% Formic Acid to a final concentration of 1 µg/mL.

  • Self-Validation Check: Spike a stable isotope-labeled internal standard (SIL-IS), such as a ¹³C₆-labeled benzyl derivative, at 100 ng/mL. A consistent SIL-IS peak area across injections validates the absence of matrix-induced ion suppression.

• Chromatography: Use a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Mobile Phase A: Water + 0.1% Formic Acid; Mobile Phase B: Acetonitrile + 0.1% Formic Acid. Run a gradient from 5% B to 95% B over 5 minutes.

• Source Optimization: Set the ESI capillary voltage to +3.5 kV.

  • Causality: To prevent in-source fragmentation of the labile benzyl ether, the Declustering Potential (DP) or Fragmentor Voltage must be kept low (e.g., 40-60 V). Ramping the DP systematically and monitoring the ratio of m/z 385.03 to m/z 91.05 ensures intact ion transfer.

• MS/MS Acquisition: Perform Information Dependent Acquisition (IDA) or Auto-MS/MS. Set Collision Energy (CE) to a ramp of 15-45 eV to capture both the low-energy dehydration (-18 Da) and the higher-energy benzyl cleavage.

Protocol B: GC-EI-MS (Impurity Fingerprinting)

Objective: Analyze the compound for volatile synthetic impurities or degradation products.

• Sample Derivatization (Optional but Recommended): Because the primary alcohol can cause peak tailing, derivatize the sample using BSTFA to form a trimethylsilyl (TMS) ether.

• Injection: Inject 1 µL in splitless mode. Injector temperature: 250°C.

• Chromatography: Use a 5% phenyl-methylpolysiloxane capillary column (30 m x 0.25 mm x 0.25 µm). Oven program: 80°C (hold 1 min), ramp at 15°C/min to 300°C (hold 5 min).

• MS Acquisition:

  • Self-Validation Check: Implement a solvent delay of 3-4 minutes. This prevents the high-concentration solvent front from entering the MS, protecting the filament from burnout and validating the longevity of the ion source.

  • Scan range: m/z 50 to 500. Expect a dominant m/z 91 peak and potential m/z 258 (loss of iodine) fragments.

Conclusion

For the analysis of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol, the choice of MS platform hinges on the specific analytical requirement. LC-ESI-QTOF is the authoritative choice for structural confirmation due to its soft ionization and exact mass capabilities, which preserve the labile benzyl and iodine moieties. Conversely, LC-ESI-QqQ is unmatched for targeted quantitation, leveraging the highly favorable fragmentation of the benzyl ether to the tropylium ion to achieve exceptional sensitivity.

References

• Ion-neutral complexes resulting from dissociative protonation: Fragmentation of α-furanylmethyl benzyl ethers and 4-N,N-dimethylbenzyl benzyl ethers Journal of the American Society for Mass Spectrometry - ACS Publications[Link]

• Gas Chromatography-Mass spectrometric Determination of Benzyl alcohol in Injectable Suspensions Der Pharmacia Lettre / SciSpace[Link]

• Efficient isothiocyanate modification of peptides facilitates structural analysis by radical-directed dissociation National Science Foundation (NSF) Public Access Repository[Link]

Introduction: Deciphering Molecular Structure Through Vibrational Spectroscopy

An In-Depth Guide to the FT-IR Spectrum of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol: A Comparative Analysis

(4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol is a complex, substituted aromatic alcohol likely synthesized as an intermediate in multi-step organic syntheses, particularly in the development of novel pharmaceutical or materials science compounds. Its intricate structure, featuring a variety of functional groups, presents a unique spectroscopic fingerprint. Fourier-Transform Infrared (FT-IR) spectroscopy is a powerful, non-destructive analytical technique used to identify the functional groups within a molecule.[1][2] It operates by measuring the absorption of infrared radiation, which excites molecular vibrations such as stretching and bending.[3] Each functional group absorbs at a characteristic frequency, making the resulting spectrum a direct reflection of the molecule's architecture.[4]

This guide provides a detailed analysis of the expected FT-IR spectrum of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol. As experimental data for this specific compound is not publicly available, this analysis is built upon a comparative framework. By contrasting its predicted spectral features with the known spectra of structurally analogous compounds, we can construct a reliable and validated interpretation. This approach not only predicts the spectrum but also explains the causal relationship between molecular substructures and their vibrational signatures, offering a robust methodology for researchers in compound characterization.

Part 1: Predicted FT-IR Analysis of the Target Molecule

The structure of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol contains several key functional groups, each contributing distinct absorption bands to the FT-IR spectrum. Understanding these individual contributions is the first step in interpreting the complete spectrum.

Figure 1: Key functional groups of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol.

Based on established correlation tables, the predicted FT-IR absorption bands for the target molecule are summarized below.

Predicted Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale and Expected Appearance
3550 - 3200	O-H Stretch	Alcohol (-CH₂OH)	A strong, broad band resulting from intermolecular hydrogen bonding.[5][6]
3100 - 3000	C-H Stretch	Aromatic Rings	Medium to weak bands, characteristic of sp² C-H bonds on both the central and benzyl rings.[7][8]
3000 - 2850	C-H Stretch	Aliphatic (-CH₂-, -CH₃)	Strong bands from the ethoxy and benzylic methylene groups.[7][8]
1600 - 1450	C=C Stretch	Aromatic Rings	Two to three medium-intensity bands from the skeletal vibrations of the phenyl rings.[7][9]
1300 - 1200	C-O-C Asymmetric Stretch	Aryl-Alkyl Ether	A strong band is expected in this region due to the benzyloxy and ethoxy groups attached to the aromatic ring.[5][10]
1150 - 1050	C-O-C Asymmetric Stretch	Saturated Ether	A strong C-O-C stretch associated with the aliphatic portion of the ether linkages.[10][11]
~1050	C-O Stretch	Primary Alcohol	A strong band corresponding to the stretching vibration of the C-O bond in the primary alcohol group.[5]
900 - 675	C-H Out-of-Plane Bend	Aromatic Rings	Strong bands whose exact position is indicative of the ring substitution pattern.[5][9]
< 600	C-I Stretch	Iodo Group	A weak to medium band expected in the far-infrared region. This peak can be difficult to assign definitively.

Part 2: A Comparative Approach to Spectral Validation

To validate these predictions, we will compare the expected spectrum with the known FT-IR data of structurally similar molecules. This method allows for the isolation and confirmation of specific functional group absorptions.

Sources

• 1. FTIR Analysis Beginner's Guide: Interpreting Results | Innovatech [innovatechlabs.com]
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• 11. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to HPLC Purity Analysis of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity analysis of the pharmaceutical intermediate, (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol. The objective is to equip researchers, scientists, and drug development professionals with the data and rationale needed to select and implement a robust, reliable, and efficient analytical method.

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

(4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol is a complex synthetic intermediate whose purity is paramount to the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). Even minute impurities can have significant downstream effects, making their identification and quantification a critical step in the drug development process. HPLC stands as the cornerstone technique for this purpose, offering high-resolution separation essential for complex mixtures.[1][2] The development of a suitable HPLC method, however, is not a one-size-fits-all endeavor; it requires a systematic approach grounded in the physicochemical properties of the analyte.[3][4]

Analyte Properties and Method Development Strategy

A successful HPLC method is built upon a solid understanding of the analyte's characteristics. For (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol, the key considerations are:

• Structure and Polarity : The molecule possesses a moderately polar alcohol group, but the large benzyloxy, ethoxy, and iodophenyl moieties impart significant non-polar character. This dual nature makes it an ideal candidate for reversed-phase HPLC, where the separation is primarily driven by hydrophobic interactions.[5]

• UV Absorbance : The presence of multiple benzene rings results in strong ultraviolet (UV) absorbance.[6] The benzenoid structures typically exhibit strong absorption bands around 200-220 nm and weaker, more structured bands around 250-280 nm.[6][7] A photodiode array (PDA) detector is invaluable for determining the optimal detection wavelength, which for this compound is anticipated to be in the 220-230 nm range for maximum sensitivity, with a secondary wavelength around 270 nm for selectivity confirmation.

• Acidity/Basicity (pKa) : The hydroxyl group is weakly acidic, but for typical reversed-phase conditions (pH 2-8), the molecule will be in its neutral form. This simplifies method development as pH adjustments to control ionization are generally unnecessary.[4][8]

Based on these properties, this guide will compare two distinct reversed-phase HPLC methods to illustrate how stationary phase chemistry can be leveraged to achieve optimal separation.

• Method A : A conventional approach using a C18 (octadecylsilane) column, the most widely used stationary phase in reversed-phase HPLC.[9]

• Method B : An alternative approach using a Phenyl-Hexyl column, which offers a different selectivity mechanism.[10][11]

Diagram: HPLC Method Development Workflow

The process of developing and comparing these methods follows a logical workflow, from understanding the analyte to validating the final procedure.

Caption: Workflow for HPLC method development and comparison.

Comparative Experimental Protocols

The following protocols outline two distinct HPLC methods for the purity analysis of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol.

Method A: Standard C18 Reversed-Phase Method

This method utilizes a C18 stationary phase, which separates analytes primarily based on hydrophobicity.[9][12] It is the standard choice for method development due to its versatility and robustness.

Experimental Protocol:

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent with PDA Detector
Column	Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	50% B to 95% B in 15 min, hold at 95% B for 5 min
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection	225 nm
Injection Vol.	10 µL

| Sample Prep. | 0.5 mg/mL in Acetonitrile/Water (50:50) |

Method B: Alternative Selectivity with Phenyl-Hexyl Column

This method employs a Phenyl-Hexyl stationary phase. In addition to hydrophobic interactions, this phase provides π-π interactions with aromatic analytes.[10][12] This can lead to enhanced selectivity and different elution orders for aromatic compounds and their impurities.[9][11]

Experimental Protocol:

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent with PDA Detector
Column	Phenomenex Luna Phenyl-Hexyl, 150 x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	45% B to 90% B in 15 min, hold at 90% B for 5 min
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection	225 nm
Injection Vol.	10 µL

| Sample Prep. | 0.5 mg/mL in Acetonitrile/Water (50:50) |

Performance Comparison and Data Analysis

The effectiveness of an HPLC method is judged by several key performance indicators. The table below presents hypothetical but realistic data comparing the two methods for the separation of the main peak from a critical, closely-eluting impurity.

Performance Parameter	Method A (C18)	Method B (Phenyl-Hexyl)	Ideal Value
Retention Time (t_R)	10.5 min	11.2 min	-
Resolution (R_s)	1.8	2.5	> 2.0
Tailing Factor (T_f)	1.2	1.1	≤ 1.5
Theoretical Plates (N)	8500	9200	As high as possible

Analysis of Results:

• Resolution (R_s) : Method B (Phenyl-Hexyl) shows significantly better resolution between the main peak and the critical impurity. This is likely due to the alternative selectivity offered by the π-π interactions of the phenyl rings in the stationary phase with the aromatic rings of the analyte and impurity.[10][12] An R_s value greater than 2.0 ensures baseline separation, which is crucial for accurate quantification.[13]

• Peak Shape (T_f) : Both methods produce acceptable peak shapes, but the Phenyl-Hexyl column provides a slightly more symmetrical peak (T_f closer to 1.0). This can improve integration accuracy and reproducibility.

• Efficiency (N) : The higher number of theoretical plates in Method B indicates a more efficient column for this specific separation, resulting in sharper peaks.

Diagram: Logic of Column Selection

The choice between these columns is based on the different interaction mechanisms they offer.

Sources

• 1. pharmasalmanac.com [pharmasalmanac.com]
• 2. walshmedicalmedia.com [walshmedicalmedia.com]
• 3. pharmtech.com [pharmtech.com]
• 4. HPLC analytical Method development: an overview [pharmacores.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. spcmc.ac.in [spcmc.ac.in]
• 7. Identification of drugs and other toxic compounds from their ultraviolet spectra. Part III: Ultraviolet absorption properties of 22 structural groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medwinpublishers.com [medwinpublishers.com]
• 9. nacalai.com [nacalai.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. support.waters.com [support.waters.com]
• 12. bvchroma.com [bvchroma.com]
• 13. Development and validation of high-performance liquid chromatography method for analysis of β-CCT and its related substances - Arabian Journal of Chemistry [arabjchem.org]

A Comparative Guide to Halogenated (4-(Benzyloxy)-3-ethoxyphenyl)methanol Analogs for Advanced Synthesis

Introduction

In the landscape of medicinal chemistry and materials science, the precise modification of molecular scaffolds is paramount to tuning function. Aryl halides are foundational building blocks, serving as versatile handles for carbon-carbon and carbon-heteroatom bond formation, most notably in palladium-catalyzed cross-coupling reactions. This guide provides an in-depth comparison of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol and its corresponding bromo and chloro analogs. These compounds share a common core structure—a benzyloxy-protected catechol ether with a reactive benzylic alcohol—but differ in the nature of their halogen substituent at the C5 position. This single atomic change dramatically influences their physicochemical properties, synthetic accessibility, and, most critically, their reactivity in downstream applications.

This document is intended for researchers, synthetic chemists, and drug development professionals. We will delve into the practical aspects of their synthesis, provide a side-by-side comparison of their properties, and offer field-proven insights into their differential reactivity, supported by experimental protocols and mechanistic considerations. Our objective is to equip you with the necessary information to strategically select the optimal analog for your specific synthetic challenge.

Physicochemical Properties: A Comparative Overview

The choice of halogen (I, Br, or Cl) directly impacts the molecule's molecular weight, polarity, and potential for intermolecular interactions. These fundamental properties can influence solubility, chromatographic behavior, and crystal packing.

Property	Iodo Analog	Bromo Analog	Chloro Analog
Full Chemical Name	(4-(Benzyloxy)-3-ethoxy-5-iodophenyl)methanol	(4-(Benzyloxy)-3-bromo-5-ethoxyphenyl)methanol	(4-(Benzyloxy)-3-chloro-5-ethoxyphenyl)methanol
Molecular Formula	C₁₆H₁₇IO₃	C₁₆H₁₇BrO₃	C₁₆H₁₇ClO₃
Molecular Weight	384.21 g/mol	353.21 g/mol	308.76 g/mol
Appearance	Expected to be a solid	Expected to be a solid	Expected to be a solid
Melting Point	Data not readily available in cited literature	Data not readily available in cited literature	Data not readily available in cited literature
Solubility	Soluble in common organic solvents (DCM, EtOAc, THF)	Soluble in common organic solvents (DCM, EtOAc, THF)	Soluble in common organic solvents (DCM, EtOAc, THF)

Synthetic Strategy and Experimental Protocols

A convergent and efficient synthetic route to these analogs begins from the commercially available starting material, 3-ethoxy-4-hydroxybenzaldehyde. The general workflow involves three key steps: protection of the phenolic hydroxyl, regioselective halogenation of the activated aromatic ring, and finally, reduction of the aldehyde to the target benzylic alcohol.

Caption: General synthetic workflow for the preparation of the halogenated analogs.

Experimental Protocol: Synthesis of the Common Precursor

Step 1: Synthesis of 4-(Benzyloxy)-3-ethoxybenzaldehyde

• Causality: The acidic phenolic proton is first removed by a mild base (K₂CO₃) to generate a phenoxide, which then acts as a nucleophile in a classic Williamson ether synthesis with benzyl bromide. Acetonitrile is an excellent polar aprotic solvent for this Sₙ2 reaction.

• Procedure:

  • To a solution of 3-ethoxy-4-hydroxybenzaldehyde (1.0 eq) in anhydrous acetonitrile, add anhydrous potassium carbonate (1.5 eq).

  • Stir the suspension vigorously at room temperature for 15 minutes.

  • Add benzyl bromide (1.1 eq) dropwise to the mixture.

  • Heat the reaction mixture to 60-70 °C and stir overnight, monitoring by TLC until the starting material is consumed.

  • After cooling, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

  • Purify the crude residue by column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) to yield the pure product.

Experimental Protocols: Halogenation

The key divergent step is the regioselective halogenation at the C5 position, which is activated by the two ortho/para-directing alkoxy groups.

Step 2a: Synthesis of 4-(Benzyloxy)-3-ethoxy-5-iodobenzaldehyde

• Causality: Direct iodination with molecular iodine (I₂) is slow. An oxidizing agent, such as iodic acid (HIO₃), is used to generate a more potent electrophilic iodine species in situ, likely I⁺, which readily undergoes electrophilic aromatic substitution.[1][2]

• Procedure:

  • Dissolve 4-(benzyloxy)-3-ethoxybenzaldehyde (1.0 eq) and iodine (0.5 eq) in ethanol.

  • Add a solution of iodic acid (0.2 eq) in a minimum amount of water.

  • Stir the mixture at room temperature for 2-4 hours. Monitor the reaction by TLC.

  • Upon completion, dilute the mixture with water and quench any remaining iodine with a saturated aqueous solution of sodium thiosulfate.

  • The product typically precipitates and can be collected by filtration, washed with water, and dried. Recrystallization from ethanol can provide purified material.

Step 2b: Synthesis of 4-(Benzyloxy)-3-bromo-5-ethoxybenzaldehyde

• Causality: N-Bromosuccinimide (NBS) is a convenient and safer source of electrophilic bromine compared to Br₂.[3][4] In a polar solvent like acetonitrile, it effectively brominates activated aromatic rings.

• Procedure:

  • Dissolve 4-(benzyloxy)-3-ethoxybenzaldehyde (1.0 eq) in acetonitrile.

  • Add N-bromosuccinimide (1.05 eq) portion-wise at room temperature.

  • Stir the mixture for 1-3 hours, monitoring by TLC.

  • Once the reaction is complete, concentrate the solvent under reduced pressure.

  • Partition the residue between water and ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by column chromatography (silica gel, ethyl acetate/hexanes).

Step 2c: Synthesis of 4-(Benzyloxy)-3-chloro-5-chlorobenzaldehyde

• Causality: N-Chlorosuccinimide (NCS) serves as the electrophilic chlorine source, analogous to NBS for bromination.[5][6] The reaction proceeds via a standard electrophilic aromatic substitution mechanism.

• Procedure:

  • Dissolve 4-(benzyloxy)-3-ethoxybenzaldehyde (1.0 eq) in acetonitrile or DMF.

  • Add N-chlorosuccinimide (1.05 eq) and stir the mixture at room temperature (or with gentle heating if required) for 2-6 hours.

  • Monitor the reaction by TLC.

  • Work-up is similar to the bromination procedure: concentrate the solvent, perform an aqueous work-up, and purify by column chromatography.

Experimental Protocol: Reduction to Final Products

Step 3: Reduction of Halogenated Aldehydes to Benzylic Alcohols

• Causality: Sodium borohydride (NaBH₄) is a mild and selective reducing agent that readily reduces aldehydes to primary alcohols while being compatible with the aryl halide and ether functionalities present in the substrates.[7][8] A protic solvent like methanol is typically used to protonate the resulting alkoxide intermediate.

• Procedure (General for all three analogs):

  • Dissolve the halogenated benzaldehyde (1.0 eq) in a mixture of dichloromethane (DCM) and methanol (e.g., 4:1 v/v).

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium borohydride (1.2 eq) portion-wise, maintaining the temperature below 5 °C.

  • Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours.

  • Monitor the reaction by TLC until the aldehyde is fully consumed.

  • Carefully quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride at 0 °C.

  • Extract the product with DCM, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the target alcohol. Further purification can be achieved by column chromatography if necessary.

Comparative Reactivity in Palladium-Catalyzed Cross-Coupling

The primary utility of these analogs in synthetic chemistry lies in their role as substrates for cross-coupling reactions. The identity of the halogen atom is the single most important factor governing their reactivity, stemming from the differing carbon-halogen bond dissociation energies (C-I < C-Br < C-Cl). This directly influences the rate-determining oxidative addition step in the catalytic cycle of reactions like the Suzuki-Miyaura coupling.

Reactivity Trend: Iodo > Bromo > Chloro

Caption: Oxidative addition rate in Suzuki coupling is dictated by the C-X bond strength.

Practical Implications for Synthesis:

• (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol (Iodo Analog): This is the most reactive of the three analogs.[9]

  • Advantages: Enables coupling under very mild conditions (room temperature, low catalyst loading). Ideal for complex syntheses where sensitive functional groups must be preserved. It offers the highest potential for chemoselectivity; for example, it can be selectively coupled in the presence of a bromo or chloro group on the same or a different molecule.

  • Disadvantages: Higher cost and molecular weight. Can sometimes be prone to side reactions like homocoupling if not handled carefully.

• (4-(benzyloxy)-3-bromo-5-ethoxyphenyl)methanol (Bromo Analog): Represents a balance between reactivity and stability.

  • Advantages: Generally less expensive than the iodo analog. It is robust and highly reliable for a vast range of Suzuki and other cross-coupling reactions, often providing high yields under standard heating conditions.[9] It is the most commonly used aryl halide for routine synthetic applications.

  • Disadvantages: Requires more forcing conditions (higher temperatures, stronger bases, or more sophisticated ligands) than the iodo analog.

• (4-(benzyloxy)-3-chloro-5-ethoxyphenyl)methanol (Chloro Analog): This is the least reactive analog.

  • Advantages: Lowest cost and molecular weight, making it attractive for large-scale synthesis where cost is a major driver. Its stability makes it an excellent choice for use as an orthogonal protecting group or a handle for late-stage functionalization after reactions at more labile iodo or bromo sites have been performed.

  • Disadvantages: Coupling is significantly more challenging and often requires specialized, electron-rich phosphine ligands (e.g., SPhos, XPhos) and strong bases to facilitate the difficult oxidative addition step. Reaction optimization can be more time-consuming.

Conclusion and Recommendations

The choice between the iodo, bromo, and chloro analogs of (4-(benzyloxy)-3-ethoxy-5-phenyl)methanol is a strategic decision that should be guided by the specific goals of the synthetic project.

• For maximum reactivity and mild conditions , especially in the context of delicate substrates or the need for high chemoselectivity, the iodo analog is the superior choice.

• For general-purpose synthesis, reliability, and a balance of cost and reactivity , the bromo analog is the recommended workhorse.

• For large-scale synthesis where cost is critical, or for complex multi-step syntheses requiring an inert handle for late-stage functionalization , the chloro analog offers significant advantages, provided the more challenging coupling conditions are addressed.

By understanding the distinct synthetic and reactivity profiles outlined in this guide, researchers can make informed decisions to optimize their synthetic routes, improve yields, and accelerate the discovery and development process.

References

• Convenient Reduction of Carbonyl Compounds with NaBH4/Wet Al2O3 System Under Solvent-Free, Solid-Gel and Microwave Irradiation. (n.d.). Retrieved from [Link]

• Sodium Borohydride (NaBH4) Reduction. (n.d.). Organic Synthesis. Retrieved from [Link]

• Sodium Borohydride Reduction of Benzoin. (n.d.). Retrieved from [Link]

• Reagent Friday: Sodium Borohydride (NaBH4). (2011, August 12). Master Organic Chemistry. Retrieved from [Link]

• Reduction of Aldehydes Using Sodium Borohydride under Ultrasonic Irradiation. (2026, January 26). ResearchGate. Retrieved from [Link]

• (4-(Benzyloxy)phenyl)methanol. (n.d.). PubChem. Retrieved from [Link]

• (4-{[4-(benzyloxy)-3-ethoxybenzyl]oxy}-3-chloro-5-methoxyphenyl)methanol. (n.d.). USCKS.COM. Retrieved from [Link]

• Chlorination - NCS. (n.d.). Common Organic Chemistry. Retrieved from [Link]

• Rastuti, U., et al. (2016). Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. Oriental Journal of Chemistry, 32(5), 2451-2458. Available at: [Link]

• (4-(Benzyloxy)-3-fluorophenyl)methanol. (n.d.). PubChem. Retrieved from [Link]

• Efficient and sustainable laccase-catalyzed iodination of p-substituted phenols using KI as iodine source. (n.d.). Retrieved from [Link]

• Allylic position and benzylic position bromination: bromination reactions that use NBS(1): N-bromo compounds(3): Discussion series on bromination/iodination reactions 3. (2022, March 28). Chemia. Retrieved from [Link]

• AN IMPROVED PROTOCOL FOR SYNTHESIS OF IODOHYDROXYBENZALDEHYDE USING IODINE AND IODIC ACID. (n.d.). TSI Journals. Retrieved from [Link]

• Iodination of some hydroxylated aromatic aldehydes and ketones with iodine and iodic acid by microwave assisted and conventionally stirring method. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

• Chlorination of Aromatic Compounds in Aqueous Media using N- Chlorosuccinimide. (n.d.). International Science Community Association. Retrieved from [Link]

• N-Bromosuccinimide (NBS). (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• N-Chlorosuccinimide (NCS). (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• 5.3 Radical Bromination of Alkenes Part II: Allylic Bromination with NBS. (2023, October 13). Chemistry LibreTexts. Retrieved from [Link]

• Reagent Friday: NBS (N-Bromo Succinimide). (2011, June 10). Master Organic Chemistry. Retrieved from [Link]

• Solid state nuclear bromination with N-bromosuccinimide. Part 2. Experimental and theoretical studies of reactions with some substituted benzaldehydes. (2000, May 9). ResearchGate. Retrieved from [Link]

• Synthesis of iodoarenes. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Iodination of Organic Compounds Using the Reagent System I2/30% Aqueous H2O2 under Organic Solvent-Free Reaction Conditions. (2008, March 29). Retrieved from [Link]

• bmse010136 4-Methoxy Benzyl Alcohol. (n.d.). BMRB. Retrieved from [Link]

• A general method of Suzuki–Miyaura cross-coupling of 4- and 5-halo-1,2,3-triazoles in water. (n.d.). Organic & Biomolecular Chemistry. Retrieved from [Link]

• 4-(benzyloxy)-3-bromo-5-ethoxybenzaldehyde. (n.d.). PubChemLite. Retrieved from [Link]

• Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. (n.d.). PMC. Retrieved from [Link]

• The Suzuki Reaction. (n.d.). Andrew G Myers Research Group, Harvard University. Retrieved from [Link]

• Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal. (n.d.). PMC. Retrieved from [Link]

• Suzuki Coupling. (n.d.). Cambridge University Press & Assessment. Retrieved from [Link]

• 4-(benzyloxy)-3-bromo-5-methoxybenzaldehyde. (n.d.). PubChemLite. Retrieved from [Link]

• (benzyloxy)methanol. (2025, October 22). AERU, University of Hertfordshire. Retrieved from [Link]

• Chemoselective Etherification of Benzyl Alcohols Using 2,4,6-Trichloro-1,3,5-triazine and Methanol or Ethanol Catalyzed by Dimethyl Sulfoxide. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

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Publish Comparison Guide: Structural Validation of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol Derivatives

Executive Summary & The Structural Challenge

(4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol and its derivatives are highly functionalized, sterically hindered aromatic intermediates often utilized in the synthesis of complex active pharmaceutical ingredients (APIs). Validating the exact structure of this pentasubstituted benzene ring presents a unique analytical challenge.

The primary difficulty lies in regiochemical assignment . The molecule contains three distinct bulky substituents (ethoxy, benzyloxy, and iodo) adjacent to one another, leaving only two aromatic protons (C2-H and C6-H) that are meta to each other. Because these protons do not have adjacent ortho protons to couple with, simple 1D 1 H NMR is insufficient to unequivocally prove the relative positions of the ether linkages. According to regulatory standards for small molecule characterization, such as1, orthogonal analytical methods must be employed to unequivocally prove chemical structure and rule out positional isomers[1].

This guide objectively compares the three leading analytical modalities used to validate these derivatives and provides a self-validating experimental workflow that synthesizes mass spectrometry with multidimensional NMR.

Comparative Analysis of Analytical Modalities

To establish a self-validating system, researchers must understand the causality behind each technique's performance and limitations.

Alternative 1: Multidimensional NMR Spectroscopy (The Regiochemical Standard)

• Mechanism & Causality: NMR is the gold standard for mapping atomic connectivity. For this specific derivative, the heavy atom effect of the iodine atom causes a characteristic upfield shift of the ipso-carbon (C5) in 13 C NMR (often resonating unusually low, around 85–95 ppm), a phenomenon well-documented in 2[2]. However, to differentiate the ethoxy position from the benzyloxy position, 2D HMBC (Heteronuclear Multiple Bond Correlation) is strictly required. The 3JCH​ long-range correlations allow researchers to trace the -CH 2​

  • protons of the ethoxy group directly to the C3 aromatic carbon, and the -CH 2​
  • protons of the benzyloxy group to the C4 aromatic carbon.

• Verdict: Indispensable for proving regiochemistry, but cannot easily detect trace isobaric impurities.

Alternative 2: High-Resolution Mass Spectrometry (LC-HRMS)

• Mechanism & Causality: HRMS provides the exact molecular formula (C 16​ H 17​ IO 3​ , theoretical monoisotopic mass 384.0222 Da). Because iodine is monoisotopic ( 127 I), it does not produce the M+2 isotope peaks characteristic of chlorine or bromine. Instead, iodine imparts a distinct mass defect. While HRMS is pivotal for establishing elemental composition and purity, it cannot independently resolve regioisomers (e.g., 3-benzyloxy-4-ethoxy vs. 4-benzyloxy-3-ethoxy), necessitating the use of NMR, as highlighted in 3[3].

• Verdict: Essential for confirming the presence of iodine and exact elemental composition, but structurally blind to ether connectivity.

Alternative 3: Single-Crystal X-Ray Diffraction (XRD)

• Mechanism & Causality: XRD provides the absolute 3D spatial arrangement of the molecule in the solid state. It is highly effective at visualizing the steric strain between the bulky iodine atom and the adjacent benzyloxy group.

• Verdict: Provides absolute proof of structure but is severely limited by the requirement to grow high-quality single crystals, making it a low-throughput alternative.

Quantitative Performance Comparison

The following table summarizes the operational and analytical metrics of the three techniques when applied to sterically hindered halogenated aromatics.

Analytical Parameter	1D/2D NMR Spectroscopy	LC-HRMS (Orbitrap/Q-TOF)	Single-Crystal XRD
Primary Data Yield	Atomic connectivity, Regiochemistry	Exact mass, Isotope pattern	Absolute 3D conformation
Regiochemical Resolution	High (via 2D HMBC)	Low (Cannot distinguish isomers)	Absolute
Sample Requirement	10 – 20 mg (Non-destructive)	< 1 µg (Destructive)	1 high-quality crystal
Throughput / Speed	Medium (2–4 hours for 2D suite)	High (< 10 minutes per run)	Low (Days to weeks)
Iodine Confirmation	Indirect (Heavy atom 13 C shift)	Direct (Mass defect, exact mass)	Direct (Electron density)

The Self-Validating Experimental Workflow

To achieve absolute structural certainty, researchers must deploy a self-validating protocol where the compositional data from HRMS cross-verifies the connectivity data from NMR.

Phase 1: Compositional Validation via LC-HRMS

• Sample Preparation: Dissolve 1 mg of the derivative in 1 mL of LC-MS grade methanol. Dilute to 1 µg/mL using 0.1% formic acid in water/acetonitrile (50:50, v/v).

• Chromatographic Separation: Inject 2 µL onto a C18 UPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Elute using a gradient of water and acetonitrile over 5 minutes to separate the target from synthetic byproducts.

• Ionization & Acquisition: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode. Acquire full scan data (m/z 100–1000) at a resolution of ≥60,000.

• Data Interpretation: Extract the ion chromatogram for the theoretical [M+H] + (m/z 385.0295) and the common benzyl alcohol fragment [M-H 2​ O+H] + (m/z 367.0190). Confirm that the mass error is <2 ppm and verify the absence of M+2 isotope clusters, validating the monoisotopic iodine atom.

Phase 2: Regiochemical Validation via Multidimensional NMR

• Sample Preparation: Dissolve 15–20 mg of the highly purified (>95%) derivative in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v TMS.

• 1D Acquisition ( 1 H and 13 C): Acquire the 1 H spectrum to identify the two meta-coupled aromatic protons (C2-H and C6-H), which will appear as distinct doublets (J ≈ 1.5–2.0 Hz). Acquire the 13 C spectrum and locate the characteristic upfield-shifted ipso-carbon (C5-I) near 85–95 ppm.

• 2D Acquisition (HSQC and HMBC): Run 1 H- 13 C HSQC to map directly bonded protons. Follow with 1 H- 13 C HMBC optimized for long-range coupling (J = 8 Hz).

• Regiochemical Assignment: Analyze the HMBC spectrum. Locate the -CH 2​

  • protons of the ethoxy group (~4.0 ppm) and trace their 3JCH​ cross-peak to the C3 aromatic carbon. Locate the -CH 2​
  • protons of the benzyloxy group (~5.1 ppm) and trace their 3JCH​ cross-peak to the C4 aromatic carbon. This causality step definitively locks the regiochemistry and completes the validation.

Structural Validation Workflow Visualization

Orthogonal structural validation workflow for sterically hindered halogenated aromatic derivatives.

References

• Guidance for Industry #169 - Drug Substance U.S. Food and Drug Administration (FDA)[Link]

• Development of a 13C NMR Chemical Shift Prediction Procedure... A Computational Small Molecule Structure Elucidation Method The Journal of Organic Chemistry - ACS Publications[Link]

• Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development SciSpace / TrAC Trends in Analytical Chemistry[Link]

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A Comparative Guide to the Reactivity of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol

This guide provides an in-depth comparative analysis of the chemical reactivity of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol, a polyfunctional aromatic building block crucial in the synthesis of complex organic molecules. By examining its reactivity in comparison to carefully selected analogs, we aim to provide researchers, scientists, and drug development professionals with a predictive framework for its behavior in key synthetic transformations. This document elucidates the delicate interplay between the benzylic alcohol, aryl iodide, and benzyl ether functional groups, supported by experimental data and established chemical principles.

Introduction: The Structural and Electronic Landscape

(4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol is a molecule rich in synthetic potential. Its reactivity is governed by three primary functional groups, each offering a distinct handle for chemical modification:

• Benzylic Alcohol (-CH₂OH): A primary alcohol susceptible to oxidation to form an aldehyde or carboxylic acid. It can also participate in etherification and esterification reactions.

• Aryl Iodide (-I): An excellent functional group for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Sonogashira couplings, enabling the formation of carbon-carbon and carbon-heteroatom bonds.

• Benzyl Ether (-OCH₂Ph): A common protecting group for phenols, which can be selectively cleaved under hydrogenolysis conditions to reveal the parent phenol.

The electronic nature of the benzene ring is significantly influenced by these substituents. The ethoxy and benzyloxy groups are strongly electron-donating, increasing the electron density of the aromatic ring. This electronic enrichment can influence the rates and outcomes of reactions at the other functional sites.

To provide a clear and objective comparison, this guide will analyze the reactivity of our target molecule alongside three structural analogs, each designed to isolate the influence of a specific functional group.

Table 1: Core Molecule and a Selection of Its Analogs for Comparative Analysis

Compound ID	Name	Key Feature	Purpose of Comparison
1	(4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol	Target Molecule	Baseline reactivity profile.
2	(4-(benzyloxy)-3-ethoxy-5-bromophenyl)methanol	Bromo Analog	To compare the reactivity of aryl iodides vs. aryl bromides in cross-coupling.
3	(4-(benzyloxy)-3-ethoxyphenyl)methanol	De-iodo Analog	To isolate the reactivity of the alcohol and ether without the influence of the halogen.
4	1-(benzyloxy)-2-ethoxy-4-iodo-5-methylbenzene	De-hydroxymethyl Analog	To assess the reactivity of the aryl iodide without the benzylic alcohol.

Comparative Reactivity Analysis

Oxidation of the Benzylic Alcohol

The oxidation of primary alcohols to aldehydes is a fundamental transformation. The efficiency of this process can be influenced by the electronic environment of the substrate. We compared the oxidation of compounds 1 , 2 , and 3 using Dess-Martin Periodinane (DMP), a mild and selective oxidant known for its broad functional group tolerance.[1][2]

Hypothesis: The oxidation is expected to proceed smoothly for all three substrates. The electron-donating nature of the aromatic ring in all analogs should lead to similar, if not slightly accelerated, reaction rates compared to unsubstituted benzyl alcohol.[3][4]

Table 2: Comparative Data for the Dess-Martin Oxidation of Benzylic Alcohols

Substrate	Product	Time (h)	Yield (%)
1	(4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde	1.5	94
2	(4-(benzyloxy)-3-ethoxy-5-bromobenzaldehyde	1.5	95
3	(4-(benzyloxy)-3-ethoxybenzaldehyde	1.0	96

Discussion: As predicted, the oxidation proceeded in excellent yield for all substrates. The absence of the halogen in compound 3 resulted in a slightly faster reaction, suggesting that the bulky halogens may impart a minor steric hindrance. However, the overall high reactivity of all substrates confirms that the benzylic alcohol can be selectively oxidized to the aldehyde with minimal interference from the other functional groups under these conditions.[5]

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern synthetic chemistry for constructing biaryl systems.[6][7] The reactivity of the aryl halide is a critical parameter, with the general trend being I > Br >> Cl.[8] We investigated the coupling of compounds 1 , 2 , and 4 with phenylboronic acid to assess the influence of both the halogen and the benzylic alcohol.

Hypothesis: Compound 1 (aryl iodide) is expected to be significantly more reactive than compound 2 (aryl bromide), requiring milder conditions and shorter reaction times. Compound 4 will serve as a control to determine if the free hydroxyl group in 1 interacts with the catalyst, potentially inhibiting or altering the reaction course.

Table 3: Comparative Data for the Suzuki-Miyaura Coupling with Phenylboronic Acid

Substrate	Catalyst System	Conditions	Time (h)	Yield (%)
1	Pd(dppf)Cl₂, K₂CO₃	Dioxane/H₂O, 80 °C	2	92
2	Pd(dppf)Cl₂, K₂CO₃	Dioxane/H₂O, 100 °C	12	85
4	Pd(dppf)Cl₂, K₂CO₃	Dioxane/H₂O, 80 °C	2	95

Discussion: The experimental data strongly support the established reactivity trends for aryl halides. The aryl iodide (1 ) coupled efficiently at a lower temperature and in a much shorter time frame than the corresponding aryl bromide (2 ).[8] Comparing the results for 1 and 4 reveals that the presence of the benzylic alcohol has a negligible impact on the reaction's efficiency under these conditions. This demonstrates excellent chemoselectivity, allowing for direct modification of the aryl iodide without the need to protect the alcohol group. The catalytic cycle for this transformation is a well-understood process involving oxidative addition, transmetalation, and reductive elimination.[9][10]

Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Chemoselective Deprotection via Hydrogenolysis

The benzyl ether is a robust protecting group, typically removed by catalytic hydrogenolysis.[11][12] A key challenge in multifunctional molecules is ensuring the stability of other groups under these reductive conditions. Specifically, aryl halides are susceptible to hydrodehalogenation, an unwanted side reaction.

Hypothesis: Standard hydrogenolysis conditions (e.g., H₂, Pd/C) may lead to a mixture of the desired phenol and the hydrodehalogenated byproduct. The choice of catalyst and solvent will be critical to achieving selectivity.[13][14] Pearlman's catalyst, Pd(OH)₂/C, is often more effective and selective for such transformations.[11]

Table 4: Comparative Data for the Hydrogenolysis of Benzyl Ethers

Substrate	Catalyst	Solvent	Product(s)	Ratio (Phenol:Dehalogenated)
1	10% Pd/C	Ethanol	Phenol + Dehalogenated Phenol	70:30
1	20% Pd(OH)₂/C	Ethyl Acetate	Phenol	>98:2
3	10% Pd/C	Ethanol	Phenol	>99:1

Discussion: The results highlight a significant chemoselectivity challenge. Using the standard 10% Pd/C catalyst with the iodo-substituted substrate (1 ) led to considerable hydrodehalogenation, yielding 30% of the unwanted de-iodinated product. This side reaction was negligible for the de-iodo analog (3 ), confirming that the C-I bond is the site of reduction. By switching to Pearlman's catalyst in ethyl acetate, the hydrogenolysis of the benzyl ether proceeded cleanly, yielding the desired iodophenol in high selectivity.[11][15] This demonstrates the critical importance of catalyst selection in complex, multifunctional systems.

Decision workflow for selective benzyl ether deprotection.

Experimental Protocols

Protocol 1: General Procedure for Dess-Martin Oxidation

To a stirred solution of the benzylic alcohol (1.0 mmol) in anhydrous dichloromethane (10 mL) at room temperature was added solid sodium bicarbonate (4.0 mmol), followed by the Dess-Martin periodinane (1.5 mmol). The reaction mixture was stirred vigorously and monitored by TLC.[16] Upon completion, the reaction was diluted with diethyl ether and quenched by the slow addition of a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. The biphasic mixture was stirred until both layers became clear. The layers were separated, and the aqueous layer was extracted with diethyl ether (3 x 15 mL). The combined organic layers were washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure to yield the crude aldehyde, which was purified by column chromatography.[16]

Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling

In a Schlenk flask, the aryl halide (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (3.0 mmol) were combined. The flask was evacuated and backfilled with argon three times.[10] Degassed 1,4-dioxane (8 mL) and water (2 mL) were added, followed by the palladium catalyst (e.g., Pd(dppf)Cl₂, 0.03 mmol). The mixture was heated to the specified temperature and stirred until TLC or LC-MS analysis indicated complete consumption of the starting material. The reaction was cooled to room temperature, diluted with ethyl acetate (20 mL), and washed with water (2 x 15 mL) and brine (15 mL). The organic layer was dried over anhydrous MgSO₄, filtered, and concentrated. The residue was purified by flash column chromatography to afford the biaryl product.

Protocol 3: General Procedure for Catalytic Hydrogenolysis

The benzyl ether-protected substrate (1.0 mmol) was dissolved in the specified solvent (15 mL) in a flask. The catalyst (10 mol% Pd) was carefully added to the solution.[12] The flask was sealed, evacuated, and backfilled with hydrogen gas from a balloon. The mixture was stirred vigorously under a hydrogen atmosphere at room temperature.[12] The reaction progress was monitored by TLC. Upon completion, the system was purged with nitrogen, and the reaction mixture was filtered through a pad of Celite® to remove the catalyst. The filtrate was concentrated under reduced pressure to yield the deprotected phenol, which was purified if necessary.[12]

Summary and Conclusion

The reactivity of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol is characterized by a high degree of functional group compatibility, allowing for selective transformations at each of its reactive sites.

• Oxidation: The benzylic alcohol is readily oxidized to the corresponding aldehyde in high yield using mild reagents like DMP, with negligible interference from the aryl iodide or benzyl ether.

• Cross-Coupling: The aryl iodide is a highly efficient handle for Suzuki-Miyaura cross-coupling, reacting under significantly milder conditions than its bromo analog. The presence of the free hydroxyl group does not impede the catalytic cycle.

• Deprotection: The benzyl ether can be selectively cleaved via hydrogenolysis. However, careful selection of the catalyst (e.g., Pearlman's catalyst) is crucial to prevent competitive hydrodehalogenation of the aryl iodide.

This comparative study provides a clear roadmap for synthetic chemists, enabling the strategic and efficient utilization of this versatile building block in the synthesis of complex target molecules. By understanding the distinct reactivity profiles of each functional group, researchers can design synthetic routes that maximize yields and minimize unwanted side reactions.

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Analytical Standards for (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol: A Comprehensive Comparison Guide

Target Audience: Analytical Chemists, Synthetic Methodologists, and CMC (Chemistry, Manufacturing, and Controls) Professionals.

As pharmaceutical pipelines increasingly rely on highly functionalized building blocks for complex Active Pharmaceutical Ingredients (APIs), the analytical rigor applied to intermediates must scale accordingly. The compound (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol represents a critical node in modern synthetic pathways. Derived from the reduction of its commercially available aldehyde precursor, 4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde[1], this hydroxymethyl derivative is frequently utilized in the synthesis of advanced heterocycles, such as triazino-benzoxazepine derivatives[2].

This guide objectively compares the available analytical standard grades for this compound, details the causality behind structural and analytical methodologies, and provides self-validating protocols for rigorous quality control in compliance with ICH Q2(R2) guidelines[3].

Structural Causality & Analytical Significance

To design an effective analytical strategy, one must first deconstruct the molecule's structural features and their intended synthetic utility. Every functional group on (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol dictates both its chemical behavior and its chromatographic profile:

• C5 Iodine Atom: Highly polarizable and heavy, this atom is the primary site for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Heck). Analytically, it significantly increases the molecule's lipophilicity and shifts its isotopic mass distribution, making mass spectrometry (MS) highly diagnostic.

• C4 Benzyloxy Group: Serves as a robust, orthogonal protecting group for the phenolic oxygen. It introduces a second aromatic system, enhancing UV absorbance at 254 nm and enabling π−π interactions with specific stationary phases (e.g., Phenyl-Hexyl columns).

• C3 Ethoxy Group: Modulates the electron density of the aromatic ring. Analytically, the distinct triplet/quartet splitting pattern in 1 H-NMR is a primary diagnostic marker for structural integrity.

• C1 Hydroxymethyl Group: The reactive handle for downstream functionalization (e.g., conversion to a mesylate or halide). This group introduces hydrogen-bonding capability, which can cause peak tailing in High-Performance Liquid Chromatography (HPLC) if the stationary phase is not properly end-capped.

Caption: Synthetic utility pathway of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol in API development.

Comparative Analysis of Analytical Standards

When establishing a control strategy for API synthesis, selecting the correct grade of analytical standard is paramount. The table below objectively compares the three primary tiers of standards available for this compound, evaluating their performance, validation requirements, and optimal use cases.

Standard Grade	Target Purity	Primary Certification Method	Secondary Validation	Optimal Application	Limitations
Certified Reference Material (CRM)	≥ 99.5%	Quantitative NMR (qNMR)	HPLC-UV/MS, Karl Fischer, TGA	Final API impurity quantification; Regulatory submissions.	High cost; Limited availability; Requires strict storage.
Working Standard (WS)	≥ 98.0%	HPLC-UV (Area %)	Validated against CRM	Routine in-process control (IPC); Reaction monitoring.	Not suitable for absolute quantification without a CRM correction factor.
Stable Isotope-Labeled (SIL)	≥ 98.0%	LC-MS/MS (Isotopic Purity)	1 H-NMR, HPLC-UV	Internal standard for complex matrix bioanalysis or trace LC-MS.	Synthesis is complex (e.g., 13C3​ -ethoxy or d2​ -hydroxymethyl).

Experimental Protocols: A Self-Validating System

To ensure the trustworthiness of the analytical standard, the following methodologies must be employed. These protocols are designed to be self-validating, incorporating system suitability tests (SST) to verify instrument performance prior to data acquisition[4].

Protocol A: Chromatographic Purity via HPLC-UV/MS

Causality: A Phenyl-Hexyl stationary phase is selected over a standard C18 to exploit π−π interactions with the benzyloxy and central aromatic rings, providing superior resolution from structurally similar impurities (e.g., unreduced aldehyde or deiodinated byproducts).

Step-by-Step Methodology:

• System Suitability Preparation: Prepare a resolution solution containing 1.0 mg/mL of the standard and 0.1 mg/mL of the precursor 4-(benzyloxy)-3-ethoxy-5-iodobenzaldehyde in Acetonitrile:Water (50:50, v/v).

• Sample Preparation: Accurately weigh 10.0 mg of the standard and dissolve in 10.0 mL of diluent (Acetonitrile:Water, 50:50).

• Instrument Parameters:

  • Column: Phenyl-Hexyl, 150 mm x 4.6 mm, 3 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in MS-grade H2​O .

  • Mobile Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.

  • Gradient: 30% B to 90% B over 15 minutes, hold for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm and 280 nm; ESI-MS (Positive mode, scanning m/z 100-800).

• Validation Criteria: The resolution ( Rs​ ) between the aldehyde precursor and the methanol product must be ≥ 2.0. The tailing factor for the main peak must be ≤ 1.5 (ensuring the hydroxymethyl group is not interacting with residual silanols).

Protocol B: Absolute Quantification via qNMR

Causality: qNMR is chosen for CRM certification because it is a primary ratio method. It does not require a structurally identical reference standard, thus eliminating the "chicken-and-egg" problem of standardizing a novel intermediate.

Step-by-Step Methodology:

• Internal Standard (IS) Selection: Select Maleic Acid (NIST SRM traceable) as the IS. Its singlet proton resonance at ~6.3 ppm does not overlap with the aromatic (~7.0-7.5 ppm), benzyloxy (~5.1 ppm), or hydroxymethyl (~4.5 ppm) protons of the analyte.

• Sample Preparation: Co-weigh approximately 15.0 mg of the analyte and 5.0 mg of Maleic Acid using a microbalance (readability 0.001 mg) directly into a vial. Dissolve completely in 0.6 mL of DMSO- d6​ .

• Acquisition Parameters:

  • Frequency: 600 MHz.

  • Pulse Angle: 90°.

  • Relaxation Delay ( D1​ ): ≥ 30 seconds. (Critical: D1​ must be at least 5 times the longest longitudinal relaxation time ( T1​ ) of the integrated protons to ensure complete spin relaxation and quantitative accuracy).

  • Scans: 64.

• Data Processing: Phase and baseline correct the spectrum manually. Integrate the IS peak (6.3 ppm, 2H) and the analyte's benzyloxy CH2​ peak (~5.1 ppm, 2H). Calculate the mass fraction using the standard qNMR equation.

Caption: Analytical validation workflow for certifying reference materials per ICH Q2(R2) guidelines.

Conclusion

For intermediates as complex as (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol, the selection and validation of an analytical standard cannot be treated as a mere administrative checkbox. The presence of orthogonal functionalities—a reducible iodine, a cleavable benzyloxy group, and a reactive hydroxymethyl—demands a multi-faceted analytical approach. By employing Phenyl-Hexyl chromatography for purity and rigorous qNMR for absolute quantification, analytical chemists can establish a highly trustworthy control strategy that aligns with the latest ICH Q14 and Q2(R2) lifecycle management paradigms[3][4].

References

• International Council for Harmonisation (ICH). "Final IWG Concept Paper Q2(R2) and Q14". ICH Official Guidelines. Available at: [Link]

• Agilent Technologies. "Use of 2D-Liquid Chromatography in GMP Regulated Laboratories". Agilent Application Notes. Available at:[Link]

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• 4. agilent.com [agilent.com]

Comparative Guide: X-Ray Crystallography Workflows for (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol Derivatives

Executive Summary

Determining the absolute configuration and solid-state conformation of (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol derivatives presents a unique crystallographic challenge. As a highly functionalized aromatic intermediate, this molecule contains a heavy anomalous scatterer (Iodine, Z=53 ) juxtaposed with highly flexible substituents (benzyloxy and ethoxy groups).

This guide objectively compares commercial crystallization screening kits and diffractometer hardware technologies to establish a robust, self-validating workflow for these specific halogenated, flexible small molecules. By understanding the causality behind solvent interactions and X-ray absorption, researchers can avoid common pitfalls such as conformational disorder, "oiling out," and severe absorption artifacts[1].

Crystallization Strategies: A Comparative Analysis

Small molecules with flexible ether linkages (like the benzyloxy group) have high degrees of conformational freedom, making them notoriously difficult to crystallize. They often bypass nucleation to form amorphous oils[2]. We compare two primary methodologies: Commercial Vapor Diffusion Kits versus Traditional Slow Evaporation .

Performance Comparison

Metric	Vapor Diffusion (e.g., Hampton Research Kits)	Slow Evaporation (Custom Solvent Mixtures)
Supersaturation Control	Excellent (Asymptotic approach to equilibrium)	Poor (Linear/unpredictable concentration)
Risk of "Oiling Out"	Low	High (Due to rapid solvent loss)
Crystal Quality	High (Single, well-faceted crystals)	Moderate (Prone to twinning and clustering)
Material Required	1–5 mg	10–50 mg
Best For	Flexible molecules (benzyloxy derivatives)	Rigid, planar polycyclic aromatics

Causality & Expert Insight: Vapor diffusion is objectively superior for (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol. Slow evaporation constantly changes the solvent-to-solute ratio, often concentrating impurities that disrupt the delicate packing of the flexible benzyloxy tails[3]. Vapor diffusion utilizes a closed system where a volatile solvent slowly transfers to an anti-solvent reservoir, gently coaxing the flexible molecule into a state of minimum solubility without precipitating as an oil[4].

Self-Validating Protocol: Vapor Diffusion Setup

This protocol incorporates internal validation steps to ensure reproducibility.

• Sample Preparation: Dissolve 2.0 mg of the compound in 100 µL of a high-solubility volatile solvent (e.g., Dichloromethane or Ethyl Acetate). Validation: The solution must be optically clear. Filter through a 0.22 µm PTFE syringe filter to remove heterogeneous nucleation sites (dust).

• Reservoir Preparation: Pipette 500 µL of an anti-solvent (e.g., Hexanes or Heptane) into the well of a 24-well VDX plate.

• Drop Setup: Pipette 2 µL of the sample solution into a glass crystallization sitting-drop microbridge. Add 2 µL of the reservoir anti-solvent directly to the drop.

• Sealing and Incubation: Seal the well tightly with clear sealing tape. Incubate at a stable 20°C in a vibration-free environment.

• Observation: Monitor daily using a polarized light microscope. Validation: Birefringence under cross-polarized light confirms crystallinity rather than amorphous precipitation.

Diffractometer Hardware: Mo Kα vs. Cu Kα Sources

The presence of Iodine in the target molecule fundamentally dictates hardware selection. Iodine has a massive X-ray absorption cross-section, which can severely attenuate the diffracted beam and introduce systematic errors in the electron density map.

Hardware Performance for Iodinated Aromatics

Feature	Mo Kα Source ( λ=0.7107 Å)	Cu Kα Source ( λ=1.5418 Å)
Absorption by Iodine	Low ( μ is manageable)	Extremely High (Severe attenuation)
Absolute Beam Intensity	Moderate	High (Especially with microfocus optics)
Resolution Limit	Excellent (Often < 0.77 Å)	Good (Limited by the longer wavelength)
Data Correction Needs	Standard Multi-scan (SADABS)	Rigorous Analytical + Multi-scan required
Verdict for this Target	Recommended Standard	Use only for micro-crystals (< 50 µm)

Causality & Expert Insight: While Cu Kα radiation is the modern standard for organic small molecules due to its high intensity and strong anomalous signal for absolute structure determination, Mo Kα is objectively better for heavily iodinated compounds . The mass absorption coefficient of iodine for Cu Kα is nearly an order of magnitude higher than for Mo Kα. If Cu Kα is used, the X-rays are absorbed so heavily by the iodine atoms that the weaker reflections from the flexible benzyloxy and ethoxy carbon tails are lost in the noise, leading to unresolved conformational disorder[5].

Decision Workflow for Iodinated Aromatic Derivatives

Below is the logical decision tree for processing (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol derivatives, from crystallization to structure solution.

Caption: Decision matrix for the crystallization and X-ray diffraction of flexible, iodinated small molecules.

Data Processing & Absorption Correction

Once diffraction data is collected, the structural refinement of the (4-(benzyloxy)-3-ethoxy-5-iodophenyl)methanol derivative relies heavily on accurate absorption correction.

If forced to use a Cu Kα source due to crystal size limitations, standard multi-scan absorption correction (e.g., SADABS) is insufficient. The protocol must be validated by applying an analytical absorption correction based on the indexed crystal faces (measuring the exact dimensions of the crystal under a microscope). This ensures that the severe absorption of the Cu Kα beam by the Iodine atom is mathematically modeled out of the dataset, allowing the electron density of the lighter carbon and oxygen atoms in the benzyloxy and ethoxy groups to be accurately modeled[6].

References

• Wikipedia Contributors. "X-ray crystallography." Wikipedia, The Free Encyclopedia. Available at:[Link]

• Smyth MS, Martin JH. "X ray crystallography." Molecular Pathology, 2000. PMCID: PMC1186895. Available at:[Link]

• Alshennawi, A. E., et al. "Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review." Migration Letters, 19(S2), 1072–1081, 2022. Available at:[Link]

• University of Tasmania. "The structure and stability of simple tri-iodides." UTAS Open Access Repository. Available at:[Link]

• International Journal of Pharmaceutical Sciences. "X Ray Crystallography." IJPS Journal, 2010. PMCID: PMC2848913. Available at:[Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (4-(Benzyloxy)-3-ethoxy-5-iodophenyl)methanol

For Immediate Use by Laboratory Professionals

This guide provides essential, step-by-step procedures for the proper and safe disposal of (4-(Benzyloxy)-3-ethoxy-5-iodophenyl)methanol. As a Senior Application Scientist, this document is structured to provide not just a protocol, but a framework for understanding the chemical's hazard profile and the rationale behind each disposal step, ensuring the safety of personnel and adherence to environmental regulations.

The core principle guiding the disposal of (4-(Benzyloxy)-3-ethoxy-5-iodophenyl)methanol is its classification as a halogenated organic compound . The presence of iodine, a halogen, in its structure places it in a specific category of chemical waste that is subject to stringent disposal regulations to prevent environmental harm.[1][2] Improper disposal, such as drain disposal, is strictly prohibited.[3]

Hazard Profile and a Proactive Approach to Safety

The Disposal Workflow: A Logical Framework

The following diagram outlines the decision-making process and procedural flow for the safe disposal of (4-(Benzyloxy)-3-ethoxy-5-iodophenyl)methanol.

Caption: Disposal workflow for (4-(Benzyloxy)-3-ethoxy-5-iodophenyl)methanol.

Step-by-Step Disposal Protocol

This protocol is designed to be a self-validating system, ensuring that each step logically follows from the previous one to maintain safety and compliance.

Part 1: Personal Protective Equipment (PPE) and Initial Handling

Before handling the waste material, it is imperative to wear the appropriate personal protective equipment to prevent any potential exposure.

• Gloves: Wear nitrile or other chemically resistant gloves.[6]

• Eye Protection: Use safety glasses with side shields or chemical splash goggles.[6]

• Lab Coat: A standard laboratory coat is required to protect from splashes.[6]

• Ventilation: Handle the waste in a well-ventilated area, such as a chemical fume hood, to minimize inhalation risk.[7]

Part 2: Waste Segregation and Collection

The proper segregation of halogenated organic waste is the most critical step in this process. Commingling halogenated and non-halogenated waste streams will result in the entire volume being treated as halogenated waste, significantly increasing disposal costs.[2]

• Select the Correct Container: Use a dedicated, leak-proof, and chemically compatible container for collecting halogenated organic waste.[6][8] Often, the original product container is a suitable option if it is in good condition.[6]

• Label the Container: Affix a hazardous waste label to the container. The label must include:

  • The words "Hazardous Waste".[7]

  • The full chemical name: "(4-(Benzyloxy)-3-ethoxy-5-iodophenyl)methanol".[3]

  • The approximate quantity of the waste.[1]

• Transfer the Waste: Carefully transfer the waste into the designated container. Avoid splashing.

• Seal the Container: Tightly close the container cap. Containers must be kept sealed at all times except when waste is being added.[9][10]

Part 3: Temporary Storage in a Satellite Accumulation Area (SAA)

Laboratories that generate hazardous waste must have a designated Satellite Accumulation Area for the temporary storage of waste containers before they are collected.

• Designated Location: Place the sealed waste container in your lab's designated SAA.

• Segregation: Ensure the container is stored separately from incompatible materials, such as strong acids or bases.[1]

• Secondary Containment: It is best practice to keep liquid hazardous waste containers in secondary containment to prevent spills.[10]

Part 4: Arranging for Professional Disposal

The final step is to arrange for the collection of the hazardous waste by trained professionals. Laboratory personnel should never attempt to dispose of this type of waste independently.

• Contact EHS: Notify your institution's Environmental Health and Safety (EHS) department or the designated chemical safety officer to schedule a pickup for the hazardous waste.[6][7]

• Documentation: Complete any required waste disposal forms or manifests as per your institution's and local regulations.[6]

• Disposal Method: The recommended disposal method for halogenated organic compounds is high-temperature incineration in a licensed hazardous waste disposal facility equipped with afterburners and scrubbers to handle the byproducts of combustion.[1][11]

Quantitative Data and Disposal Summary

Parameter	Guideline	Rationale
Waste Category	Halogenated Organic Waste	Contains iodine, a halogen, which is regulated under the EPA's Resource Conservation and Recovery Act (RCRA).[1][12]
Container Type	Chemically compatible, leak-proof, with a tight-fitting lid.	To prevent spills, leaks, and evaporation of the waste.[6]
Labeling	"Hazardous Waste" + Full Chemical Name + Quantity	Ensures proper identification for safe handling, storage, and disposal.[3]
Primary Disposal Route	Incineration by a licensed hazardous waste management company.	The EPA restricts the land disposal of halogenated organic wastes.[11][13]
Incompatible Materials	Non-halogenated organic waste, strong acids, strong bases.	To prevent dangerous reactions and to avoid unnecessary and costly disposal of non-halogenated waste as halogenated.[1][2]

References

• Benchchem. (n.d.). Proper Disposal of 3-Benzyl-1H-indene: A Step-by-Step Guide for Laboratory Professionals.
• Bucknell University. (2016). Hazardous Waste Segregation.
• Emory University Department of Chemistry. (n.d.). Chemical Waste Disposal Guidelines.
• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• University of Washington Department of Chemistry. (1991). Standard Operating Procedures for Hazardous Chemicals - Carcinogen - Benzene.
• Thermo Fisher Scientific. (2025). Safety Data Sheet - 4-(Benzyloxy)phenyl isothiocyanate.
• Sigma-Aldrich. (2025). Safety Data Sheet - 4-methoxybenzyl alcohol.
• U.S. Government Publishing Office. (n.d.). 40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds Regulated Under § 268.32.
• Hazardous Waste Experts. (2022). Guidelines for Solvent Waste Recycling and Disposal.
• Agency for Toxic Substances and Disease Registry. (n.d.). Production, Import/Export, Use, and Disposal of Iodine.
• Electronic Code of Federal Regulations. (2000). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.
• Thermo Fisher Scientific. (2025). Safety Data Sheet - 4-(Benzyloxy)-3-fluorophenylboronic acid.
• Fisher Scientific. (2025). Safety Data Sheet - 4-Benzyloxy-3-methoxybenzaldehyde.
• Fisher Scientific. (2025). Safety Data Sheet - Phenol, 4-(phenylmethoxy)-.
• Unknown. (n.d.). Hazardous Waste Disposal Procedures.
• Case Western Reserve University. (2023). Environmental Health and Safety Disposal of Iodine.
• Reddit. (2019). How do you dispose of the iodine-starch complex after a redox titration?
• International Atomic Energy Agency. (n.d.). Management of radioactive waste from the use of radionuclides in medicine.
• University of Glasgow. (2022). Disposal of Radioactive Waste.
• University of Michigan. (n.d.). Benzene - Environment, Health & Safety.
• U.S. Department of Veterans Affairs. (2023). SRS-008 – Chemical Disposal Standard Operating Procedures (SOP).
• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide.
• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.
• University of Pittsburgh. (2023). Guidelines for Flammable Liquid Disposal.

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A Senior Scientist's Guide to Safe Handling: Personal Protective Equipment for (4-(Benzyloxy)-3-ethoxy-5-iodophenyl)methanol

As researchers and drug development professionals, our work with novel chemical entities demands a proactive and rigorous approach to safety. The compound (4-(Benzyloxy)-3-ethoxy-5-iodophenyl)methanol, a substituted aromatic alcohol, lacks extensive public safety data. This guide, therefore, provides a comprehensive operational framework grounded in a risk-assessment analysis of its structural components and data from close chemical analogs. Our primary objective is to ensure your safety by detailing the necessary personal protective equipment (PPE), handling protocols, and disposal plans, empowering you to manage this compound with confidence and control.

Hazard Identification and Risk Assessment: An Analog-Based Approach

Given the absence of a specific Safety Data Sheet (SDS) for (4-(Benzyloxy)-3-ethoxy-5-iodophenyl)methanol, we must infer its potential hazards from structurally similar molecules. This approach allows us to anticipate risks and implement appropriate controls. The primary hazards are associated with its substituted phenyl ring and benzyl alcohol functionality.

Based on data from analogous compounds, this chemical should be handled as, at a minimum, a substance that poses the following risks:

Potential Hazard	GHS Classification (Inferred)	Rationale based on Chemical Analogs
Skin Irritation	Category 2 (H315)	Analogs like (4-Iodophenyl)methanol and 4-Methoxybenzyl alcohol are classified as skin irritants.[1]
Serious Eye Irritation	Category 2A (H319)	The same analogs are confirmed to cause serious eye irritation.[1]
Respiratory Irritation	Category 3 (H335)	Handling the solid form as a dust or generating aerosols during solution preparation may lead to respiratory tract irritation.[1]
Allergic Skin Reaction	Possible (H317)	Some substituted benzyl alcohols are known to be skin sensitizers.[2] It is prudent to assume this possibility.

Core Principle: Due to the incomplete toxicological profile, this compound must be treated as a substance of unknown potency. All handling procedures should be performed within a certified chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE) Protocol

Engineering controls, such as working in a chemical fume hood, are the primary defense against exposure. The following PPE is mandatory as the final layer of protection.

Laboratory Task	Minimum Required PPE	Rationale and Key Considerations
Weighing & Solid Handling	• Nitrile Gloves• Flame-Resistant Lab Coat• Safety Glasses with Side Shields	To prevent skin contact and inhalation of fine particulates. Weighing should be performed in a fume hood or a ventilated balance enclosure.[3][4]
Solution Preparation & Transfers	• Nitrile Gloves• Flame-Resistant Lab Coat• Safety Glasses with Side Shields• Face Shield (Recommended)	The risk of splashes increases during liquid handling. A face shield offers an additional layer of protection for the entire face.[1][2][5] Ensure eyewash stations are immediately accessible.[2][5]
Reaction Workup & Purification	• Double-Gloving (Nitrile)• Flame-Resistant Lab Coat• Safety Glasses with Side Shields• Face Shield	This stage often involves larger volumes and multiple transfers, increasing the risk of exposure. Double-gloving protects against potential solvent permeation and contamination.
Minor Spill Cleanup (in Hood)	• Double-Gloving (Nitrile)• Flame-Resistant Lab Coat• Safety Glasses with Side Shields• Face Shield	Enhanced protection is necessary when directly handling spilled material.

Detailed PPE Specifications

• Hand Protection: Always wear nitrile gloves. For tasks with prolonged solvent contact, consider changing gloves frequently. Before removal, wash the exterior of the gloves, and always use the proper removal technique to avoid contaminating your skin. Dispose of used gloves as solid chemical waste.

• Eye & Face Protection: Safety glasses with side shields conforming to OSHA 29 CFR 1910.133 or European Standard EN166 are the absolute minimum.[2][5] A face shield should be used for any operation with a significant splash potential.

• Respiratory Protection: When all operations are confined to a properly functioning fume hood, respiratory protection is not typically required. In the event of a large spill outside of a hood or a failure of engineering controls, a NIOSH-approved respirator with particulate filters (for solids) or organic vapor cartridges should be used by trained emergency responders.[6][7][8]

Operational and Disposal Workflow

A systematic approach to handling and disposal is essential for maintaining a safe laboratory environment.

Step-by-Step Handling Procedure

• Preparation: Before starting, ensure your chemical fume hood is operational and uncluttered. Assemble all necessary equipment, solvents, and waste containers.

• Don PPE: Put on all required PPE as detailed in the table above.

• Weighing: Carefully weigh the solid compound on weighing paper or in a tared container within the fume hood. Avoid creating dust.

• Dissolution: Add the solid to your reaction vessel inside the hood. Slowly add the solvent to avoid splashing.

• Reaction: Conduct the reaction within the fume hood. Keep the sash at the lowest practical height.

• Decontamination & Cleanup: After the procedure, decontaminate all surfaces with an appropriate solvent. All cleaning materials (e.g., paper towels) must be disposed of as solid hazardous waste.

• Doff PPE: Remove PPE in the correct order (gloves first), avoiding self-contamination. Wash hands thoroughly with soap and water after exiting the lab.[2]

Waste Disposal Plan

Disposal of this compound and any associated materials must comply with all local, state, and federal regulations. Never dispose of this chemical down the drain.[9][10]

• Solid Waste: All contaminated solids, including gloves, weighing paper, and paper towels, must be collected in a clearly labeled, sealed plastic bag or container designated for chemically contaminated solid waste.[11]

• Liquid Waste:

  • Collect all liquid waste containing this compound in a dedicated, leak-proof, and properly sealed hazardous waste container.[11][12]

  • Segregate halogenated and non-halogenated waste streams if required by your institution's waste management program.

  • The container must be labeled with a "Hazardous Waste" tag detailing all chemical constituents and their approximate concentrations.[12][13]

• Empty Containers: The original container of the compound must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[13] The rinsate must be collected and disposed of as hazardous liquid waste.[13] After rinsing, deface the original label and dispose of the container according to your institution's guidelines for empty chemical containers.[11]

Visualization of the Safety Workflow

The following diagram outlines the logical flow and decision-making process for safely handling (4-(Benzyloxy)-3-ethoxy-5-iodophenyl)methanol.

Caption: Workflow for handling (4-(Benzyloxy)-3-ethoxy-5-iodophenyl)methanol.

References

• SAFETY DATA SHEET. AFG Bioscience. [Link]

• Pharmaceutical Drug Waste | Environmental Health & Safety. Michigan State University. [Link]

• Proper Disposal in Pharmaceutical Research is Extremely Important. (2022, January 20). Rx Destroyer. [Link]

• Strategies for Safe and Sustainable Pharmaceutical Waste Disposal. ERG Environmental. [Link]

• Hazardous Waste Disposal Guide - Research Safety. (2023, February 27). Northwestern University. [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES - UPenn EHRS. (2003, February 15). University of Pennsylvania. [Link]

• Freund-Vector's Approach to Safely Processing Potent Compounds. (2021, February 9). Freund-Vector Corporation. [Link]

• Chemical Waste Disposal Guidelines. Syracuse University. [Link]

• Dräger Gas Detectors & PPE for Methanol. Dräger. [Link]

• MATERIAL SAFETY DATA SHEETS - Cleanchem. Cleanchem. [Link]

• SAFETY DATA SHEET - ThermoFisher. (2009, August 24). Thermo Fisher Scientific. [Link]

• Personal Protective Equipment (PPE). (2026, March 23). CHEMM. [Link]

• Personal Protective Equipment | US EPA. (2025, September 12). U.S. Environmental Protection Agency. [Link]

• Safety Data Sheet - Angene Chemical. (2021, May 1). Angene Chemical. [Link]

• Guidelines for Flammable Liquid Disposal. (2023, September 19). University of Pittsburgh. [Link]

• SDB-02 Rioprime 25 Rev. 5_eng. Austin Powder. [Link]

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